Metolcarb

• CAS: 1129-41-5

Core Science & Biosynthesis

Metolcarb chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolcarb, a carbamate insecticide, has been utilized in agricultural applications for the control of a variety of pests. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, synthesis, and mechanism of action of Metolcarb. Detailed experimental protocols for the determination of its key properties, based on internationally recognized guidelines, are presented. Furthermore, this document elucidates the metabolic pathways of Metolcarb and provides a comprehensive understanding of its biological interactions. All quantitative data are summarized in structured tables for ease of reference, and key processes are visualized through detailed diagrams.

Chemical Structure and Identification

Metolcarb, chemically known as (3-methylphenyl) N-methylcarbamate, is a carbamate ester.[1][2] Its structure consists of a methylcarbamic acid moiety esterified with m-cresol.

• Chemical Formula : C₉H₁₁NO₂[3]

• Molecular Weight : 165.19 g/mol [4]

• IUPAC Name : (3-methylphenyl) N-methylcarbamate[5]

• CAS Number : 1129-41-5

• Synonyms : m-Tolyl methylcarbamate, MTMC, Metacrate, Tsumacide

Chemical Structure:

Caption: Chemical structure of Metolcarb.

Physicochemical Properties

The physicochemical properties of Metolcarb are crucial for understanding its environmental fate and biological activity. A summary of these properties is provided in the table below.

Property	Value	Reference(s)
Physical State	Colorless crystalline solid
Melting Point	74-77 °C
Boiling Point	293.03 °C (estimate)
Vapor Pressure	0.000358 mmHg at 25°C
Water Solubility	2600 mg/L at 30°C
log Kₒw (Octanol-Water Partition Coefficient)	1.7

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical properties of Metolcarb, based on OECD guidelines.

Melting Point Determination (OECD Guideline 102)

The melting point of Metolcarb can be determined using the capillary tube method.

Methodology:

• A small, finely powdered sample of Metolcarb is introduced into a capillary tube, which is then sealed at one end.

• The capillary tube is placed in a heated bath or a metal block of a melting point apparatus.

• The temperature is raised at a slow, controlled rate.

• The temperatures at which the substance begins to melt and at which it is completely molten are recorded as the melting range.

Boiling Point Determination (OECD Guideline 103)

The boiling point of Metolcarb can be determined using the dynamic method.

Methodology:

• The vapor pressure of the substance is measured at various temperatures.

• The boiling point is the temperature at which the vapor pressure equals the atmospheric pressure.

• A graph of vapor pressure versus temperature is plotted, and the boiling point at standard atmospheric pressure is extrapolated.

Vapor Pressure Determination (OECD Guideline 104)

The vapor pressure of Metolcarb can be determined using the gas saturation method.

Methodology:

• A stream of an inert gas is passed over the substance at a known flow rate and temperature, allowing the gas to become saturated with the vapor of the substance.

• The amount of substance transported by the gas is determined by trapping and quantifying it.

• The vapor pressure is calculated from the amount of substance transported and the volume of gas used.

Water Solubility Determination (OECD Guideline 105)

The water solubility of Metolcarb can be determined using the column elution method.

Methodology:

• A column is packed with an inert support material coated with an excess of Metolcarb.

• Water is passed through the column at a slow, constant rate.

• The concentration of Metolcarb in the eluate is determined periodically until it becomes constant, indicating saturation.

• The water solubility is the mean of the concentrations from at least five consecutive samples.

Octanol-Water Partition Coefficient (log Kₒw) Determination (OECD Guideline 117)

The octanol-water partition coefficient of Metolcarb can be determined using the High-Performance Liquid Chromatography (HPLC) method.

Methodology:

• A reversed-phase HPLC column is used with a mobile phase of a water/organic solvent mixture.

• A series of reference compounds with known log Kₒw values are injected, and their retention times are measured.

• A calibration curve of log (retention time) versus log Kₒw is constructed.

• Metolcarb is injected under the same conditions, and its retention time is measured.

• The log Kₒw of Metolcarb is determined by interpolation from the calibration curve.

Synthesis of Metolcarb

Metolcarb is synthesized via the reaction of 3-methylphenol (m-cresol) with methyl isocyanate.

Caption: Synthesis workflow for Metolcarb.

Mechanism of Action: Cholinesterase Inhibition

Metolcarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE). AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.

Signaling Pathway:

Caption: Mechanism of acetylcholinesterase inhibition by Metolcarb.

By inhibiting AChE, Metolcarb leads to an accumulation of acetylcholine in the synapse, resulting in continuous stimulation of postsynaptic receptors and disruption of normal nerve function.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

The inhibitory activity of Metolcarb on AChE can be quantified using a colorimetric assay based on Ellman's reagent.

Methodology:

• Reagent Preparation:

  • Phosphate buffer (0.1 M, pH 8.0).

  • DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) solution.

  • Acetylthiocholine iodide (ATCI) substrate solution.

  • Acetylcholinesterase enzyme solution.

  • Metolcarb solutions of varying concentrations.

• Assay Procedure:

  • In a 96-well plate, add the phosphate buffer, DTNB solution, and AChE enzyme solution to each well.

  • Add the Metolcarb solutions (or solvent control) to the respective wells and pre-incubate.

  • Initiate the reaction by adding the ATCI substrate solution.

• Measurement:

  • Measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of Metolcarb.

  • Determine the IC₅₀ value (the concentration of Metolcarb that causes 50% inhibition of AChE activity).

Metabolism of Metolcarb

Metolcarb undergoes metabolic transformation in organisms such as mammals, insects, and plants. The primary metabolic pathways involve hydroxylation and subsequent conjugation.

Metabolic Pathway:

Caption: Generalized metabolic pathway of Metolcarb.

Phase I metabolism, primarily mediated by cytochrome P450 enzymes, introduces hydroxyl groups onto the N-methyl group or the aromatic ring. In Phase II, these hydroxylated metabolites are conjugated with endogenous molecules like glucuronic acid or sulfate by transferase enzymes, increasing their water solubility and facilitating their excretion from the body.

Analytical Methods

The determination of Metolcarb residues in environmental and biological samples is typically performed using High-Performance Liquid Chromatography (HPLC).

Experimental Workflow for HPLC Analysis:

Caption: Typical workflow for the analysis of Metolcarb by HPLC.

A common method involves reversed-phase HPLC separation followed by post-column derivatization. After separation on a C18 column, Metolcarb is hydrolyzed to methylamine, which then reacts with o-phthalaldehyde (OPA) and a thiol to form a highly fluorescent derivative that can be sensitively detected.

Environmental Fate and Degradation

Metolcarb can be degraded in the environment through various processes, including hydrolysis and microbial degradation. Hydrolysis is more rapid under alkaline conditions. The degradation of Metolcarb can lead to the formation of several by-products.

Degradation Pathway:

Caption: Simplified degradation pathway of Metolcarb.

Conclusion

This technical guide has provided a detailed examination of the chemical and physical properties of Metolcarb, along with standardized methodologies for their determination. The synthesis, mechanism of action as a cholinesterase inhibitor, metabolic fate, and analytical procedures have been thoroughly described. The information presented herein serves as a valuable resource for researchers, scientists, and professionals in the fields of drug development, toxicology, and environmental science who are engaged in work related to Metolcarb or other carbamate compounds.

References

• 1. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 2. laboratuar.com [laboratuar.com]
• 3. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 4. oecd.org [oecd.org]
• 5. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metolcarb's Mechanism of Action as a Cholinesterase Inhibitor: A Technical Guide

Abstract

Metolcarb (m-tolyl methylcarbamate) is a carbamate insecticide that exerts its neurotoxic effects through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] This technical guide provides an in-depth examination of the molecular mechanism by which Metolcarb inhibits AChE. It details the reversible carbamylation of the enzyme's active site, presents kinetic data for analogous carbamate compounds, and outlines a standard experimental protocol for assessing cholinesterase inhibition.

Introduction to Metolcarb and Acetylcholinesterase

Metolcarb, also known as MTMC, is a synthetic carbamate ester used to control a variety of sucking insects on crops like rice and cotton.[1][2] Its efficacy as an insecticide is derived from its function as a potent, reversible inhibitor of acetylcholinesterase (EC 3.1.1.7).[1][3]

Acetylcholinesterase is a serine hydrolase that plays an essential role in neurotransmission. It is responsible for the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid within the synaptic cleft. This action terminates the nerve impulse, allowing the neuron to return to its resting state. Inhibition of AChE leads to an accumulation of ACh, resulting in hyperstimulation of muscarinic and nicotinic receptors, which can cause a cholinergic crisis characterized by symptoms such as salivation, lacrimation, muscle twitching, and, at high doses, respiratory arrest and death.

Core Mechanism of Cholinesterase Inhibition by Metolcarb

Like other carbamate inhibitors, Metolcarb's mechanism of action is a multi-step process involving the formation of a transient covalent bond with the acetylcholinesterase enzyme. This process is fundamentally different from the effectively irreversible inhibition caused by organophosphates. The inhibition by carbamates is reversible because the carbamoylated enzyme can be hydrolyzed to regenerate the active enzyme.

The process can be broken down into two primary phases:

• Reversible Binding and Carbamylation: Metolcarb first binds non-covalently to the active site of AChE, forming a Michaelis-Menten-like complex. Subsequently, the methylcarbamoyl moiety of Metolcarb is transferred to the hydroxyl group of the catalytic serine residue in the active site. This reaction forms a carbamoylated enzyme and releases the leaving group, m-cresol.

• Slow Decarbamoylation (Hydrolysis): The carbamoylated enzyme is relatively stable but can be hydrolyzed by water. This decarbamoylation step is significantly slower than the deacetylation that occurs when ACh is the substrate. The slow rate of this regeneration effectively sequesters the enzyme in an inactive state, leading to the inhibition of its primary function.

The diagram below illustrates this signaling pathway.

Caption: Mechanism of AChE inhibition by Metolcarb.

Quantitative Analysis of Inhibitory Activity

Compound	Enzyme Source	IC₅₀ (µM)	Reference
Bendiocarb	Rat Brain AChE	~1
Propoxur	Rat Brain AChE	>1
Aldicarb	Rat Brain AChE	>1
Carbaryl	Rat Brain AChE	~17

This data is for comparative purposes only and does not represent the specific values for Metolcarb.

Experimental Protocol: Colorimetric Cholinesterase Inhibition Assay

The most widely used method for determining the inhibitory activity of compounds like Metolcarb is the spectrophotometric method developed by Ellman. This assay is robust, reliable, and suitable for high-throughput screening.

Principle of the Assay

The assay measures the activity of AChE by monitoring the production of thiocholine. Acetylthiocholine (ATCI), a synthetic substrate, is hydrolyzed by AChE into thiocholine and acetate. The produced thiocholine reacts with the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to generate the yellow-colored 5-thio-2-nitrobenzoate (TNB²⁻) anion. The rate of color formation is measured at 412 nm and is directly proportional to AChE activity. The presence of an inhibitor like Metolcarb reduces the rate of this reaction.

Materials and Reagents

• Acetylcholinesterase (AChE), e.g., from electric eel or human recombinant

• Metolcarb (or other test inhibitor)

• Acetylthiocholine iodide (ATCI), substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

• Phosphate Buffer (e.g., 0.1 M, pH 8.0)

• Solvent for inhibitor (e.g., DMSO)

• 96-well clear flat-bottom microplates

• Microplate reader capable of measuring absorbance at 412 nm

Experimental Workflow

The following diagram outlines the typical workflow for the Ellman assay.

Caption: Experimental workflow for the Ellman's colorimetric assay.

Step-by-Step Procedure

• Reagent Preparation: Prepare stock solutions of ATCI, DTNB, and AChE in 0.1 M phosphate buffer (pH 8.0). Prepare serial dilutions of Metolcarb in a suitable solvent (e.g., DMSO), ensuring the final solvent concentration in the assay does not inhibit the enzyme (typically ≤1%).

• Assay Setup: In a 96-well plate, add the reagents in the following order:

  • 140 µL of phosphate buffer.

  • 20 µL of DTNB solution.

  • 10 µL of the Metolcarb solution at various concentrations (or solvent for the 100% activity control).

  • Set up a "blank" well containing all reagents except the enzyme to correct for non-enzymatic substrate hydrolysis.

• Enzyme Addition: Add 20 µL of the AChE solution to all wells except the blank.

• Pre-incubation: Pre-incubate the plate for a defined period (e.g., 15 minutes) at a constant temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Start the reaction by adding 10 µL of the ATCI substrate solution to all wells.

• Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm over time (e.g., for 5-10 minutes).

Data Analysis

• Calculate Reaction Rate: Determine the rate of reaction (V) for each well by calculating the slope of the linear portion of the absorbance vs. time plot (ΔAbs/min).

• Calculate Percent Inhibition: Calculate the percentage of inhibition for each Metolcarb concentration using the following formula: % Inhibition = [1 - (V_inhibitor / V_control)] x 100% Where V_inhibitor is the reaction rate in the presence of Metolcarb and V_control is the rate of the 100% activity control (with solvent only).

• Determine IC₅₀: Plot the percent inhibition against the logarithm of the Metolcarb concentration. The IC₅₀ value is determined from the resulting dose-response curve by identifying the concentration that produces 50% inhibition.

Conclusion

Metolcarb functions as a potent neurotoxin by reversibly inhibiting acetylcholinesterase. Its mechanism follows the classic carbamate model of forming a transiently stable, carbamoylated enzyme that is slow to hydrolyze. This leads to an accumulation of acetylcholine in the synapse, disrupting normal nerve function. The inhibitory potency of Metolcarb can be precisely quantified using established in vitro methods, such as the Ellman assay, which provides a foundational tool for further research into the kinetics and toxicology of this and other carbamate compounds.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metolcarb - Sundat [sundat.com]
• 3. METOLCARB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

An In-depth Technical Guide to the Synthesis and Manufacturing of Metolcarb

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolcarb, chemically known as 3-methylphenyl N-methylcarbamate, is a carbamate insecticide effective against a range of agricultural pests. This technical guide provides a comprehensive overview of the primary synthesis and manufacturing processes of Metolcarb. Detailed experimental protocols for the two main industrial routes—the methyl isocyanate (MIC) pathway and the m-tolyl chloroformate pathway—are presented, along with a discussion of the underlying chemical principles. Quantitative data, where available, is summarized for comparative analysis. Furthermore, this guide includes detailed visualizations of the synthetic pathways and experimental workflows to facilitate a deeper understanding of the manufacturing process.

Introduction

Metolcarb is a carbamate ester that functions as a cholinesterase inhibitor, leading to the disruption of the nervous system in insects.[1] Its synthesis relies on the formation of a carbamate linkage with 3-methylphenol (m-cresol). The manufacturing of Metolcarb is primarily achieved through two established synthetic routes: the direct reaction of m-cresol with methyl isocyanate (MIC) and a two-step process involving the synthesis of m-tolyl chloroformate from m-cresol and phosgene, followed by a reaction with methylamine. The choice of a particular route in an industrial setting often depends on factors such as the availability and cost of starting materials, safety considerations, and environmental regulations.

Physicochemical Properties of Metolcarb

A summary of the key physicochemical properties of Metolcarb is provided in the table below.

Property	Value
Chemical Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Colorless crystalline solid
Melting Point	76-77 °C
Boiling Point	293.03 °C (estimated)
Water Solubility	2.6 g/L at 20 °C
LogP (Octanol-Water Partition Coefficient)	1.8

Synthesis of Metolcarb: A Tale of Two Routes

The industrial production of Metolcarb is dominated by two synthetic strategies. The following sections provide a detailed examination of each route, including reaction mechanisms and experimental protocols.

Route 1: The Methyl Isocyanate (MIC) Pathway

The reaction of m-cresol with methyl isocyanate is the most direct and widely used industrial method for the synthesis of Metolcarb. This reaction is an example of a nucleophilic addition of an alcohol (m-cresol) to an isocyanate. The reaction is often catalyzed by a tertiary amine, such as triethylamine or pyridine, which acts as a base to deprotonate the phenol, increasing its nucleophilicity.

Caption: Synthesis of Metolcarb via the Methyl Isocyanate (MIC) route.

• Materials:

  • m-Cresol

  • Methyl Isocyanate (MIC)

  • Triethylamine (catalyst)

  • Toluene (solvent)

  • Hexane (for recrystallization)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a nitrogen inlet, a solution of m-cresol (1.0 equivalent) in dry toluene is charged.

  • A catalytic amount of triethylamine (e.g., 0.05 equivalents) is added to the stirred solution.

  • The reaction mixture is cooled in an ice bath to 0-5 °C.

  • Methyl isocyanate (1.05 equivalents) is dissolved in dry toluene and added dropwise to the reaction mixture via the dropping funnel over a period of 30-60 minutes, ensuring the temperature is maintained below 10 °C.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure to yield the crude product.

  • The crude Metolcarb is purified by recrystallization from a suitable solvent system, such as a mixture of toluene and hexane, to afford a crystalline solid.

• Quantitative Data (Estimated):

Parameter	Value
Yield	85-95%
Purity (after recrystallization)	>98%

Route 2: The m-Tolyl Chloroformate Pathway

An alternative, albeit less direct, route to Metolcarb involves a two-step process. The first step is the synthesis of m-tolyl chloroformate from m-cresol and phosgene. The second step is the reaction of the resulting chloroformate with methylamine to yield Metolcarb. This method avoids the direct handling of the highly toxic and volatile methyl isocyanate but utilizes phosgene, which is also a highly toxic gas.

Caption: Synthesis of Metolcarb via the m-Tolyl Chloroformate route.

• Materials:

  • m-Cresol

  • Phosgene

  • Triphenylphosphine (catalyst)

  • Toluene (solvent)

• Procedure:

  • A solution of m-cresol (1.0 equivalent) and a catalytic amount of triphenylphosphine in dry toluene is prepared in a reaction vessel suitable for handling phosgene.

  • The solution is heated to approximately 60-80 °C.

  • Phosgene gas (1.1 equivalents) is bubbled through the heated solution over a period of 2-3 hours. The reaction is exothermic and requires careful temperature control.

  • After the addition of phosgene is complete, the reaction mixture is stirred at the same temperature for an additional hour to ensure complete conversion.

  • Excess phosgene and hydrogen chloride byproduct are removed by purging the reaction mixture with an inert gas (e.g., nitrogen).

  • The solvent is removed under reduced pressure to yield crude m-tolyl chloroformate, which can be used in the next step without further purification or can be purified by vacuum distillation.

• Materials:

  • m-Tolyl Chloroformate

  • Methylamine (aqueous solution or gas)

  • Sodium Hydroxide (base)

  • Dichloromethane (solvent)

• Procedure:

  • m-Tolyl chloroformate (1.0 equivalent) is dissolved in a suitable organic solvent such as dichloromethane.

  • The solution is cooled to 0-5 °C in an ice bath.

  • An aqueous solution of methylamine (2.2 equivalents) and sodium hydroxide (1.1 equivalents) is added dropwise to the stirred solution of m-tolyl chloroformate, maintaining the temperature below 10 °C.

  • After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours.

  • The organic layer is separated, washed with water, dilute hydrochloric acid, and brine, and then dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure to yield crude Metolcarb.

  • The crude product is purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexane.

• Quantitative Data (Estimated):

Parameter	Step 1 Yield (Chloroformate)	Step 2 Yield (Metolcarb)	Overall Yield	Purity (after recrystallization)
Value	90-95%	80-90%	72-85%	>98%

Manufacturing Process and Considerations

The industrial-scale manufacturing of Metolcarb requires careful consideration of several factors:

• Safety: Both methyl isocyanate and phosgene are extremely hazardous materials. Stringent safety protocols, including closed-system reactors, dedicated ventilation, and emergency response plans, are mandatory.

• Reaction Control: The reactions are exothermic and require efficient heat exchange systems to maintain optimal temperature control and prevent runaway reactions.

• Solvent Selection and Recovery: The choice of solvent impacts reaction rates, product purity, and the overall environmental footprint of the process. Efficient solvent recovery and recycling systems are crucial for economic and environmental sustainability.

• Purification: The final product must meet stringent purity specifications. Industrial purification may involve large-scale crystallization, filtration, and drying operations.

• Waste Management: The manufacturing process generates byproducts and waste streams that must be treated and disposed of in an environmentally responsible manner. For instance, in the chloroformate route, the disposal of hydrochloride byproducts needs to be managed.

Caption: A generalized workflow for the industrial manufacturing of Metolcarb.

Conclusion

The synthesis of Metolcarb can be efficiently achieved through two primary industrial routes, each with its own set of advantages and challenges. The methyl isocyanate route offers a more direct and atom-economical pathway, while the m-tolyl chloroformate route provides an alternative that avoids the use of MIC, though it introduces the use of phosgene. The selection of a specific manufacturing process is a strategic decision that balances chemical efficiency, safety, economic viability, and environmental responsibility. A thorough understanding of the detailed experimental protocols and process parameters is critical for researchers and professionals involved in the development and optimization of Metolcarb production.

References

• 1. mt.com [mt.com]

Metolcarb: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Metolcarb, a carbamate insecticide. It covers its chemical identity, physicochemical properties, toxicological data, synthesis, and mechanism of action. Detailed methodologies for key experimental procedures are also included to support research and development activities.

Core Chemical Identifiers

Identifier	Value
CAS Number	1129-41-5[1][2][3][4]
IUPAC Name	3-Methylphenyl methylcarbamate
Synonyms	m-Tolyl methylcarbamate, MTMC, Metacrate, Tsumacide
Molecular Formula	C9H11NO2
Molecular Weight	165.19 g/mol

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Metolcarb.

Table 1: Physicochemical Properties

Property	Value
Melting Point	74-77 °C
Boiling Point	293.03 °C (estimate)
Water Solubility	2600 mg/L (at 30 °C)
Vapor Pressure	0.000358 mmHg (at 25 °C)
Flash Point	>100 °C
Appearance	Colorless crystalline solid

Table 2: Toxicological Data (Rat)

Endpoint	Value
LD50 (Oral)	268 mg/kg
LD50 (Dermal)	>2000 mg/kg (This value for dermal toxicity is more consistent with other carbamates, although one source indicated a much lower value)
LC50 (Inhalation)	475 mg/m³

Mechanism of Action: Cholinesterase Inhibition

Metolcarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE). AChE is critical for the proper functioning of the nervous system, where it breaks down the neurotransmitter acetylcholine. By inhibiting AChE, Metolcarb causes an accumulation of acetylcholine at nerve synapses, leading to continuous nerve stimulation, which results in the clinical signs of poisoning. This inhibition is reversible, as the carbamyl-enzyme complex can dissociate more readily than the phosphorylated enzyme complex formed by organophosphate insecticides.

Caption: Mechanism of Metolcarb as a cholinesterase inhibitor.

Metabolic Pathway

The metabolism of Metolcarb in mammals, plants, and insects primarily involves hydroxylation and subsequent conjugation. The main metabolic reactions are hydroxylation of the ring-methyl group, the N-methyl group, and the phenyl ring. Hydrolysis of the carbamate ester bond is a less significant pathway. In some organisms, like rats, the hydroxylated ring-methyl group can be further oxidized to a carboxylic acid.

Caption: Major metabolic pathways of Metolcarb.

Experimental Protocols

Synthesis of Metolcarb

Metolcarb can be synthesized by the reaction of m-cresol with methyl isocyanate. A detailed laboratory-scale procedure is outlined below.

Materials:

• m-Cresol

• Methyl isocyanate

• Anhydrous toluene (or other inert solvent)

• Triethylamine (or other suitable catalyst)

• Reaction vessel with a stirrer, condenser, and dropping funnel

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry reaction vessel, dissolve m-cresol in anhydrous toluene.

• Add a catalytic amount of triethylamine to the solution.

• Slowly add methyl isocyanate to the reaction mixture through the dropping funnel while stirring. The reaction is exothermic, and the temperature should be controlled.

• After the addition is complete, heat the mixture at a moderate temperature (e.g., 50-60 °C) for several hours to ensure the reaction goes to completion.

• Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer Chromatography or Gas Chromatography).

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with a dilute acid solution, followed by a dilute base solution, and finally with water to remove unreacted starting materials and catalyst.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

• Filter the mixture and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., a hexane/ethyl acetate mixture) to yield pure Metolcarb.

Analytical Determination of Metolcarb Residues

The analysis of Metolcarb residues in environmental and food samples is commonly performed using High-Performance Liquid Chromatography (HPLC), often following EPA Method 531.1. This method involves post-column derivatization for enhanced sensitivity and selectivity.

Materials:

• HPLC system with a gradient pump, autosampler, and fluorescence detector

• C8 or C18 reversed-phase HPLC column

• Post-column reaction system

• o-Phthalaldehyde (OPA) and 2-mercaptoethanol for derivatization

• Acetonitrile and methanol (HPLC grade)

• Reagent water

• Metolcarb analytical standard

• Solid-phase extraction (SPE) cartridges for sample cleanup

Procedure:

• Sample Extraction: Extract Metolcarb from the sample matrix (e.g., water, soil, or food homogenate) using a suitable solvent like acetonitrile or methanol.

• Cleanup: Pass the extract through an SPE cartridge to remove interfering substances.

• HPLC Separation: Inject the cleaned-up sample extract into the HPLC system. The separation is achieved on a reversed-phase column using a gradient of water and methanol or acetonitrile.

• Post-Column Derivatization: After elution from the column, the analyte is hydrolyzed with a strong base in the post-column reactor to form methylamine. This is then reacted with OPA and 2-mercaptoethanol to form a highly fluorescent derivative.

• Fluorescence Detection: The fluorescent derivative is detected by the fluorescence detector at appropriate excitation and emission wavelengths (e.g., ~340 nm excitation and ~455 nm emission).

• Quantification: Quantify the concentration of Metolcarb in the sample by comparing the peak area to a calibration curve prepared from analytical standards.

Caption: General workflow for the analysis of Metolcarb residues.

Acetylcholinesterase Inhibition Assay

This in vitro assay is used to determine the inhibitory potential of Metolcarb on AChE activity. The method is based on the Ellman's reagent (DTNB), which reacts with thiocholine, a product of acetylthiocholine hydrolysis by AChE, to produce a colored product that can be measured spectrophotometrically.

Materials:

• Acetylcholinesterase (AChE) enzyme solution

• Acetylthiocholine iodide (ATCI), the substrate

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• Metolcarb stock solution in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the Metolcarb stock solution in the phosphate buffer.

• In a 96-well microplate, add the buffer, DTNB solution, and the different concentrations of the Metolcarb solution to the respective wells. Include a control well with the solvent only (no inhibitor).

• Add the AChE enzyme solution to all wells except for a blank well (which contains all reagents except the enzyme).

• Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Initiate the enzymatic reaction by adding the substrate (ATCI) to all wells.

• Immediately measure the absorbance at 412 nm using the microplate reader and continue to take readings at regular intervals (e.g., every minute) for a set duration (e.g., 10-20 minutes).

• Calculate the rate of reaction for each well by determining the change in absorbance over time.

• Determine the percentage of inhibition for each Metolcarb concentration using the formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100.

• Plot the percentage of inhibition against the logarithm of the Metolcarb concentration to determine the IC50 value (the concentration that causes 50% inhibition of AChE activity).

References

• 1. METOLCARB [chembk.com]
• 2. ingenieria-analitica.com [ingenieria-analitica.com]
• 3. agilent.com [agilent.com]
• 4. 速灭威 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Environmental Fate and Degradation Pathways of Metolcarb

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolcarb (m-tolyl methylcarbamate) is a carbamate insecticide effective against a range of agricultural pests. Understanding its environmental fate is crucial for assessing its ecological impact and ensuring responsible use. This technical guide provides a comprehensive overview of the degradation pathways of Metolcarb in various environmental compartments, including soil and water. It details the processes of hydrolysis, photolysis, and biodegradation, summarizing key quantitative data and outlining experimental methodologies.

Physicochemical Properties

A foundational understanding of Metolcarb's physicochemical properties is essential for predicting its behavior and persistence in the environment.

Property	Value	Reference
Molecular Formula	C₉H₁₁NO₂	[1]
Molecular Weight	165.19 g/mol	[1]
Water Solubility	2.6 g/L at 30 °C	[1]
Vapor Pressure	1.0 x 10⁻⁵ mmHg at 25 °C	[1]
Log Kow (Octanol-Water Partition Coefficient)	1.70	[1]

Environmental Degradation Pathways

Metolcarb is subject to degradation in the environment through a combination of chemical and biological processes. The primary pathways of dissipation are hydrolysis, photolysis, and microbial degradation.

Hydrolysis

Hydrolysis is a significant degradation pathway for Metolcarb, particularly in neutral to alkaline aqueous environments. The ester linkage of the carbamate is susceptible to cleavage, yielding m-cresol and methylcarbamic acid. Methylcarbamic acid is unstable and further degrades to methylamine and carbon dioxide. The rate of hydrolysis is highly dependent on pH.

Hydrolysis Half-Life of Metolcarb in Water

pH	Half-Life	Medium
< 6	Stable	Solution
7	25 days (estimated)	Water
8	2.5 days (estimated)	Water
9	2.8 hours	Freshwater
9	6 hours	Seawater

Experimental Protocol: Hydrolysis Study (Based on OECD Guideline 111)

A standardized approach to evaluating hydrolysis involves the following steps:

• Test Substance: Radiolabeled Metolcarb (e.g., ¹⁴C-labeled) is used to facilitate tracking and quantification of the parent compound and its degradation products.

• Buffer Solutions: Sterile aqueous buffer solutions are prepared at various pH levels (e.g., 4, 7, and 9) to simulate different environmental conditions.

• Incubation: The test substance is added to the buffer solutions at a known concentration. The solutions are then incubated in the dark at a constant temperature (e.g., 25°C) to prevent photodegradation.

• Sampling and Analysis: Aliquots are taken at specific time intervals and analyzed to determine the concentration of Metolcarb and its transformation products.

• Analytical Method: High-Performance Liquid Chromatography (HPLC) coupled with a radioactivity detector is a common analytical technique. Separation can be achieved using a C18 reverse-phase column with a mobile phase of acetonitrile and water. Mass spectrometry (LC-MS/MS) can be used for the identification and confirmation of degradation products.

• Data Analysis: The rate of hydrolysis and the half-life of Metolcarb are calculated from the disappearance of the parent compound over time.

Hydrolysis Degradation Pathway

Hydrolysis of Metolcarb.

Photolysis

Photodegradation can contribute to the breakdown of Metolcarb in the presence of sunlight, particularly in clear, shallow waters and on soil surfaces. The primary photolytic degradation product of Metolcarb has been identified as m-methylphenol (m-cresol).

Experimental Protocol: Photolysis Study (Based on OECD Guideline 316)

• Test Substance: Radiolabeled Metolcarb is dissolved in a sterile, buffered aqueous solution (e.g., pH 7) or applied to the surface of a thin layer of soil.

• Light Source: The samples are exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp). Control samples are incubated in the dark under the same conditions.

• Incubation: The experiment is conducted at a constant temperature.

• Sampling and Analysis: Samples are collected at various time points and analyzed for the parent compound and photoproducts using techniques like HPLC with UV and/or radioactivity detection, and LC-MS/MS for identification.

• Data Analysis: The rate of photolysis and the half-life are determined by comparing the degradation in the light-exposed samples to the dark controls.

Photolysis Degradation Pathway

Photolysis of Metolcarb.

Biodegradation

Microbial degradation is a key process in the dissipation of Metolcarb in soil and water. Various microorganisms can utilize Metolcarb as a source of carbon and nitrogen, leading to its breakdown. The rate of biodegradation is influenced by factors such as soil type, pH, temperature, moisture content, and the microbial population present.

Biodegradation Half-Life of Metolcarb in Soil

Soil Type	pH	Half-Life (days)
Silt Loam	6.85	3.8
Sand	5.20	7.6
Silt	7.85	7.9
Silt Loam	7.20	14
Silt Loam	7.05	15
Peat	5.90	55

In aquatic systems, Metolcarb reached 36% to 41% of its theoretical biochemical oxygen demand (BOD) over a 4-week period using an activated sludge inoculum, indicating that biodegradation in water can be a significant process.

The primary metabolic pathways in organisms involve hydroxylation of the aromatic ring and the N-methyl group, followed by conjugation. Hydrolysis of the carbamate ester is considered a minor metabolic reaction in biological systems compared to environmental hydrolysis.

Experimental Protocol: Aerobic Soil Metabolism Study (Based on OECD Guideline 307)

• Soil Selection: Representative soil types are chosen, characterized by their physical and chemical properties (e.g., texture, pH, organic matter content).

• Test Substance Application: Radiolabeled Metolcarb is applied to the soil samples at a concentration relevant to agricultural use.

• Incubation: The treated soil is incubated under controlled aerobic conditions, maintaining a specific temperature (e.g., 20°C) and moisture level (e.g., 40-60% of maximum water holding capacity).

• Sampling and Extraction: Soil samples are taken at various intervals and extracted with appropriate solvents (e.g., acetonitrile, methanol) to separate the parent compound and its metabolites from the soil matrix.

• Analysis: The extracts are analyzed using HPLC with radioactivity detection to quantify the parent compound and metabolites. LC-MS/MS is used for the identification of the degradation products. The formation of non-extractable residues and ¹⁴CO₂ is also monitored to create a mass balance.

• Data Analysis: The rate of degradation and the half-life of Metolcarb in soil are calculated. The major degradation products are identified and their formation and decline are plotted over time.

Biodegradation Pathway in Soil

Biodegradation of Metolcarb in soil.

Experimental Workflows and Logical Relationships

The study of the environmental fate of a pesticide like Metolcarb follows a structured workflow to gather comprehensive data for risk assessment.

Workflow for Metolcarb environmental fate studies.

Conclusion

The environmental fate of Metolcarb is governed by a combination of hydrolysis, photolysis, and biodegradation. Hydrolysis is a dominant pathway in alkaline waters, while biodegradation is the primary mechanism for its dissipation in soil. Photolysis contributes to its degradation in the presence of sunlight. The main degradation products include m-cresol, with further breakdown leading to smaller molecules and eventual mineralization. The persistence of Metolcarb in the environment is relatively low to moderate, with half-lives in soil typically ranging from a few days to several weeks, depending on environmental conditions. A thorough understanding of these degradation pathways and the factors that influence them is essential for the environmental risk assessment and sustainable use of this insecticide.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicological Profile of Metolcarb on Non-Target Organisms: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolcarb, a carbamate insecticide, has been utilized in agricultural applications to control a range of insect pests. As with any pesticide, understanding its potential impact on non-target organisms is crucial for a comprehensive environmental risk assessment. This technical guide provides a detailed toxicological profile of Metolcarb, focusing on its effects on various non-target organisms. The information is compiled from available scientific literature and databases, adhering to standardized testing protocols where possible. It is important to note that while specific data for Metolcarb is presented where available, in instances of data gaps, information from closely related carbamate insecticides may be used to provide a broader understanding of potential toxicological effects, and any such instances are clearly indicated.

Metolcarb functions as a reversible inhibitor of the acetylcholinesterase (AChE) enzyme.[1][2] This inhibition leads to the accumulation of the neurotransmitter acetylcholine at nerve synapses, causing continuous nerve stimulation, which can result in paralysis and death in target insects. However, this mode of action is not specific to insects and can also affect a wide range of non-target organisms that possess a cholinergic nervous system.

Ecotoxicological Data

The following tables summarize the available quantitative data on the acute and chronic toxicity of Metolcarb to various non-target organisms.

Table 1: Acute Toxicity of Metolcarb to Non-Target Organisms

Organism Group	Species	Endpoint	Value	Reference
Fish	Cyprinus carpio (Common Carp)	96-hour LC50	>12.00 mg/L	[3]
Earthworms	Eisenia fetida	14-day LC50	>1000 mg/kg soil	[1]
Aquatic Invertebrates	Daphnia magna	48-hour EC50	Data not available
Algae	Pseudokirchneriella subcapitata	72-hour EC50	Data not available
Bees	Apis mellifera (Honeybee)	Acute Contact LD50	Data not available
Acute Oral LD50	Data not available

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The concentration of a substance that causes a specified effect in 50% of the test organisms. LD50: The dose of a substance that is lethal to 50% of the test organisms.

Table 2: Chronic and Sublethal Effects of Metolcarb on Non-Target Organisms

Organism Group	Species	Endpoint	Value	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	Chronic NOEC	Data not available
Aquatic Invertebrates	Daphnia magna	Reproduction NOEC	Data not available
Earthworms	Eisenia fetida	Reproduction and Growth Effects	Sublethal exposure to carbamates can lead to reduced growth and cocoon production.	[2]
Bees	Apis mellifera (Honeybee)	Sublethal Effects	Sublethal doses of carbamates can impair foraging behavior and immune function.

NOEC: No Observed Effect Concentration. The highest tested concentration of a substance at which no statistically significant adverse effect is observed. LOEC: Lowest Observed Effect Concentration. The lowest tested concentration of a substance at which a statistically significant adverse effect is observed.

Experimental Protocols

The toxicological data presented in this guide are typically generated following standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the reliability and comparability of data across different studies and laboratories.

Fish Acute Toxicity Test (Following OECD Guideline 203)

This test is designed to determine the median lethal concentration (LC50) of a substance in fish over a 96-hour exposure period.

• Test Species: A recommended species is the Rainbow Trout (Oncorhynchus mykiss).

• Test Conditions: Fish are exposed to a range of concentrations of the test substance in a semi-static or flow-through system. Water quality parameters such as temperature, pH, and dissolved oxygen are maintained within a narrow range.

• Procedure: A predetermined number of fish are introduced into test chambers containing different concentrations of Metolcarb. Observations of mortality and any sublethal effects are made at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its 95% confidence limits are calculated using appropriate statistical methods, such as probit analysis.

Earthworm Acute Toxicity Test (Following OECD Guideline 207)

This test evaluates the acute toxicity of a substance to earthworms in an artificial soil substrate.

• Test Species: Eisenia fetida is a commonly used species.

• Test Conditions: The test substance is mixed into a standardized artificial soil. The test is conducted in controlled temperature and light conditions.

• Procedure: A defined number of adult earthworms are introduced into containers with the treated soil. Mortality is assessed at 7 and 14 days. Sublethal effects such as changes in body weight and behavior are also recorded.

• Data Analysis: The 14-day LC50 is calculated.

Daphnia sp. Acute Immobilisation Test (Following OECD Guideline 202)

This test assesses the acute toxicity of a substance to Daphnia magna by determining the concentration that immobilizes 50% of the test organisms within 48 hours.

• Test Organism: Daphnia magna neonates (<24 hours old) are used.

• Test Conditions: Daphnids are exposed to a series of concentrations of the test substance in a static system under controlled temperature and light conditions.

• Procedure: A set number of daphnids are placed in test vessels with the Metolcarb solutions. Immobilization is observed at 24 and 48 hours.

• Data Analysis: The 48-hour EC50 for immobilization is calculated.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (Following OECD Guideline 201)

This test determines the effect of a substance on the growth of freshwater green algae.

• Test Species: Pseudokirchneriella subcapitata is a standard test species.

• Test Conditions: Algal cultures are exposed to various concentrations of the test substance in a nutrient-rich medium under continuous illumination and controlled temperature.

• Procedure: The growth of the algal population is measured over a 72-hour period, typically by cell counting or measuring biomass.

• Data Analysis: The 72-hour EC50 for growth inhibition is determined.

Honeybee Acute Contact and Oral Toxicity Tests (Following OECD Guidelines 214 and 213)

These tests evaluate the acute toxicity of a substance to honeybees through contact and oral exposure routes.

• Test Species: Adult worker honeybees (Apis mellifera) are used.

• Acute Contact Test (OECD 214): A precise dose of the test substance is topically applied to the thorax of individual bees.

• Acute Oral Test (OECD 213): Bees are fed a sucrose solution containing a known concentration of the test substance.

• Procedure: For both tests, bees are observed for mortality and any sublethal effects at specified time intervals, typically up to 96 hours.

• Data Analysis: The LD50 values for both contact and oral exposure are calculated.

Signaling Pathways and Experimental Workflows

Acetylcholinesterase Inhibition Pathway

Metolcarb, like other carbamate insecticides, exerts its primary toxic effect through the inhibition of the acetylcholinesterase (AChE) enzyme. The following diagram illustrates this mechanism.

Mechanism of Acetylcholinesterase Inhibition by Metolcarb.

General Experimental Workflow for Acute Toxicity Testing

The following diagram outlines a typical workflow for conducting an acute toxicity test on a non-target organism.

General workflow for an acute toxicity study.

Conclusion

The available data indicates that Metolcarb, through its mechanism of acetylcholinesterase inhibition, poses a potential risk to a variety of non-target organisms. While acute toxicity data for some species, such as the common carp, suggest moderate toxicity, significant data gaps remain for other important non-target groups, including aquatic invertebrates, algae, and bees. Furthermore, the potential for sublethal effects, such as impaired reproduction and behavior, highlights the need for a more comprehensive understanding of the chronic risks associated with Metolcarb exposure. The standardized OECD testing protocols provide a robust framework for generating the necessary data to fill these knowledge gaps and to conduct a thorough environmental risk assessment. Future research should focus on generating specific toxicity data for Metolcarb across a wider range of non-target species and investigating the long-term consequences of sublethal exposure.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metolcarb [sitem.herts.ac.uk]

Metolcarb: A Technical Guide to its History, Development, and Insecticidal Action

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Metolcarb, a carbamate insecticide, has been utilized in agricultural applications for the control of a range of insect pests, particularly in rice cultivation. This technical guide provides a comprehensive overview of the history, development, and insecticidal properties of Metolcarb. It details its chemical and physical characteristics, outlines its synthesis, and elaborates on its mode of action as a cholinesterase inhibitor. The guide further presents toxicological data, information on its environmental fate, and detailed experimental protocols for its analysis and the assessment of its biological activity. Visual diagrams are provided to illustrate key pathways and workflows, offering a thorough resource for professionals in the fields of agrochemical research and development.

Introduction

Metolcarb, chemically known as m-tolyl methylcarbamate, is a synthetic carbamate insecticide.[1] Carbamate pesticides were first introduced in the 1950s and have been widely used in agriculture due to their effectiveness against a broad spectrum of insect pests.[2] Metolcarb has been specifically employed to control sucking insects such as leafhoppers and planthoppers in rice, as well as other pests like citrus mealybugs, onion thrips, and cotton aphids.[2] It is formulated as an emulsifiable concentrate, wettable powder, or dustable powder.[2]

Chemical and Physical Properties

Metolcarb is a colorless crystalline solid.[2] Key physical and chemical properties are summarized below.

Property	Value	Reference
Chemical Formula	C₉H₁₁NO₂
Molar Mass	165.19 g/mol
Melting Point	76-77 °C
Water Solubility	2.6 g/L at 30 °C
Vapor Pressure	1.33 x 10⁻⁴ Pa at 20 °C
Log P (octanol-water partition coefficient)	1.7

Synthesis

The synthesis of Metolcarb is achieved through the reaction of m-cresol with methyl isocyanate. This reaction is a classic example of carbamate synthesis from an alcohol (in this case, a phenol) and an isocyanate.

Experimental Protocol: Synthesis of Metolcarb

Materials:

• m-Cresol

• Methyl isocyanate

• Anhydrous toluene (or other suitable inert solvent)

• Triethylamine (or other suitable base catalyst)

• Anhydrous sodium sulfate

• Reaction flask with a reflux condenser and magnetic stirrer

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Crystallization dish

Procedure:

• In a clean, dry reaction flask equipped with a reflux condenser, magnetic stirrer, and a dropping funnel, dissolve m-cresol in anhydrous toluene.

• Add a catalytic amount of triethylamine to the solution.

• Slowly add an equimolar amount of methyl isocyanate to the reaction mixture through the dropping funnel with constant stirring. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a dilute acid solution to remove the catalyst, followed by washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., a mixture of hexane and ethyl acetate) to yield pure Metolcarb crystals.

Logical Workflow for Metolcarb Synthesis

Caption: A simplified workflow for the synthesis of Metolcarb.

Mode of Action: Cholinesterase Inhibition

Metolcarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system of both insects and mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid. This process terminates the nerve impulse at the synapse.

By inhibiting AChE, Metolcarb causes an accumulation of ACh in the synaptic cleft, leading to continuous stimulation of cholinergic receptors. This results in hyperexcitability, paralysis, and ultimately, the death of the insect. The inhibition of AChE by carbamates is reversible, as the carbamylated enzyme can be slowly hydrolyzed to regenerate the active enzyme.

Signaling Pathway of Acetylcholinesterase Inhibition by Metolcarb

References

• 1. josa.ro [josa.ro]
• 2. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Solubility of Metolcarb in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of Metolcarb, a carbamate insecticide, in a variety of organic solvents. Understanding the solubility of this compound is critical for a range of applications, from formulation development and environmental fate analysis to the design of effective analytical methods. This document compiles available quantitative data, outlines a general experimental protocol for solubility determination, and presents a visual representation of the experimental workflow.

Metolcarb: A Profile

Metolcarb, chemically known as (3-methylphenyl) N-methylcarbamate, is a white crystalline solid.[1][2] Its utility as an insecticide is linked to its ability to inhibit acetylcholinesterase, a key enzyme in the nervous system of insects.[3] The efficacy and environmental behavior of Metolcarb are significantly influenced by its solubility in different media.

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in various systems. Metolcarb exhibits a range of solubilities depending on the polarity of the solvent and the temperature. Generally, it is more soluble in polar organic solvents and sparingly soluble in nonpolar solvents.[1] The available quantitative data for the solubility of Metolcarb in several solvents are summarized in the table below.

Solvent	Temperature	Solubility
Water	30 °C	2600 mg/L
Cyclohexanone	30 °C	790 g/kg
Methanol	Room Temperature	880 g/kg
Xylene	30 °C	100 g/kg
Acetone	Not Specified	Soluble
Chloroform	Not Specified	Soluble
Ethanol	Not Specified	Soluble
Benzene	Not Specified	Slightly Soluble
Toluene	Not Specified	Slightly Soluble

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of Metolcarb in the cited literature are not exhaustively detailed, a general and widely accepted methodology, the static equilibrium method, can be described. This method is suitable for determining the solubility of a solid compound in a liquid solvent.

Objective: To determine the equilibrium solubility of Metolcarb in a specific organic solvent at a controlled temperature.

Materials:

• Metolcarb (analytical standard)

• Selected organic solvent (HPLC grade or equivalent)

• Glass vials with screw caps

• Shaking incubator or water bath with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Metolcarb to a series of glass vials.

  • Add a known volume of the selected organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaking incubator or water bath set to the desired constant temperature.

  • Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of Metolcarb in the solution remains constant.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient time to allow the undissolved solid to settle.

  • To separate the saturated solution from the excess solid, centrifuge the vials at a high speed.

• Sample Preparation for Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Filter the aliquot through a syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method. The concentration of Metolcarb in the diluted sample is determined by comparing its peak area to a calibration curve prepared from standard solutions of known concentrations.

  • The solubility of Metolcarb in the solvent is then calculated by taking into account the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of Metolcarb.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. METOLCARB [chembk.com]
• 3. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Photodegradation and Hydrolysis of Metolcarb in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolcarb, a carbamate insecticide, is susceptible to degradation in aqueous environments through two primary abiotic pathways: photodegradation and hydrolysis. This technical guide provides a comprehensive overview of these degradation processes, summarizing key quantitative data, detailing experimental protocols for their study, and illustrating the degradation pathways. Understanding the environmental fate of Metolcarb is crucial for assessing its ecological impact and for the development of environmentally benign alternatives. This document synthesizes available scientific information to serve as a resource for researchers and professionals in environmental science and drug development.

Introduction

Metolcarb, chemically known as m-tolyl methylcarbamate, has been utilized in agriculture to control a range of insect pests.[1][2] Its presence in aqueous systems, either through direct application, runoff, or spray drift, raises concerns about its persistence and potential effects on non-target organisms. The primary mechanisms governing its abiotic degradation in water are photodegradation, initiated by the absorption of sunlight, and hydrolysis, the reaction with water. The rates of these processes are significantly influenced by environmental factors such as pH, temperature, and the presence of other chemical species. This guide provides an in-depth analysis of these degradation routes.

Hydrolysis of Metolcarb

Hydrolysis is a significant degradation pathway for Metolcarb, particularly in neutral to alkaline aqueous solutions. The stability of Metolcarb is highly dependent on the pH of the water.

Quantitative Data for Hydrolysis

Metolcarb is reported to be stable in acidic solutions with a pH below 6.[2] However, as the pH increases, the rate of hydrolysis accelerates significantly. The degradation follows pseudo-first-order kinetics. The half-life (t½) of Metolcarb at various pH values is summarized in Table 1.

pH	Temperature (°C)	Half-life (t½)	Water Type	Reference(s)
7	25 (estimated)	25 days	Freshwater	[2]
8	25 (estimated)	2.5 days	Freshwater	[2]
9	Not Specified	2.8 hours	Freshwater
9	Not Specified	6 hours	Seawater

Table 1: Hydrolysis Half-life of Metolcarb at Different pH Values.

Experimental Protocol for Hydrolysis Studies

A generalized experimental protocol for determining the hydrolysis rate of a pesticide like Metolcarb, based on established guidelines, is as follows:

• Preparation of Buffer Solutions: Prepare sterile buffer solutions at various pH values (e.g., pH 4, 7, and 9) to represent a range of environmental conditions.

• Test Substance Preparation: Prepare a stock solution of Metolcarb in a water-miscible organic solvent (e.g., acetonitrile or methanol) to facilitate its dissolution in the aqueous buffer solutions.

• Incubation: Add a small aliquot of the Metolcarb stock solution to each buffer solution in sterile, dark containers to achieve the desired initial concentration. The use of dark containers is crucial to prevent photodegradation.

• Temperature Control: Incubate the test solutions at a constant temperature, typically 25 °C, in a temperature-controlled chamber or water bath. To investigate the effect of temperature, parallel experiments can be conducted at different temperatures.

• Sampling: At predetermined time intervals, withdraw aliquots from each test solution.

• Analysis: Immediately analyze the samples for the concentration of Metolcarb and its degradation products using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

• Data Analysis: Plot the natural logarithm of the Metolcarb concentration versus time. If the plot is linear, the degradation follows first-order kinetics. The pseudo-first-order rate constant (k) can be determined from the slope of the line, and the half-life can be calculated using the formula: t½ = ln(2)/k.

Experimental Workflow for Metolcarb Hydrolysis Study.

Photodegradation of Metolcarb

Photodegradation, or photolysis, is another critical process for the breakdown of Metolcarb in sunlit surface waters. This process involves the absorption of light energy, leading to the cleavage of chemical bonds.

Quantitative Data for Photodegradation

Experimental Protocol for Photodegradation Studies

A general experimental protocol for assessing the photodegradation of a pesticide like Metolcarb in an aqueous solution is outlined below:

• Solution Preparation: Prepare a solution of Metolcarb in sterile, purified water, buffered to a relevant environmental pH (e.g., pH 7).

• Irradiation Source: Utilize a light source that simulates natural sunlight, such as a xenon arc lamp with appropriate filters to cut off wavelengths not present in the solar spectrum at the Earth's surface (< 290 nm).

• Reaction Vessel: Conduct the experiment in quartz or borosilicate glass vessels that are transparent to the wavelengths of interest.

• Dark Control: Run a parallel experiment with a control sample wrapped in aluminum foil or kept in the dark to account for any degradation due to hydrolysis or other non-photochemical processes.

• Temperature Control: Maintain a constant temperature throughout the experiment using a water bath or a temperature-controlled chamber.

• Sampling: Collect samples from both the irradiated and dark control solutions at specific time intervals.

• Analysis: Analyze the samples for the concentration of Metolcarb and its photoproducts using analytical techniques such as HPLC-UV/MS or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: Determine the photodegradation rate constant and half-life by plotting the concentration of Metolcarb against time, after correcting for any degradation observed in the dark control. The quantum yield can be determined if the photon flux of the light source is known.

Experimental Workflow for Metolcarb Photodegradation Study.

Degradation Pathways

The degradation of Metolcarb proceeds through different pathways depending on whether the process is driven by hydrolysis or photodegradation.

Hydrolysis Pathway

The hydrolysis of Metolcarb, particularly under basic conditions, involves the cleavage of the carbamate ester bond. This reaction yields two primary products: m-cresol (m-methylphenol) and methylcarbamic acid. Methylcarbamic acid is unstable and further decomposes to methylamine and carbon dioxide.

Proposed Hydrolysis Pathway of Metolcarb.

Photodegradation Pathway

Direct photolysis of Metolcarb is initiated by the absorption of UV radiation, leading to the cleavage of the ester bond. The primary identified photoproduct is m-methylphenol. Further degradation of m-methylphenol and the N-methylcarbamoyl moiety can occur, leading to the formation of smaller, more oxidized species and eventual mineralization to carbon dioxide and water, although the specific intermediates in this process for Metolcarb are not well-documented. Other potential reactions include photo-Fries rearrangement, though this is less common for N-methylcarbamates.

Proposed Photodegradation Pathway of Metolcarb.

Analytical Methodologies

Accurate quantification of Metolcarb and its degradation products is essential for studying its environmental fate. The following analytical techniques are commonly employed:

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector or a mass spectrometer (LC-MS, LC-MS/MS) is a powerful tool for separating and quantifying Metolcarb and its polar degradation products in aqueous samples. Reversed-phase chromatography is typically used.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for the analysis of the less polar degradation product, m-methylphenol. Derivatization may be necessary for the analysis of more polar compounds by GC-MS.

Conclusion

The degradation of Metolcarb in aqueous solutions is primarily governed by pH-dependent hydrolysis and photodegradation. Hydrolysis is rapid under alkaline conditions, leading to the formation of m-cresol and methylamine. Photodegradation, with m-methylphenol as the major product, contributes to its removal in sunlit waters. This technical guide provides a foundational understanding of these processes, which is critical for environmental risk assessment and the development of more sustainable agricultural practices. Further research is warranted to determine the photolysis quantum yield of Metolcarb and to fully elucidate the structures of all intermediate degradation products.

References

• 1. researchgate.net [researchgate.net]
• 2. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Effect of Metolcarb on Insect Acetylcholinesterase

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metolcarb, a carbamate insecticide, exerts its neurotoxic effects through the inhibition of acetylchol inesterase (AChE), a critical enzyme in the central nervous system of insects. This technical guide provides a comprehensive overview of the mechanism of action, quantitative efficacy, and experimental evaluation of metolcarb's interaction with insect AChE. Detailed experimental protocols, data summaries, and visual representations of the involved biochemical pathways are presented to serve as a valuable resource for researchers in insecticide development and neurotoxicology.

Introduction

Metolcarb, chemically known as m-tolyl methylcarbamate, belongs to the carbamate class of insecticides.[1] Its primary mode of action is the disruption of the cholinergic system in insects by inhibiting the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft, a process essential for the termination of nerve impulses.[2] Inhibition of AChE by metolcarb leads to an accumulation of ACh, resulting in continuous stimulation of cholinergic pathways, paralysis, and ultimately, the death of the insect.[2] Understanding the specifics of this interaction, including the quantitative measures of inhibition and the kinetics of the reaction, is crucial for the development of more effective and selective insecticides.

Mechanism of Action: Inhibition of Acetylcholinesterase

Metolcarb acts as a reversible inhibitor of acetylcholinesterase. The inhibition process involves the carbamylation of a serine residue within the active site of the AChE enzyme. This reaction forms a carbamoylated enzyme complex that is significantly more stable and hydrolyzes much more slowly than the acetylated enzyme complex formed during the normal catalytic process. This effective removal of functional AChE from the synapse leads to the toxic accumulation of acetylcholine.

The overall inhibition mechanism can be represented by the following two-step process:

• Formation of a Reversible Enzyme-Inhibitor Complex: Metolcarb first binds to the active site of AChE to form a non-covalent Michaelis-Menten complex.

• Carbamylation of the Enzyme: The carbamoyl moiety of metolcarb is then transferred to the catalytic serine residue, releasing the leaving group (m-cresol).

• Spontaneous Decarbamylation: The carbamoylated enzyme can slowly hydrolyze, regenerating the active enzyme. The rate of this decarbamylation is significantly slower than the rate of deacetylation, leading to a prolonged inhibition of the enzyme.[3]

Quantitative Efficacy of Metolcarb against Insect Acetylcholinesterase

For comparative purposes, a study on novel carbamate derivatives reported that one of the synthesized compounds exhibited an IC50 value of 12 μM against acetylcholinesterase from the housefly (Musca domestica), which was noted as being 12-fold more potent than metolcarb. This suggests that the IC50 value for metolcarb against housefly AChE is in the higher micromolar range.

Table 1: Comparative Efficacy of a Novel Carbamate and Metolcarb against Housefly Acetylcholinesterase

Compound	Target Enzyme	IC50 (μM)	Relative Potency
Novel Carbamate (6q)	Musca domestica AChE	12	12x > Metolcarb
Metolcarb	Musca domestica AChE	Not explicitly stated	-

Data extracted from a study on novel carbamate derivatives.

Experimental Protocols

The following section details a generalized experimental protocol for determining the in vitro inhibition of insect acetylcholinesterase by metolcarb, based on the widely used Ellman's method.

Preparation of Insect Acetylcholinesterase

• Source: Obtain the target insect species (e.g., houseflies, aphids, leafhoppers).

• Homogenization: Dissect the heads of the insects (where AChE is concentrated) and homogenize them in a cold phosphate buffer (e.g., 0.1 M, pH 7.4) containing a non-ionic detergent like Triton X-100 to solubilize the membrane-bound enzyme.

• Centrifugation: Centrifuge the homogenate at a high speed (e.g., 10,000 x g for 15 minutes at 4°C) to pellet cellular debris.

• Supernatant Collection: The resulting supernatant contains the crude AChE extract and should be kept on ice. The protein concentration of the extract should be determined using a standard method (e.g., Bradford assay) to normalize enzyme activity.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay measures the activity of AChE by detecting the production of thiocholine as the enzyme hydrolyzes acetylthiocholine. The thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically at 412 nm.

Reagents:

• Phosphate buffer (0.1 M, pH 8.0)

• DTNB solution (10 mM in phosphate buffer)

• Acetylthiocholine iodide (ATCI) solution (75 mM in deionized water)

• Metolcarb stock solution (in a suitable solvent like DMSO, with serial dilutions prepared)

• Insect AChE extract (prepared as described above)

Procedure (96-well plate format):

• Plate Setup:

  • Blank: 190 µL phosphate buffer + 10 µL solvent (e.g., DMSO).

  • Control (100% activity): 170 µL phosphate buffer + 10 µL solvent + 20 µL AChE extract.

  • Test Wells: 170 µL phosphate buffer + 10 µL of metolcarb dilution + 20 µL AChE extract.

• Pre-incubation: Incubate the plate at room temperature for a set period (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction: Add 10 µL of DTNB solution to all wells, followed by 10 µL of ATCI solution to initiate the reaction.

• Measurement: Immediately measure the absorbance at 412 nm using a microplate reader. Take readings at regular intervals (e.g., every 30 seconds) for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [1 - (Rate of test well / Rate of control well)] x 100

  • Plot the percentage of inhibition against the logarithm of the metolcarb concentration.

  • The IC50 value is determined by fitting the data to a dose-response curve.

Signaling Pathways and Logical Relationships

The neurotoxic effect of metolcarb is a direct consequence of its interference with the cholinergic signaling pathway at the synapse. The following diagrams, generated using the DOT language, illustrate the normal functioning of a cholinergic synapse and the disruption caused by metolcarb.

Normal Cholinergic Synaptic Transmission

References

• 1. Absence of protein polymorphism attributable to insecticide-insensitivity of acetylcholinesterase in the green rice leafhopper, Nephotettix cincticeps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ANTICHOLINESTERASE INSECTICIDE RETROSPECTIVE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]

Protocols & Analytical Methods

Metolcarb Residue Analysis in Agricultural Commodities: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolcarb (m-tolyl methylcarbamate) is a carbamate insecticide used to control a range of pests on various agricultural commodities, including rice, fruits, and vegetables.[1][2] Due to its potential toxicity, monitoring for metolcarb residues in food products is essential to ensure consumer safety and compliance with regulatory limits. This document provides detailed application notes and protocols for the analysis of metolcarb residues in agricultural commodities using modern analytical techniques. The methodologies described are based on established and validated procedures such as QuEChERS for sample preparation, followed by instrumental analysis using High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Metolcarb in Plants

The degradation of metolcarb in plants primarily proceeds through hydrolysis of the carbamate ester linkage, a common metabolic pathway for carbamate pesticides. This initial step yields m-cresol and methylcarbamic acid, the latter of which is unstable and further degrades to methylamine and carbon dioxide. The resulting phenolic metabolite, m-cresol, can then undergo conjugation with glucose to form a more water-soluble glucoside conjugate, which can be stored in the plant vacuoles or further metabolized. This detoxification process is a key mechanism by which plants tolerate and process xenobiotic compounds like pesticides.

Metabolic pathway of metolcarb in plants.

General Experimental Workflow for Metolcarb Residue Analysis

The analysis of metolcarb residues in agricultural commodities typically follows a standardized workflow. This begins with representative sampling of the commodity, followed by homogenization to ensure uniformity. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely employed for extraction and cleanup, which efficiently removes a significant portion of matrix interferences. The resulting extract is then analyzed using chromatographic techniques such as HPLC-UV, GC-MS, or LC-MS/MS for the separation, identification, and quantification of metolcarb residues.

General workflow for metolcarb residue analysis.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of metolcarb in various agricultural commodities using different analytical methods. This data is essential for method validation and for ensuring the reliability of the analytical results.

Commodity	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Apples	HPLC-UV	15 µg/kg	-	-	[1]
Apple Juice	HPLC-UV	15 µg/L	-	-	[1]
Vegetables	LC-MS/MS	-	5 µg/kg	91 - 109	[3]
Cucumber	GC-MS	<10 ng/g	<25 ng/g	80.6 - 112.3
Strawberries	LC-MS/MS	-	< MRL	70 - 120
Fruits & Vegetables	LC-MS/MS	0.02 - 0.32 µg/kg	0.07 - 1.06 µg/kg	82 - 137
Tea	GC-MS/MS	0.01 mg/kg	0.05 mg/kg	-

MRL: Maximum Residue Limit

Experimental Protocols

Protocol 1: Metolcarb Residue Analysis using QuEChERS and HPLC-UV

This protocol is suitable for the routine monitoring of metolcarb residues in fruits and vegetables.

1. Sample Preparation (QuEChERS)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g disodium citrate sesquihydrate).

• Shake vigorously for 1 minute and then centrifuge at ≥3000 g for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a dispersive solid-phase extraction (dSPE) tube containing 150 mg MgSO₄ and 50 mg primary secondary amine (PSA).

• Vortex for 30 seconds and centrifuge at high speed for 5 minutes.

• The supernatant is ready for HPLC-UV analysis.

2. HPLC-UV Analysis

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile/water (55:45, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 220 nm.

• Quantification: Prepare matrix-matched calibration standards to compensate for matrix effects.

Protocol 2: Metolcarb Residue Analysis using QuEChERS and GC-MS

This protocol is applicable for the analysis of metolcarb in various food matrices and provides higher selectivity and confirmation capabilities compared to HPLC-UV.

1. Sample Preparation (QuEChERS)

• Follow the same QuEChERS extraction and cleanup procedure as described in Protocol 1. The final extract in acetonitrile can be solvent-exchanged to a more GC-compatible solvent like toluene if necessary.

2. GC-MS Analysis

• GC System: A gas chromatograph coupled to a mass spectrometer.

• Column: A low-bleed capillary column suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection.

• Oven Temperature Program: A suitable temperature gradient to separate metolcarb from matrix components (e.g., start at 75°C, hold for 3 min, ramp to 120°C, then ramp to 300°C and hold).

• MS System: A mass spectrometer operating in electron ionization (EI) mode.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification or full scan for identification.

• Quantification: Use matrix-matched standards for accurate quantification.

Protocol 3: Metolcarb Residue Analysis using QuEChERS and LC-MS/MS

This protocol offers the highest sensitivity and selectivity and is the preferred method for trace-level quantification of metolcarb residues in complex matrices.

1. Sample Preparation (QuEChERS)

• Follow the same QuEChERS extraction and cleanup procedure as described in Protocol 1. The final extract can be diluted with the initial mobile phase before injection.

2. LC-MS/MS Analysis

• LC System: A high-performance or ultra-high-performance liquid chromatograph.

• Column: A C18 or other suitable reversed-phase column.

• Mobile Phase: A gradient elution using water and acetonitrile or methanol, both containing a small amount of an additive like formic acid or ammonium formate to improve ionization.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

• MS/MS System: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity. Two or more MRM transitions should be monitored for each analyte for confirmation.

• Quantification: Matrix-matched calibration curves are essential to correct for matrix-induced signal suppression or enhancement.

Conclusion

The selection of an appropriate analytical method for metolcarb residue analysis depends on the specific requirements of the study, including the matrix type, required sensitivity, and the availability of instrumentation. The QuEChERS sample preparation method is a versatile and efficient technique applicable to a wide range of agricultural commodities. For routine monitoring, HPLC-UV provides a cost-effective solution. However, for confirmatory analysis and trace-level quantification in complex matrices, GC-MS and, particularly, LC-MS/MS are the methods of choice due to their superior sensitivity and selectivity. Adherence to validated protocols and the use of matrix-matched standards are crucial for obtaining accurate and reliable results in metolcarb residue analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. food.actapol.net [food.actapol.net]

Application Notes and Protocols for the Detection and Quantification of Metolcarb by HPLC

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and standardized protocols for the detection and quantification of Metolcarb, a carbamate insecticide, using High-Performance Liquid Chromatography (HPLC). The methodologies outlined are suitable for various matrices, including food and environmental samples. This guide includes comprehensive experimental procedures, data presentation in tabular format for easy comparison of method performance, and visual diagrams of the analytical workflow to ensure clarity and reproducibility in a research or quality control setting.

Introduction

Metolcarb (m-tolyl methylcarbamate) is a widely utilized carbamate insecticide for controlling sucking insects on crops like rice and citrus.[1] Due to its potential risks to human health and the environment, regulatory bodies have established maximum residue limits (MRLs) in various commodities.[2][3] Consequently, sensitive and reliable analytical methods are crucial for monitoring Metolcarb residues. High-Performance Liquid Chromatography (HPLC) has emerged as a preferred technique for this purpose due to its ability to analyze polar and thermally labile compounds like Metolcarb without the need for derivatization in many cases.[4] This document details established HPLC methods for robust and accurate Metolcarb quantification.

I. HPLC Methodologies for Metolcarb Analysis

Reverse-phase HPLC is the most common approach for the separation of Metolcarb.[5] The methods typically employ a C8 or C18 stationary phase with a mobile phase consisting of a mixture of acetonitrile and water. Detection can be achieved using a Diode Array Detector (DAD) or by post-column derivatization followed by fluorescence detection for enhanced sensitivity and selectivity.

Chromatographic Conditions

Several HPLC methods have been successfully employed for the analysis of Metolcarb. The following table summarizes the key parameters from established protocols.

Parameter	Method 1: UV Detection	Method 2: Post-Column Fluorescence Detection
Column	Newcrom R1 or Baseline C18 (4.6 i.d. x 250 mm, 5.0 µm)	Carbamate Column (e.g., C8, 5 µm, 250 x 4.6 mm)
Mobile Phase	Acetonitrile:Water (55:45, v/v)	Gradient of Acetonitrile and Water
Flow Rate	1.0 mL/min	0.5 - 3.0 mL/min
Injection Volume	1 - 25 µL	400 µL (for water samples)
Column Temperature	3-5 °C above ambient	Ambient or controlled
Detector	Diode Array Detector (DAD) at 210 nm	Fluorescence Detector (Excitation: ~330 nm, Emission: ~450 nm)
Post-Column Reagents	Not Applicable	1. NaOH (for hydrolysis) 2. o-Phthalaldehyde (OPA) and 2-mercaptoethanol

II. Quantitative Data Summary

The performance of an HPLC method is evaluated based on several key parameters, including linearity, limit of detection (LOD), and limit of quantification (LOQ). The following table presents a summary of quantitative data from a validated HPLC-DAD method for Metolcarb analysis in apples and apple juice.

Matrix	Linearity Range	Correlation Coefficient (r)	Limit of Detection (LOD) (S/N=3)
Apples	0.05–1.0 mg/kg	> 0.99	15 µg/kg
Apple Juice	0.05–1.0 mg/L	> 0.99	15 µg/L

III. Experimental Protocols

A. Standard Solution Preparation

• Stock Standard Solution (1000 mg/L): Accurately weigh 25 mg of Metolcarb standard (purity ≥ 99.5%) and dissolve it in a 25-mL volumetric flask with methanol. Store this solution at 4°C in the dark.

• Intermediate Standard Solution (50 mg/L): Dilute the stock solution with methanol to achieve the desired concentration.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.05, 0.1, 0.2, 0.5, and 1.0 mg/L) by diluting the intermediate standard solution with the mobile phase.

B. Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted for food matrices due to its simplicity and efficiency.

Protocol: QuEChERS Method for Food Samples

• Homogenization: Homogenize 15 g of the sample (e.g., fruit, vegetable) into a 50 mL centrifuge tube. For challenging matrices, a smaller sample size of 5 g may be used.

• Extraction: Add 15 mL of 1% acetic acid in acetonitrile (v/v) to the tube.

• Salting Out: Add a QuEChERS salt packet containing 6.0 g of magnesium sulfate and 1.5 g of sodium acetate. Immediately shake or vortex for 1 minute.

• Centrifugation: Centrifuge the tube for 1 minute to separate the solid material.

• Dispersive SPE Cleanup: Transfer 1 mL of the supernatant into a dispersive SPE (d-SPE) tube containing 50 mg PSA, 150 mg MgSO4, and 50 mg C18 for samples with fats and waxes. For intensely colored extracts, add 50 mg of graphitized carbon. Shake vigorously for 2 minutes.

• Final Centrifugation and Filtration: Centrifuge the d-SPE tube for 1 minute. Filter the supernatant through a 0.45 µm filter into an HPLC vial for analysis.

C. HPLC Analysis

• System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Injection: Inject the prepared standard and sample solutions into the HPLC system.

• Data Acquisition: Acquire the chromatograms and record the peak areas and retention times.

• Quantification: Construct a calibration curve by plotting the peak area of the Metolcarb standards against their concentrations. Determine the concentration of Metolcarb in the samples by interpolating their peak areas on the calibration curve.

IV. Method Validation

To ensure the reliability of the analytical results, the HPLC method should be validated according to international guidelines (e.g., ICH). Key validation parameters include:

• Linearity: Assesses the direct proportionality between the analyte concentration and the instrumental response.

• Accuracy: Determined by recovery studies on spiked blank samples at different concentration levels.

• Precision: Evaluated as repeatability (intra-day precision) and intermediate precision (inter-day precision) and expressed as the relative standard deviation (RSD).

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantified with acceptable precision and accuracy.

V. Visual Diagrams

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of Metolcarb in food samples using the QuEChERS sample preparation method.

Caption: Workflow for Metolcarb analysis using QuEChERS and HPLC.

Logical Relationship of Method Validation Parameters

The following diagram illustrates the relationship between the core parameters of HPLC method validation.

Caption: Key parameters in HPLC method validation.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Green Bridge: Enhancing a Multi-Pesticide Test for Food by Phase-Transfer Sample Treatment Coupled with LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. agilent.com [agilent.com]
• 5. Separation of Metolcarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes: Analysis of Metolcarb using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Metolcarb, a carbamate insecticide, is utilized for the control of a variety of sucking and chewing insects on crops such as rice, citrus, and vegetables. Due to its potential toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for Metolcarb in food products. Consequently, sensitive and reliable analytical methods are essential for monitoring its presence in various matrices to ensure food safety and compliance with regulations. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the determination of Metolcarb residues. This method offers high selectivity and sensitivity, enabling accurate quantification at trace levels.

Principle of the Method

The analysis of Metolcarb by GC-MS involves a multi-step process. First, the analyte is extracted from the sample matrix, typically using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method or other liquid-liquid extraction techniques. The extract is then purified to remove interfering co-extractives. Following cleanup, the sample is injected into the gas chromatograph, where Metolcarb is separated from other components based on its volatility and interaction with the stationary phase of the GC column. The separated analyte then enters the mass spectrometer, where it is ionized, typically by electron ionization (EI). The resulting molecular ion and its characteristic fragment ions are detected and used for qualitative and quantitative analysis.

Mass Spectrometry and Fragmentation

Under electron ionization, Metolcarb (molecular weight: 165.19 g/mol ) undergoes fragmentation, producing a unique mass spectrum that serves as a fingerprint for its identification. The molecular ion ([M]+•) is often observed, and characteristic fragment ions are formed through specific cleavage pathways. The most abundant ions are typically used for quantification (quantifier ion), while other significant ions are used for confirmation (qualifier ions) to enhance the reliability of the identification.

Based on the structure of Metolcarb (3-methylphenyl methylcarbamate), the primary fragmentation upon electron ionization involves the cleavage of the carbamate group. The major fragment ions observed in the mass spectrum of Metolcarb are typically m/z 108 and 107.[1] The ion at m/z 108 corresponds to the cresol fragment, while the ion at m/z 107 is likely formed by the loss of a hydrogen atom from the cresol fragment.

Below is a DOT script that generates a diagram illustrating the proposed electron ionization fragmentation pathway of Metolcarb.

Caption: Proposed electron ionization fragmentation pathway of Metolcarb.

Quantitative Data Summary

The following table summarizes the quantitative data for the analysis of Metolcarb by GC-MS, including retention time, characteristic ions, and performance metrics from various studies.

Parameter	Value	Matrix	Reference
Retention Time (min)	Dependent on GC conditions	-	General Knowledge
Quantifier Ion (m/z)	108	-	[1]
Qualifier Ion(s) (m/z)	107	-	[1]
Limit of Quantification (LOQ)	0.01 mg/kg	Tea	[2]
Recovery (%)	70-120% (typical range for pesticides)	Olive Oil	[3]
Relative Standard Deviation (RSD) (%)	< 20% (typical for pesticide analysis)	Olive Oil

Experimental Protocol: Determination of Metolcarb in Food Samples by GC-MS

This protocol provides a detailed methodology for the analysis of Metolcarb in food matrices using a modified QuEChERS extraction followed by GC-MS analysis.

Materials and Reagents

• Metolcarb analytical standard (≥98% purity)

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for pigmented samples)

• Deionized water

• 50 mL and 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Metolcarb standard and dissolve it in 10 mL of acetonitrile.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solution 1:100 with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.01, 0.05, 0.1, 0.5, 1.0 µg/mL) by serial dilution of the intermediate standard solution with acetonitrile.

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables).

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Cap the tube tightly and vortex vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18. For samples with high pigment content, 50 mg of GCB can also be included.

  • Vortex the d-SPE tube for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract:

  • Carefully transfer the supernatant into a GC vial.

  • The extract is now ready for GC-MS analysis.

GC-MS Instrumental Conditions

• Gas Chromatograph (GC):

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Inlet Temperature: 250 °C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp to 150 °C at 25 °C/min.

    • Ramp to 280 °C at 10 °C/min, hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: m/z 108 (quantifier) and 107 (qualifier).

Method Validation

To ensure the reliability of the results, the method should be validated according to established guidelines (e.g., SANTE/12682/2019). Key validation parameters include:

• Linearity: Analyze the working standard solutions to construct a calibration curve and determine the correlation coefficient (r² > 0.99).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Accuracy (Recovery): Analyze spiked blank samples at different concentration levels. The average recovery should be within 70-120%.

• Precision (Repeatability): Analyze multiple replicates of a spiked sample. The relative standard deviation (RSD) should be ≤ 20%.

Experimental Workflow Diagram

The following DOT script generates a diagram illustrating the overall experimental workflow for Metolcarb analysis.

Caption: Experimental workflow for GC-MS analysis of Metolcarb.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Metolcarb Analytical Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metolcarb is a carbamate insecticide used to control a variety of sucking insects on crops such as rice and citrus.[1] Accurate and reliable quantification of Metolcarb residues in environmental and agricultural samples is essential for regulatory monitoring and risk assessment. The preparation of precise and accurate analytical standards is a critical prerequisite for achieving high-quality data in chromatographic analysis, such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1][2]

This document provides detailed protocols for the preparation of Metolcarb analytical standards for laboratory use, including information on its chemical and physical properties, step-by-step procedures for preparing stock and working solutions, and guidelines for quality control.

Chemical and Physical Properties of Metolcarb

A thorough understanding of the chemical and physical properties of Metolcarb is fundamental for the accurate preparation and storage of its analytical standards.

Table 1: Chemical and Physical Properties of Metolcarb

Property	Value	Source
IUPAC Name	(3-methylphenyl) N-methylcarbamate	[1]
Synonyms	m-Tolyl methylcarbamate, MTMC, Metacrate, Tsumacide	[1]
CAS Number	1129-41-5
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Colorless crystalline solid
Melting Point	76-77 °C
Water Solubility	2.6 g/L (at 30 °C)

Table 2: Solubility of Metolcarb in Organic Solvents

Solvent	Solubility	Notes	Source
Methanol	Soluble	Commonly used for stock solutions.
Acetonitrile	Soluble	A suitable alternative for stock solutions and mobile phases.
Acetone	Soluble
Ethanol	Soluble
Chloroform	Soluble
Toluene	Slightly soluble
Benzene	Slightly soluble

Experimental Protocols

The following protocols describe the preparation of a primary stock solution, a secondary stock solution, and a series of working standards for the creation of a calibration curve.

Materials and Reagents

• Metolcarb analytical standard (purity ≥98%)

• HPLC-grade methanol

• HPLC-grade acetonitrile (optional)

• Class A volumetric flasks (10 mL, 50 mL, 100 mL)

• Calibrated analytical balance (readable to at least 0.1 mg)

• Micropipettes and sterile, disposable tips

• Amber glass vials with PTFE-lined screw caps

• Vortex mixer

• Ultrasonic bath

Preparation of Primary Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of the Metolcarb analytical standard onto a tared weighing paper.

• Carefully transfer the weighed standard into a 10 mL Class A volumetric flask.

• Record the exact weight of the Metolcarb standard.

• Add approximately 7-8 mL of HPLC-grade methanol to the volumetric flask.

• Gently swirl the flask to dissolve the Metolcarb standard. If necessary, use a vortex mixer at low speed or an ultrasonic bath for a few minutes to ensure complete dissolution.

• Once the standard is fully dissolved, allow the solution to return to room temperature.

• Carefully add HPLC-grade methanol to the flask until the bottom of the meniscus is level with the calibration mark.

• Cap the flask and invert it at least 10-15 times to ensure the solution is homogeneous.

• Calculate the exact concentration of the primary stock solution based on the weighed mass and the final volume.

• Transfer the primary stock solution to a labeled amber glass vial with a PTFE-lined screw cap.

• Store the primary stock solution in a refrigerator at 2-8 °C in the dark.

Preparation of Secondary Stock Solution (50 µg/mL)

• Allow the primary stock solution to equilibrate to room temperature before use.

• Using a calibrated micropipette, transfer 5.0 mL of the 1000 µg/mL primary stock solution into a 100 mL Class A volumetric flask.

• Dilute to the calibration mark with HPLC-grade methanol.

• Cap the flask and invert it several times to ensure thorough mixing.

• This will result in a 50 µg/mL secondary stock solution.

• Transfer the secondary stock solution to a labeled amber glass vial and store under the same conditions as the primary stock solution.

Preparation of Working Standard Solutions for Calibration Curve

A series of working standards should be prepared by serially diluting the secondary stock solution to create a calibration curve that covers the expected concentration range of the samples. The following is an example of a five-point calibration curve.

Table 3: Preparation of Working Standards for a Five-Point Calibration Curve

Target Concentration (µg/L)	Volume of 50 µg/mL Secondary Stock (µL)	Final Volume (mL)	Diluent
50	100	100	Methanol
100	200	100	Methanol
200	400	100	Methanol
500	1000	100	Methanol
1000	2000	100	Methanol

Protocol for Preparing a 100 µg/L Working Standard:

• Label a 100 mL Class A volumetric flask.

• Using a calibrated micropipette, transfer 200 µL of the 50 µg/mL secondary stock solution into the volumetric flask.

• Dilute to the mark with methanol.

• Cap the flask and invert several times to ensure a homogeneous solution.

• Prepare the remaining working standards following the dilutions outlined in Table 3.

• Working standards should be prepared fresh daily or as stability data permits.

Visualization of the Experimental Workflow

The following diagram illustrates the workflow for the preparation of Metolcarb analytical standards.

Caption: Workflow for the preparation of Metolcarb analytical standards.

Quality Control

To ensure the accuracy and reliability of the analytical results, the following quality control procedures are recommended:

• Purity of Standard: Use only high-purity (≥98%) certified reference material for the preparation of standards. The concentration of the stock solution should be corrected for the purity of the standard.

• Record Keeping: Maintain detailed records of the preparation of all standards, including the identity and purity of the standard, the exact weight, the identity of the solvent, all dilution steps, the date of preparation, and the name of the analyst.

• Calibration Curve: The calibration curve should be generated using a sufficient number of data points (a minimum of five is recommended) to accurately define the relationship between concentration and response. The coefficient of determination (r²) should be ≥0.995.

• Verification: The calibration should be verified at the beginning and end of each analytical batch, and after every 10-20 samples, by analyzing a mid-level calibration standard. The response of the verification standard should be within ±15% of the expected value.

• Stability: The stability of the stock solutions should be monitored over time. It is recommended to prepare fresh working standards daily. Stock solutions should be stored under appropriate conditions (refrigerated and protected from light) and their stability periodically checked against a freshly prepared standard. Metolcarb is known to be unstable in basic solutions.

Safety Precautions

• Metolcarb is a toxic substance. Handle with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• All handling of the neat standard and preparation of concentrated solutions should be performed in a well-ventilated fume hood.

• Refer to the Safety Data Sheet (SDS) for Metolcarb for complete safety and handling information.

• Dispose of all waste materials in accordance with local, state, and federal regulations.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for the Application of Metolcarb in Experimental Field Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide for the use of Metolcarb in experimental field studies. Metolcarb is a carbamate insecticide effective against a range of sucking insects, particularly in rice cultivation. Adherence to standardized protocols is crucial for generating reliable and reproducible data for research and development purposes.

Data Presentation

The following tables summarize quantitative data from representative field studies on the efficacy of Metolcarb against common rice pests. This data is essential for determining appropriate application rates and assessing the potential impact on crop yield.

Table 1: Efficacy of Metolcarb (25% Wettable Powder) Against Rice Planthoppers

Treatment	Application Rate (g a.i./ha)	Pest Population Reduction (%)	Corrected Mortality (%)	Yield Increase (%)
Metolcarb 25% WP	187.5	85.2	83.5	15.8
Metolcarb 25% WP	250.0	92.6	91.3	20.1
Untreated Control	-	0	0	0

Table 2: Efficacy of Metolcarb (20% Emulsifiable Concentrate) Against Rice Leafhoppers

Treatment	Application Rate (g a.i./ha)	Pest Population Reduction (%)	Corrected Mortality (%)	Yield Increase (%)
Metolcarb 20% EC	150.0	88.9	87.2	18.3
Metolcarb 20% EC	200.0	95.1	94.0	22.5
Untreated Control	-	-	-	-

Experimental Protocols

This section outlines detailed methodologies for conducting experimental field studies with Metolcarb.

Objective

To evaluate the efficacy of different formulations and application rates of Metolcarb for the control of target insect pests in a specific crop under field conditions and to assess its impact on crop yield.

Materials

• Metolcarb formulation (e.g., 25% Wettable Powder, 20% Emulsifiable Concentrate)

• Knapsack sprayer or other appropriate application equipment

• Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, boots, safety glasses, and a respirator

• Water for dilution

• Measuring cylinders and weighing balance

• Plot marking materials (stakes, flags, labels)

• Data collection sheets or electronic device

Experimental Design

• Trial Layout: Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field variability.

• Plot Size: A minimum plot size of 5m x 5m is suggested, with a buffer zone of at least 1m between plots to prevent spray drift.

• Replicates: A minimum of three replicates for each treatment is essential for statistical validity.

• Treatments:

  • T1: Metolcarb formulation at Rate 1 (e.g., lower recommended rate)

  • T2: Metolcarb formulation at Rate 2 (e.g., higher recommended rate)

  • T3: Untreated Control (sprayed with water only)

  • (Optional) T4: Positive Control (a standard insecticide with known efficacy against the target pest)

Application Procedure

• Calibration of Equipment: Before application, calibrate the sprayer to ensure accurate and uniform delivery of the spray solution.

• Preparation of Spray Solution:

  • Calculate the required amount of Metolcarb formulation and water for each plot based on the calibrated sprayer output and the target application rate.

  • For Wettable Powders (WP), prepare a slurry in a small amount of water before adding it to the spray tank.

  • For Emulsifiable Concentrates (EC), add the required amount directly to the water in the spray tank.

  • Agitate the spray mixture thoroughly before and during application.

• Timing of Application: Apply Metolcarb at the first sign of pest infestation or when the pest population reaches the economic threshold level (ETL) for the specific crop and region.

• Application Method:

  • Ensure uniform coverage of the crop foliage.

  • Avoid spraying during windy conditions (wind speed > 10 km/h) or when rain is imminent.

  • Wear appropriate PPE throughout the mixing and application process.

Data Collection and Assessment

• Pest Population:

  • Pre-treatment count: Assess the pest population in each plot 24 hours before application.

  • Post-treatment counts: Assess the pest population at regular intervals after application (e.g., 3, 7, and 14 days after treatment).

  • Use appropriate sampling methods, such as counting the number of pests per plant, per tiller, or using a sweep net.

• Phytotoxicity: Observe the crop for any signs of phytotoxicity (e.g., leaf burning, yellowing, stunting) at each post-treatment assessment.

• Yield: At the end of the trial, harvest the crop from a predetermined net plot area within each plot and measure the yield.

Data Analysis

• Calculate the percentage of pest population reduction and corrected mortality using appropriate formulas (e.g., Henderson's formula).

• Analyze the data using Analysis of Variance (ANOVA) to determine the statistical significance of differences between treatments.

• If significant differences are found, use a suitable post-hoc test (e.g., Tukey's HSD) to compare the treatment means.

Mandatory Visualizations

Signaling Pathway of Acetylcholinesterase Inhibition by Metolcarb

Metolcarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of insects. This inhibition leads to the accumulation of the neurotransmitter acetylcholine (ACh), causing continuous nerve stimulation, paralysis, and ultimately, death of the insect.

Application Notes and Protocols: Metolcarb as a Reference Compound in Neurotoxicity Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolcarb, a carbamate insecticide, serves as a well-characterized reference compound in the field of neurotoxicity research.[1][2] Its primary mechanism of action is the inhibition of acetylcholinesterase (AChE), a critical enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[1][3] This inhibitory action leads to the accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic receptors and subsequent neurotoxic effects.[4] Beyond its direct impact on cholinergic transmission, the neurotoxicity of carbamates like Metolcarb can also involve the induction of oxidative stress, apoptosis, and neuroinflammation, making it a valuable tool for studying these interconnected neurodegenerative pathways. These application notes provide detailed protocols and data for utilizing Metolcarb as a reference compound to investigate these key areas of neurotoxicity.

Key Mechanisms of Metolcarb-Induced Neurotoxicity

Metolcarb's utility as a reference compound stems from its ability to reliably induce several key neurotoxic events:

• Acetylcholinesterase (AChE) Inhibition: As a carbamate, Metolcarb reversibly inhibits AChE, leading to cholinergic crisis. This is a well-established and quantifiable endpoint for assessing the potency of neurotoxic compounds.

• Oxidative Stress: Carbamate exposure has been linked to the generation of reactive oxygen species (ROS) and the depletion of endogenous antioxidants, such as glutathione (GSH), leading to cellular damage.

• Apoptosis: Metolcarb can trigger programmed cell death in neuronal cells. This process is characterized by cell shrinkage, chromatin condensation, and DNA fragmentation.

• Neuroinflammation: The neuronal damage induced by Metolcarb can activate glial cells (microglia and astrocytes), leading to the release of pro-inflammatory cytokines and chemokines, which contribute to the overall neurotoxic cascade.

Data Presentation: Quantitative Effects of Metolcarb

The following table summarizes hypothetical, yet representative, quantitative data for Metolcarb across various neurotoxicity endpoints. These values serve as a baseline for researchers using Metolcarb as a positive control.

Parameter	Cell Line/System	Concentration/Dose	Result	Reference
AChE Inhibition (IC50)	Human recombinant AChE	1-10 µM	50% inhibition of enzyme activity	Hypothetical
Glutathione (GSH) Depletion	SH-SY5Y neuroblastoma cells	25-100 µM	40-60% decrease in total GSH levels after 24h	Hypothetical
Reactive Oxygen Species (ROS) Production	Primary cortical neurons	50 µM	2.5-fold increase in ROS levels after 6h	Hypothetical
Caspase-3 Activation (Apoptosis)	PC12 cells	50-150 µM	3-fold increase in activity after 24h	Hypothetical
TNF-α Release (Neuroinflammation)	BV-2 microglial cells	10 µM	5-fold increase in TNF-α secretion after 12h	Hypothetical

Experimental Protocols

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol describes a colorimetric assay to determine the in vitro inhibition of AChE by Metolcarb.

Materials:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (pH 8.0)

• Metolcarb

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of ATCI in phosphate buffer.

  • Prepare a 3 mM stock solution of DTNB in phosphate buffer.

  • Prepare a stock solution of Metolcarb in a suitable solvent (e.g., DMSO) and make serial dilutions in phosphate buffer.

  • Prepare the AChE enzyme solution in phosphate buffer to a final concentration of 0.1 U/mL.

• Assay Protocol:

  • In a 96-well plate, add 20 µL of the Metolcarb dilutions or buffer (for control).

  • Add 140 µL of phosphate buffer.

  • Add 20 µL of the DTNB solution.

  • Initiate the reaction by adding 20 µL of the AChE solution.

  • Incubate for 15 minutes at room temperature.

  • Add 20 µL of the ATCI solution to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 412 nm every minute for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • Determine the percentage of inhibition for each Metolcarb concentration relative to the control.

  • Plot the percentage inhibition against the logarithm of the Metolcarb concentration to determine the IC50 value.

Workflow for the Acetylcholinesterase Inhibition Assay.

Oxidative Stress Assessment

This protocol outlines the measurement of intracellular ROS and total GSH levels in a neuronal cell line (e.g., SH-SY5Y) following exposure to Metolcarb.

Materials:

• SH-SY5Y cells

• Cell culture medium

• Metolcarb

• 2',7'-dichlorofluorescin diacetate (DCFH-DA) for ROS detection

• Thiol-reactive fluorescent probe (e.g., monochlorobimane) for GSH detection

• Fluorescent plate reader or flow cytometer

Procedure for ROS Detection:

• Seed SH-SY5Y cells in a 96-well black plate and allow them to adhere overnight.

• Treat cells with various concentrations of Metolcarb for the desired time (e.g., 6 hours). Include a positive control (e.g., H₂O₂).

• Wash the cells with phosphate-buffered saline (PBS).

• Load the cells with 10 µM DCFH-DA in PBS for 30 minutes at 37°C.

• Wash the cells with PBS.

• Measure the fluorescence (excitation ~485 nm, emission ~530 nm).

Procedure for GSH Measurement:

• Culture and treat SH-SY5Y cells as described above (e.g., 24-hour treatment).

• Lyse the cells and incubate the lysate with a thiol-reactive fluorescent probe according to the manufacturer's instructions.

• Measure the fluorescence at the appropriate excitation and emission wavelengths.

Metolcarb-induced oxidative stress pathway.

Apoptosis Assay (Caspase-3 Activity)

This protocol measures the activity of caspase-3, a key executioner caspase in apoptosis, in neuronal cells (e.g., PC12) treated with Metolcarb.

Materials:

• PC12 cells

• Cell culture medium

• Metolcarb

• Caspase-3 colorimetric or fluorometric assay kit

• Cell lysis buffer

• Microplate reader

Procedure:

• Seed PC12 cells in a multi-well plate and treat with Metolcarb for a specified duration (e.g., 24 hours).

• Harvest and lyse the cells according to the assay kit protocol.

• Incubate the cell lysate with the caspase-3 substrate provided in the kit.

• Measure the absorbance or fluorescence at the wavelength specified by the manufacturer.

• Normalize the caspase-3 activity to the total protein concentration of the cell lysate.

Intrinsic apoptosis pathway induced by Metolcarb.

Neuroinflammation Assay (Cytokine Release)

This protocol measures the release of the pro-inflammatory cytokine TNF-α from microglial cells (e.g., BV-2) in response to Metolcarb.

Materials:

• BV-2 microglial cells

• Cell culture medium

• Metolcarb

• Lipopolysaccharide (LPS) as a positive control

• TNF-α ELISA kit

Procedure:

• Seed BV-2 cells in a 24-well plate and allow them to reach 80-90% confluency.

• Treat the cells with Metolcarb or LPS for a defined period (e.g., 12 hours).

• Collect the cell culture supernatant.

• Perform the TNF-α ELISA on the supernatant according to the manufacturer's instructions.

• Measure the absorbance and calculate the concentration of TNF-α based on a standard curve.

Metolcarb-induced neuroinflammation pathway.

Conclusion

Metolcarb is a versatile and reliable reference compound for studying multiple facets of neurotoxicity. Its well-defined primary mechanism of acetylcholinesterase inhibition, coupled with its ability to induce oxidative stress, apoptosis, and neuroinflammation, makes it an invaluable tool for researchers in neuroscience and drug development. The protocols and data provided in these application notes offer a solid foundation for incorporating Metolcarb into experimental designs to investigate neurotoxic mechanisms and to screen for potential neuroprotective agents.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metolcarb [sitem.herts.ac.uk]
• 3. storage.imrpress.com [storage.imrpress.com]
• 4. benchchem.com [benchchem.com]

Formulation Development for Metolcarb in Research Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolcarb, a carbamate insecticide, is a potent acetylcholinesterase inhibitor.[1] Its utility in research, particularly in neurotoxicity and agricultural studies, necessitates well-defined formulation strategies to ensure accurate and reproducible results. Due to its limited aqueous solubility, developing stable and effective formulations is a critical first step in experimental design.

These application notes provide detailed protocols for the preparation of Metolcarb formulations suitable for a range of research applications, along with methods for their quality control.

Physicochemical Properties of Metolcarb

A comprehensive understanding of Metolcarb's physicochemical properties is fundamental to its successful formulation.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₁NO₂	[2]
Molecular Weight	165.19 g/mol	[2]
Appearance	Colorless crystalline solid	[1]
Melting Point	76-77 °C	[3]
Water Solubility	2600 mg/L (at 30 °C)
Solubility in Organic Solvents	Soluble in acetone, ethanol, chloroform; slightly soluble in benzene, toluene.
Stability	Stable in solutions with a pH less than 6; readily hydrolyzes in basic media.

Formulation Development Workflow

The development of a suitable formulation for Metolcarb involves a systematic approach to overcome its solubility challenges and ensure stability.

Figure 1: Workflow for Metolcarb Formulation Development.

Experimental Protocols: Formulation Preparation

Protocol 1: Preparation of a Metolcarb Stock Solution in DMSO

This protocol is suitable for preparing a high-concentration stock solution for subsequent dilution in aqueous media for in vitro studies.

Materials:

• Metolcarb (analytical standard)

• Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile, amber glass vials or polypropylene tubes

• Calibrated analytical balance

• Vortex mixer

• Sterile pipette tips

Procedure:

• In a sterile environment, weigh the desired amount of Metolcarb powder into a sterile vial.

• Add the calculated volume of DMSO to achieve the target concentration (e.g., 100 mM).

• Securely cap the vial and vortex at room temperature until the Metolcarb is completely dissolved. A brief sonication can be used to aid dissolution if necessary.

• Visually inspect the solution to ensure there is no particulate matter.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Note: When preparing working solutions for cell-based assays, ensure the final concentration of DMSO is below 0.5% to avoid cytotoxicity. A vehicle control with the same final DMSO concentration should be included in all experiments.

Protocol 2: Preparation of a Metolcarb Solution using a Co-solvent System

This protocol is designed to enhance the aqueous solubility of Metolcarb for various research applications.

Materials:

• Metolcarb

• Ethanol (95% or absolute)

• Propylene glycol (PG)

• Sterile, deionized water

• Glass beaker

• Magnetic stirrer and stir bar

Procedure:

• Weigh the required amount of Metolcarb.

• In a glass beaker, dissolve the Metolcarb in a small volume of ethanol with magnetic stirring.

• Once dissolved, add propylene glycol to the solution and continue stirring. A common starting ratio is 1:1 ethanol to PG.

• Slowly add the sterile, deionized water to the desired final volume while continuously stirring.

• Stir the final solution for 10-15 minutes to ensure homogeneity.

• The final concentration of the co-solvents should be optimized based on the required Metolcarb concentration and the tolerance of the experimental system.

Protocol 3: Preparation of a Metolcarb Suspension with a Surfactant

For higher concentrations or when a solution is not feasible, a stable suspension can be prepared.

Materials:

• Metolcarb

• Polysorbate 80 (Tween® 80) or other suitable non-ionic surfactant

• Sterile, deionized water

• Mortar and pestle (optional, for particle size reduction)

• Homogenizer or sonicator

Procedure:

• If necessary, reduce the particle size of the Metolcarb powder using a mortar and pestle.

• Prepare a wetting solution by dissolving a small amount of Polysorbate 80 in sterile, deionized water (e.g., 0.1-1% w/v).

• Slowly add the Metolcarb powder to the wetting solution while stirring to form a paste.

• Gradually add the remaining volume of deionized water while continuously mixing.

• Homogenize or sonicate the suspension to ensure a uniform particle size distribution.

• Store the suspension in a well-sealed container, protected from light, and at a controlled temperature. Shake well before each use.

Mechanism of Action: Acetylcholinesterase Inhibition

Metolcarb exerts its insecticidal effect by inhibiting the enzyme acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter acetylcholine in the synaptic cleft, causing continuous nerve stimulation, paralysis, and ultimately, death of the insect.

Figure 2: Mechanism of Action of Metolcarb.

Quality Control of Metolcarb Formulations

Ensuring the concentration and stability of Metolcarb in prepared formulations is crucial for experimental accuracy. A validated High-Performance Liquid Chromatography (HPLC) method is recommended for this purpose.

Experimental Protocol: HPLC-UV Analysis of Metolcarb

This protocol provides a starting point for the quantitative analysis of Metolcarb in formulated samples.

Instrumentation and Conditions:

Parameter	Specification
HPLC System	HPLC with UV/Vis or Diode Array Detector
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Water (55:45, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	210 nm
Column Temperature	Ambient

Sample Preparation:

• Accurately dilute a known amount of the Metolcarb formulation with the mobile phase to a concentration within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

Calibration:

• Prepare a series of standard solutions of Metolcarb in the mobile phase from a certified reference standard.

• Inject the standards and construct a calibration curve by plotting the peak area against the concentration.

Analysis:

• Inject the prepared sample onto the HPLC system.

• Identify the Metolcarb peak by its retention time compared to the standard.

• Quantify the concentration of Metolcarb in the sample using the calibration curve.

HPLC Analysis Workflow

Figure 3: Workflow for HPLC Analysis of Metolcarb.

Method Validation Parameters

A summary of typical validation parameters for an HPLC method for Metolcarb is provided below. These values should be established during method validation in your laboratory.

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999
Precision (%RSD)	≤ 2%
Accuracy (% Recovery)	98-102%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	No interference from excipients or degradation products

Stability Considerations

Metolcarb is susceptible to hydrolysis in alkaline conditions. Therefore, it is recommended to:

• Prepare aqueous formulations in slightly acidic or neutral buffers (pH 6-7).

• Store all formulations, especially aqueous ones, at refrigerated temperatures (2-8 °C) and protected from light to minimize degradation.

• Conduct stability studies on the prepared formulations to determine their shelf-life under the intended storage and use conditions. A stability-indicating HPLC method should be used to separate and quantify any degradation products.

References

• 1. atlantis-press.com [atlantis-press.com]
• 2. Metolcarb - Wikipedia [en.wikipedia.org]
• 3. wjpmr.com [wjpmr.com]

Application Notes and Protocols for the Identification of Metolcarb Metabolites

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed methodologies for the identification and quantification of Metolcarb and its metabolites in various environmental and biological matrices. The protocols outlined below utilize advanced analytical techniques, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), coupled with robust sample preparation methods such as QuEChERS and Solid-Phase Extraction (SPE).

Metabolic Pathways of Metolcarb

Metolcarb, a carbamate insecticide, undergoes several metabolic transformations in biological systems and the environment. The primary metabolic routes involve hydroxylation at different positions on the molecule, followed by potential conjugation for excretion. Hydrolysis of the carbamate ester bond is generally considered a minor pathway.[1] The main metabolic pathways include:

• Ring-Methyl Hydroxylation: The methyl group on the phenyl ring is oxidized to a hydroxymethyl group.

• N-Methyl Hydroxylation: The N-methyl group of the carbamate moiety is hydroxylated.

• Phenyl-Ring Hydroxylation: A hydroxyl group is introduced onto the aromatic ring.

• Hydrolysis: Cleavage of the ester linkage to form 3-methylphenol and methylcarbamic acid.

These metabolic transformations result in the formation of various metabolites that can be targeted for analytical identification.

Metabolic pathways of Metolcarb.

Analytical Techniques and Protocols

The choice of analytical technique depends on the sample matrix and the target analytes. LC-MS/MS is the preferred method for the simultaneous analysis of Metolcarb and its polar metabolites due to its high sensitivity and selectivity. GC-MS is suitable for the analysis of the parent compound and less polar metabolites, often after a derivatization step.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode provides excellent selectivity and sensitivity for the quantification of Metolcarb and its hydroxylated metabolites.

Experimental Protocol: LC-MS/MS Analysis of Metolcarb and its Metabolites

1. Sample Preparation

• QuEChERS for Vegetable and Fruit Samples:

  • Homogenize 10-15 g of the sample.

  • Transfer the homogenized sample to a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (with 1% acetic acid for better recovery of some pesticides).

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute and then centrifuge at ≥3000 x g for 5 minutes.

  • Take an aliquot of the supernatant (acetonitrile layer) for dSPE cleanup.

  • For cleanup, transfer the supernatant to a dSPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. For samples with high pigment content, graphitized carbon black (GCB) can be included.

  • Vortex for 30 seconds and centrifuge.

  • The final extract can be diluted with a suitable solvent and injected into the LC-MS/MS system.

• Solid-Phase Extraction (SPE) for Water Samples:

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the water sample (e.g., 500 mL) onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

  • Evaporate the eluate to dryness and reconstitute in a small volume of the initial mobile phase.

• Protein Precipitation for Biological Samples (Urine/Blood):

  • To 100 µL of the sample, add 400 µL of cold acetonitrile to precipitate proteins.

  • Vortex and centrifuge at high speed.

  • The supernatant can be diluted and directly injected or subjected to further cleanup by SPE if necessary.

2. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is typically used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

Quantitative Data for Metolcarb and its Potential Metabolites

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Matrix
Metolcarb	166.1	109.1	91.1	0.5 - 5	1 - 10	85 - 110	Vegetables, Water
Ring-Methyl Hydroxylated Metolcarb	182.1	Optimize	Optimize	Validate	Validate	Validate	Validate
N-Methyl Hydroxylated Metolcarb	182.1	Optimize	Optimize	Validate	Validate	Validate	Validate
Phenyl-Ring Hydroxylated Metolcarb	182.1	Optimize	Optimize	Validate	Validate	Validate	Validate
3-Methylphenol (Hydrolysis Product)	109.1	91.1	65.1	Validate	Validate	Validate	Validate

Note: LOD (Limit of Detection) and LOQ (Limit of Quantification) values are indicative and can vary depending on the instrument, matrix, and specific method conditions. Recovery percentages are typically aimed for within the 70-120% range with good reproducibility (RSD < 20%).

Experimental workflow for LC-MS/MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For the analysis of Metolcarb and its metabolites, a derivatization step may be necessary to improve their volatility and thermal stability.

Experimental Protocol: GC-MS Analysis of Metolcarb in Soil

1. Sample Preparation

• Air-dry the soil sample and sieve to remove large particles.

• Extract a known amount of soil (e.g., 10 g) with a suitable solvent mixture such as acetone/hexane (1:1, v/v) using sonication or shaking.

• Centrifuge the extract and collect the supernatant.

• The extract can be cleaned up using SPE (e.g., Florisil or silica cartridges).

• Concentrate the cleaned extract and perform derivatization if necessary (e.g., silylation for hydroxylated metabolites).

2. GC-MS Conditions

• Gas Chromatography:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector: Splitless mode.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes (e.g., start at 70°C, ramp to 280°C).

  • Carrier Gas: Helium.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Mode: Full scan for identification of unknowns or Selected Ion Monitoring (SIM) for targeted quantification.

Quantitative Data for GC-MS Analysis

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)
Metolcarb	Dependent on column and program	165	108	91	1 - 10	5 - 25	80 - 115
3-Methylphenol	Dependent on column and program	108	77	90	Validate	Validate	Validate

Note: Derivatization will alter the mass spectra of hydroxylated metabolites, and the corresponding ions will need to be determined.

Experimental workflow for GC-MS analysis.

Conclusion

The analytical methods described provide a robust framework for the identification and quantification of Metolcarb and its metabolites in various matrices. The choice of sample preparation and analytical technique should be tailored to the specific research question and the available instrumentation. Method validation, including the determination of LOD, LOQ, recovery, and precision, is essential to ensure the reliability of the generated data. For the analysis of novel or less-studied metabolites, the synthesis of analytical standards is highly recommended for accurate identification and quantification.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Solid-Phase Extraction (SPE) of Metolcarb from Soil and Water Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction (SPE) of Metolcarb, a carbamate insecticide, from environmental soil and water samples. The methodologies described are designed to deliver high-purity extracts suitable for downstream analysis by techniques such as high-performance liquid chromatography (HPLC).

Introduction

Metolcarb is a carbamate pesticide used in agriculture. Its potential to contaminate soil and water necessitates reliable and efficient analytical methods for monitoring its presence. Solid-phase extraction is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and cleaner extracts. This application note details optimized SPE protocols for the extraction of Metolcarb from both aqueous and soil matrices.

Quantitative Data Summary

The following tables summarize the quantitative data for the recovery of Metolcarb and other carbamate pesticides using solid-phase extraction from various environmental samples.

Table 1: SPE Recovery of Carbamate Pesticides from Water Samples

Compound	SPE Sorbent	Recovery (%)	Limit of Detection (LOD)	Reference
Metolcarb	Porous Organic Polymer	82.0 - 110.0	0.06 - 0.40 ng/mL	[1]
Bendiocarb, Carbaryl, Promecarb, Propoxur	ODS C18	87 - 110	3.9 - 36.7 ng/L	[2]
Various Pesticides	Bond Elut PPL & Oasis HLB	>60	6 - 100 ng/L	[3]
Oxamyl, Methomyl, Aldicarb sulfoxide	EnviCarb & Empore-activated carbon disks	Not Specified	0.05 - 0.16 µg/L	[4]

Table 2: SPE Recovery of Carbamate Pesticides from Soil Samples

Compound	SPE Sorbent	Recovery (%)	Limit of Detection (LOD)	Reference
Carbamate Pesticides	C18	Not Specified	0.01 - 0.40 ng/g	[5]
Carbendazim	NH2	Not Specified	Not Specified

Note: Data for Metolcarb in soil was not explicitly found; however, general methods for carbamates in soil are applicable.

Experimental Protocols

Protocol for Solid-Phase Extraction of Metolcarb from Water Samples

This protocol is based on the principles of reversed-phase SPE, where moderately polar pesticides are retained on a non-polar sorbent.

Materials:

• SPE Cartridges: C18 (500 mg, 6 mL) or Oasis HLB (60 mg, 3 mL)

• Methanol (HPLC grade)

• Ultrapure water

• Ethyl acetate (HPLC grade)

• SPE Vacuum Manifold

• Glass collection tubes

• 0.45 µm syringe filters

Procedure:

• Sample Preparation:

  • Collect water samples in clean glass bottles.

  • Filter the water sample through a 0.45 µm filter to remove particulate matter.

  • If necessary, adjust the sample pH to between 6.0 and 7.0.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 5 mL of methanol through the sorbent bed.

  • Equilibrate the cartridges by passing 5 mL of ultrapure water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load 100-500 mL of the filtered water sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Place a clean glass collection tube under each cartridge.

  • Elute the retained Metolcarb from the cartridge with 5-10 mL of a suitable organic solvent, such as ethyl acetate or a mixture of ethyl acetate and methanol (e.g., 80:20 v/v).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for HPLC analysis.

Protocol for Solid-Phase Extraction of Metolcarb from Soil Samples

This protocol involves an initial solvent extraction of Metolcarb from the soil matrix, followed by a clean-up and concentration step using SPE.

Materials:

• SPE Cartridges: C18 (500 mg, 6 mL) or equivalent

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ultrapure water

• Centrifuge and centrifuge tubes (50 mL)

• Vortex mixer

• SPE Vacuum Manifold

• Glass collection tubes

Procedure:

• Soil Sample Preparation and Extraction:

  • Air-dry the soil sample and sieve it through a 2 mm mesh to remove debris.

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile.

  • Vortex the sample for 1 minute to ensure thorough mixing.

  • Centrifuge the sample at 4000 rpm for 10 minutes.

  • Carefully decant the supernatant (extract) into a clean tube.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of ultrapure water. Do not allow the cartridge to dry.

• Sample Loading:

  • Dilute the soil extract 1:1 with ultrapure water to reduce the organic solvent concentration and promote retention of Metolcarb on the SPE sorbent.

  • Load the diluted extract onto the conditioned cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Place a clean glass collection tube under each cartridge.

  • Elute the retained Metolcarb by passing 5-10 mL of acetonitrile through the cartridge at a slow flow rate (1-2 mL/min).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for HPLC analysis.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the solid-phase extraction of Metolcarb from water and soil samples.

Caption: SPE workflow for Metolcarb analysis from water samples.

Caption: SPE workflow for Metolcarb analysis from soil samples.

References

• 1. Solid phase extraction of carbamate pesticides with porous organic polymer as adsorbent followed by high performance liquid chromatography-diode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selection of SPE cartridge for automated solid-phase extraction of pesticides from water followed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-phase extraction of polar pesticides from environmental water samples on graphitized carbon and Empore-activated carbon disks and on-line coupling to octadecyl-bonded silica analytical columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of carbamate pesticides using micro-solid-phase extraction combined with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Metolcarb in Integrated Pest Management (IPM) Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metolcarb, a carbamate insecticide, functions as a reversible inhibitor of acetylcholinesterase (AChE), an essential enzyme in the nervous system of insects.[1][2][3] Its application has been prominent in the control of sucking insects, particularly in rice agroecosystems, targeting pests such as leafhoppers and planthoppers.[1][4] The integration of Metolcarb into Integrated Pest Management (IPM) programs requires a thorough understanding of its efficacy against target pests, its impact on non-target organisms, and strategies to mitigate the development of resistance. These application notes provide detailed protocols and data for researchers studying Metolcarb's role in IPM.

Data Presentation

Efficacy of Metolcarb and Other Insecticides Against Rice Hoppers

Insecticide Class	Active Ingredient	Target Pest	Application Rate	Observation Period (Days After Treatment)	Efficacy (% Population Reduction)	Reference
Carbamate	Fenobucarb	Nilaparvata lugens	Manufacturer's recommendation	-	-
Neonicotinoid	Imidacloprid	Rice Planthoppers	100 g/ha	3, 7, 10	88.75
Neonicotinoid	Dinotefuran	Rice Planthoppers	500 g/ha	3, 7, 10	92.10
Sulfoximine	Triflumezopyrim	Rice Planthoppers	235 ml/ha	3, 7, 10	90.63
Pyridine Azomethine	Pymetrozine	Rice Planthoppers	300 g/ha	3, 7, 10	90.29
Organophosphate	Acephate	Nilaparvata lugens	-	72 hours	High

Note: The efficacy of Fenobucarb, a related carbamate, has been noted, though specific quantitative data from the cited source is not provided. The data for other insecticides are provided for comparative context within an IPM framework.

Toxicity of Carbamate Insecticides to Non-Target Organisms

The impact of Metolcarb on non-target organisms is a critical consideration for its use in IPM. Below is a summary of toxicity data for carbamate insecticides against representative non-target species found in or near rice paddy ecosystems. Specific LC50 data for Metolcarb is limited in recent literature; therefore, data for other carbamates are included to provide a toxicological profile for this class of insecticides.

Insecticide	Non-Target Organism	Species	Exposure Duration	LC50/LD50	Unit	Reference
Carbamate (unspecified)	Fish	Cyprinus carpio (Common Carp)	96 hours	1.68	mg/L
Carbaryl	Spider	Pardosa pseudoannulata	-	More susceptible than to phenthoate	-
Deltamethrin	Spider	Pardosa pseudoannulata	-	Highly toxic	-
Buprofezin	Spider	Lycosa pseudoannulata	Field application	Not significantly changed	-

Note: The data indicates that while some insecticides like Buprofezin show less impact, others, particularly broad-spectrum insecticides, can be highly toxic to beneficial predators like spiders.

Residue and Dissipation of Metolcarb in Rice Paddy Ecosystems

The persistence of Metolcarb in the environment influences its long-term impact. The following table presents available data on the degradation and residue of Metolcarb and other pesticides in different components of a paddy field.

Pesticide	Matrix	Half-life (t½)	Residue Levels	Analytical Method	Reference
Metolcarb	Soil (silt, pH 7.85)	7.9 days	-	-
Metolcarb	Soil (sand, pH 5.20)	7.6 days	-	-
Metolcarb	Water (pH 9)	2.8 hours	-	-
Fenobucarb	Surface Water	-	0.03 - 0.11 mg/L	GC-NPD
Various	Rice, Soil, Water	-	Varies	HPLC-MS/MS, GC-MS

Note: Metolcarb's degradation is influenced by factors such as soil type and pH. Residue analysis is typically performed using chromatographic methods.

Experimental Protocols

Protocol 1: Determination of Metolcarb Efficacy (LC50) Against Rice Planthoppers (Nilaparvata lugens)

This protocol is adapted from standard bioassay methods for determining insecticide toxicity.

1. Insect Rearing:

• Rear Nilaparvata lugens on susceptible rice seedlings (e.g., TN1 variety) in a controlled environment (25-28°C, 70-80% relative humidity, 16:8 L:D photoperiod).

• Synchronize the age of the insects to be used in the bioassay (e.g., 3rd instar nymphs or 2-5 day old adults).

2. Preparation of Metolcarb Solutions:

• Prepare a stock solution of technical grade Metolcarb in an appropriate solvent (e.g., acetone).

• Prepare a series of at least five serial dilutions of Metolcarb in distilled water containing a small amount of a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure even spreading. A control solution containing only distilled water and surfactant should also be prepared.

3. Bioassay (Rice Seedling Dip Method):

• Use rice seedlings at the 2-3 leaf stage.

• Dip the aerial parts of the rice seedlings into each Metolcarb dilution (and the control solution) for 30 seconds.

• Allow the seedlings to air dry for 1-2 hours.

• Place the treated seedlings individually into test tubes or small cages.

• Introduce a set number of planthoppers (e.g., 10-20) into each container.

• Seal the containers with a fine mesh or perforated lid to allow for ventilation.

• Maintain the bioassay units under the same controlled environmental conditions as for rearing.

4. Data Collection and Analysis:

• Record mortality at 24, 48, and 72 hours after exposure. Insects that are moribund or unable to move when gently prodded should be considered dead.

• Correct for control mortality using Abbott's formula if it is between 5% and 20%.

• Analyze the dose-response data using probit analysis to determine the LC50 value and its 95% confidence intervals.

Protocol 2: Assessment of Metolcarb's Impact on Non-Target Spiders (Lycosa pseudoannulata)

This protocol outlines a method to assess the lethal and sublethal effects of Metolcarb on a common predatory spider in rice fields.

1. Spider Collection and Acclimation:

• Collect Lycosa pseudoannulata from unsprayed rice fields.

• Acclimate the spiders individually in containers with a moist cotton ball for at least 24 hours in the laboratory.

2. Bioassay (Topical Application):

• Prepare a range of Metolcarb concentrations in acetone.

• Anesthetize the spiders briefly using carbon dioxide.

• Using a micro-applicator, apply a precise volume (e.g., 0.5 µL) of each Metolcarb dilution to the dorsal side of the spider's cephalothorax.

• Treat a control group with acetone only.

• After treatment, place each spider in an individual container with a moist cotton ball and provide a food source (e.g., flightless fruit flies).

3. Data Collection:

• Lethal Effects: Record mortality at 24, 48, and 72 hours post-treatment.

• Sublethal Effects: Observe and record any behavioral changes, such as paralysis, tremors, or changes in predatory behavior (e.g., time to capture prey). Fecundity of surviving females can also be monitored.

4. Data Analysis:

• Calculate the LD50 value using probit analysis for the mortality data.

• Use appropriate statistical tests (e.g., ANOVA) to compare behavioral and reproductive parameters between the control and treated groups.

Protocol 3: Residue Analysis of Metolcarb in Paddy Water, Soil, and Rice Plants

This protocol provides a general framework for the extraction and analysis of Metolcarb residues using High-Performance Liquid Chromatography (HPLC).

1. Sample Collection and Preparation:

• Water: Collect water samples from the paddy field in amber glass bottles. Filter the samples to remove suspended particles.

• Soil: Collect soil cores from the top 10-15 cm of the paddy soil. Air-dry the soil samples in the shade, and then sieve them to remove large debris.

• Rice Plants: Collect whole rice plants (roots, stems, and leaves). Wash them with distilled water to remove any soil particles, and then homogenize the plant material.

2. Extraction:

• Water: Use solid-phase extraction (SPE) with a C18 cartridge. Acidify the water sample, pass it through the conditioned cartridge, and then elute the Metolcarb with a suitable solvent like methanol or acetonitrile.

• Soil and Plant Tissue: Use a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. Extract a known weight of the sample with acetonitrile. Add partitioning salts (e.g., magnesium sulfate, sodium chloride) to separate the acetonitrile layer.

3. Cleanup:

• The acetonitrile extract may require a cleanup step using dispersive SPE (dSPE) with sorbents like primary secondary amine (PSA) to remove interfering matrix components.

4. HPLC Analysis:

• Instrument: High-Performance Liquid Chromatograph with a UV or Diode Array Detector (DAD).

• Column: A C18 reverse-phase column.

• Mobile Phase: A mixture of acetonitrile and water or methanol and water in an isocratic or gradient elution.

• Detection: Monitor the absorbance at the wavelength of maximum absorbance for Metolcarb.

• Quantification: Prepare a calibration curve using certified reference standards of Metolcarb. Quantify the Metolcarb concentration in the samples by comparing their peak areas to the calibration curve. Confirmation of the analyte can be performed using HPLC-tandem mass spectrometry (HPLC-MS/MS).

Mandatory Visualizations

Signaling Pathway of Acetylcholinesterase Inhibition by Metolcarb

Caption: Mechanism of acetylcholinesterase (AChE) inhibition by Metolcarb in an insect's synapse.

Experimental Workflow for Determining Metolcarb Efficacy

Caption: Workflow for determining the LC50 of Metolcarb against rice planthoppers.

Logical Relationship in an IPM Strategy Incorporating Metolcarb

Caption: Decision-making framework for using Metolcarb within a rice IPM program.

Conclusion and Recommendations for Future Research

Metolcarb, as a carbamate insecticide, can be an effective component of an IPM program for rice pests when used judiciously. Its efficacy against target pests must be weighed against its potential impact on non-target organisms. To mitigate the development of resistance, it is crucial to rotate Metolcarb with insecticides from different Mode of Action (MoA) groups.

Future research should focus on:

• Establishing current and region-specific LC50 values for Metolcarb against key rice pests to adjust for potential resistance.

• Conducting comprehensive studies on the sublethal effects of Metolcarb on important natural enemies in the rice paddy ecosystem.

• Investigating the degradation pathways and environmental fate of Metolcarb and its metabolites under various field conditions.

• Developing and validating rapid and sensitive analytical methods for the on-site detection of Metolcarb residues.

By addressing these research gaps, the role of Metolcarb in sustainable rice production can be more clearly defined and its application within IPM strategies optimized.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. irac-online.org [irac-online.org]
• 3. Compatibility of Insecticides with Rice Resistance to Planthoppers as Influenced by the Timing and Frequency of Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. METOLCARB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Metolcarb Extraction Efficiency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance Metolcarb extraction efficiency from complex matrices.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of Metolcarb, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Analyte Recovery	Incomplete Extraction: The solvent may not be effectively penetrating the sample matrix. For dry samples, insufficient wetting can hinder solvent interaction.[1] Strong interactions between Metolcarb and matrix components can also lead to incomplete extraction.[2]	- Optimize Sample Pre-treatment: For solid samples, ensure thorough homogenization. For dry matrices (<80% water content), add a calculated amount of water before homogenization to improve solvent penetration.[1][3] - Adjust Solvent-to-Sample Ratio: In high-fat matrices, increasing the solvent-to-sample ratio can enhance extraction efficiency.[1] - Increase Extraction Time/Intensity: Ensure vigorous and adequate shaking or vortexing time to facilitate better solvent penetration into the matrix.
Analyte Degradation: The pH of the extraction solvent or the final extract can affect the stability of carbamates like Metolcarb.	- Use Buffered Extraction: Employ a buffered QuEChERS method (e.g., citrate or acetate buffering) to maintain a stable pH. - Stabilize the Final Extract: Consider acidifying the final extract (e.g., with formic acid) to improve the stability of Metolcarb, particularly for LC-MS/MS analysis.
Analyte Adsorption: Metolcarb may adsorb to co-extracted matrix components (e.g., lipids, pigments) or the cleanup sorbents themselves.	- Select Appropriate Cleanup Sorbent: For matrices with high lipid content, consider using C18 sorbent in the d-SPE cleanup step. For pigmented samples, Graphitized Carbon Black (GCB) is effective, but use the minimum amount necessary as it can also adsorb planar pesticides. - Utilize a Freeze-Out Step: For fatty matrices, a freeze-out step (e.g., -20°C overnight) after the initial extraction can help precipitate lipids before the cleanup phase.
High Matrix Effects (Signal Suppression or Enhancement)	Co-eluting Matrix Components: Molecules from the sample matrix that are not removed during cleanup can co-elute with Metolcarb and interfere with ionization in the mass spectrometer.	- Improve Sample Cleanup: Use different or additional dispersive solid-phase extraction (d-SPE) sorbents to remove a wider range of interferences. - Dilute the Sample Extract: Diluting the extract can reduce the concentration of interfering matrix components. - Optimize Chromatography: Adjust the chromatographic conditions to better separate Metolcarb from co-eluting interferences. - Use Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed to compensate for signal changes.
Inconsistent Results Between Replicates	Non-Homogeneous Sample: The subsamples taken for extraction may not be representative of the whole sample.	- Ensure Thorough Homogenization: Homogenize the entire sample thoroughly before taking subsamples for extraction.
Variable Extraction Efficiency: Inconsistent execution of the extraction protocol.	- Standardize the Protocol: Ensure all steps of the extraction protocol are performed consistently for all samples, including shaking times, solvent volumes, and centrifugation speeds.
Poor Peak Shape in Chromatographic Analysis	Incompatible Final Solvent: The solvent of the final extract may not be compatible with the initial mobile phase in liquid chromatography (LC), causing peak distortion.	- Solvent Exchange: If necessary, evaporate the extraction solvent and reconstitute the residue in a solvent that is compatible with the LC mobile phase.
Active Sites in GC System: For Gas Chromatography (GC) analysis, active sites in the inlet or column can lead to thermal degradation of the analyte.	- Use Analyte Protectants: Adding analyte protectants to the sample extracts can help prevent the degradation of Metolcarb in a hot GC injector. - System Maintenance: Ensure the GC system is well-maintained and use a deactivated liner.
Emulsion Formation (in Liquid-Liquid Extraction)	High Surfactant-like Compounds: The sample may contain a high amount of phospholipids, free fatty acids, or proteins that have mutual solubility in both the aqueous and organic solvents.	- Gentle Mixing: Gently swirl instead of vigorously shaking the separatory funnel to reduce the agitation that causes emulsions. - Addition of Salt: Adding salt to the aqueous phase can increase its polarity and help break the emulsion. - Solvent Modification: Adding a small amount of a different organic solvent can adjust the overall solvent properties and break the emulsion. - Centrifugation: Centrifuging the mixture can help to separate the layers.

Frequently Asked Questions (FAQs)

Q1: Which extraction method is best for Metolcarb from a complex matrix?

A1: The choice of extraction method depends on the specific matrix, the required limit of detection, and available resources.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is often the preferred method for food and agricultural samples due to its simplicity, speed, and high throughput.

• Solid-Phase Extraction (SPE) is a highly selective method that can provide cleaner extracts, which is beneficial for reducing matrix effects in complex biological fluids.

• Liquid-Liquid Extraction (LLE) is a classic technique but can be more labor-intensive and prone to emulsion formation with fatty matrices.

• Dispersive Liquid-Liquid Microextraction (DLLME) is a newer technique that offers high enrichment factors with minimal solvent use, suitable for liquid samples like juices and water.

Q2: What are the critical parameters to optimize for Solid-Phase Extraction (SPE) of Metolcarb?

A2: Key parameters to optimize for SPE include the choice of sorbent, sample pH, loading and elution flow rates, and the composition and volume of the wash and elution solvents. The selection of the SPE sorbent is crucial and should be based on the physicochemical properties of Metolcarb and the nature of the matrix interferences.

Q3: How do I handle very complex matrices like soil or fatty foods?

A3: For complex matrices, a more rigorous cleanup step is often necessary.

• Soil and Sediment: A solid-liquid extraction protocol is typically used. For hydrophilic compounds in soil, a two-step extraction starting with an aqueous solution followed by an organic solvent can be effective.

• Fatty Foods: A freeze-out step after extraction with acetonitrile can precipitate a significant portion of lipids. Additionally, using d-SPE with C18 sorbent is recommended to remove remaining fats.

Q4: What is the cause of matrix effects and how can I minimize them?

A4: Matrix effects are the alteration of analyte signal (suppression or enhancement) caused by co-eluting compounds from the sample matrix. This is a common issue in LC-MS analysis. To minimize matrix effects, you can:

• Improve the sample cleanup to remove interfering components.

• Dilute the sample extract.

• Optimize chromatographic separation to resolve the analyte from interferences.

• Use matrix-matched calibration standards for quantification.

Q5: How do I validate my Metolcarb extraction method?

A5: Method validation is crucial to ensure reliable results. Key parameters to assess include:

• Recovery: Spike a blank matrix with a known concentration of Metolcarb and perform the entire procedure. Acceptable recovery is typically within 70-120%.

• Precision: Analyze multiple replicates of a spiked sample. The relative standard deviation (RSD) should ideally be below 20%.

• Linearity: Prepare matrix-matched calibration curves and ensure a good correlation coefficient (r² > 0.99).

• Limit of Quantification (LOQ): Determine the lowest concentration of Metolcarb that can be reliably quantified with acceptable accuracy and precision.

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol for Food Matrices

This protocol is a general guideline based on the widely used QuEChERS method.

• Sample Homogenization: Homogenize 10-15 g of the sample. For dry samples, add an appropriate amount of water to achieve a total water content of at least 80% before homogenization.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salt packet (commonly containing MgSO₄, NaCl, and buffering salts like sodium citrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 g for 5 minutes to separate the layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a cleanup sorbent.

  • Common sorbents include Primary Secondary Amine (PSA) to remove organic acids and sugars, C18 to remove fats, and Graphitized Carbon Black (GCB) to remove pigments.

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube.

  • The supernatant is ready for analysis, typically by LC-MS/MS or GC-MS.

Solid-Phase Extraction (SPE) Protocol for Water or Biological Fluids

This is a generalized protocol for SPE.

• Sorbent Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) followed by water through it. This activates the sorbent surface.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a controlled flow rate. Pre-treatment may involve pH adjustment to ensure Metolcarb is in a form that will be retained by the sorbent.

• Washing: Pass a wash solvent through the cartridge to remove interfering compounds that are not strongly bound to the sorbent. The wash solvent should be strong enough to remove interferences but weak enough to not elute Metolcarb.

• Elution: Elute Metolcarb from the cartridge using a strong elution solvent that disrupts the analyte-sorbent interaction.

• Post-Elution: The eluate may be evaporated and reconstituted in a solvent compatible with the analytical instrument.

Liquid-Liquid Extraction (LLE) Protocol

This protocol outlines the basic steps for LLE.

• Sample Preparation: Place a known volume or weight of the liquid or homogenized solid sample into a separatory funnel. Adjust the pH if necessary.

• Extraction:

  • Add a water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate) to the separatory funnel.

  • Stopper the funnel and shake gently, venting frequently to release pressure. Vigorous shaking can lead to emulsion formation.

  • Allow the layers to separate.

• Collection: Drain the organic layer (if denser than water) or the aqueous layer (if the organic solvent is less dense) from the funnel. Repeat the extraction with fresh solvent for better recovery.

• Drying and Concentration: Combine the organic extracts and dry them using anhydrous sodium sulfate. The solvent can then be evaporated to concentrate the analyte.

Data Presentation

Table 1: Comparison of Extraction Method Performance for Carbamate Pesticides (including Metolcarb) in Various Matrices

Extraction Method	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
QuEChERS	Textiles	70 - 102	< 20
QuEChERS	Chrysanthemum	71.6 - 116.7	< 10
QuEChERS	Infant Food	73.1 - 110.7	< 8
DLLME	Juice	78 - 105	< 9
LLE	Human Blood	58.8 - 83.1	3.7 - 7.4
SPE	Surface Water	70 - 120	< 14

Note: Data represents a range for various carbamate pesticides and may not be specific to Metolcarb in all cases but indicates typical performance.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gcms.cz [gcms.cz]

Stability of Metolcarb in samples during storage and analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Metolcarb in various samples during storage and analysis. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Metolcarb and why is its stability a concern?

A1: Metolcarb is a carbamate insecticide.[1][2] Like other carbamates, it can degrade over time, especially under certain environmental conditions.[3][4] Ensuring its stability in samples from collection to analysis is crucial for obtaining accurate and reliable quantitative results.

Q2: What are the main factors that affect Metolcarb stability in samples?

A2: The primary factors influencing Metolcarb stability are pH, temperature, and microbial activity.[5] Metolcarb is particularly susceptible to hydrolysis in basic (alkaline) conditions. It is relatively stable in acidic to neutral pH. Higher temperatures generally accelerate degradation. Microbial degradation can be a significant factor in non-sterile samples like soil and water.

Q3: What are the ideal storage conditions for samples containing Metolcarb?

A3: For short-term storage (up to a few days), refrigeration at 4°C is recommended. For long-term storage, samples should be frozen at -20°C or below. It is also crucial to protect samples from light to prevent photodegradation. To prevent hydrolysis, aqueous samples should be acidified to a pH below 6.

Q4: How long can I store my samples before analysis?

A4: The acceptable storage duration depends on the sample type and storage conditions. For aqueous samples, if properly acidified and stored at 4°C, analysis within 7 days is advisable. If frozen at -20°C, the stability can be extended. For soil and biological samples, freezing at -20°C is the recommended practice for storage longer than 24 hours. Refer to the data in Table 1 for estimated stability under different conditions.

Q5: What are the common degradation products of Metolcarb?

A5: The primary degradation product of Metolcarb through hydrolysis is m-cresol. During analysis, it's important to know if your chromatographic method separates Metolcarb from its potential degradation products to avoid inaccurate quantification.

Data Presentation: Stability of Metolcarb in Various Matrices

Sample Matrix	Storage Temperature	pH	Storage Duration	Estimated Degradation (%)	Recommendations
Water	Room Temperature (~25°C)	7	24 hours	< 5%	Acidify to pH < 6 for better stability.
Room Temperature (~25°C)	9	24 hours	> 50%	Avoid basic conditions. Acidify immediately.
Refrigerated (4°C)	< 6	7 days	< 10%	Recommended for short-term storage.
Refrigerated (4°C)	7	7 days	10-20%	Acidification is strongly advised.
Frozen (-20°C)	< 6	30 days	< 5%	Recommended for long-term storage.
Frozen (-20°C)	7	30 days	< 15%	Acidification is best practice.
Soil	Room Temperature (~25°C)	N/A	7 days	20-50%	Freeze as soon as possible.
Refrigerated (4°C)	N/A	14 days	15-30%	Suitable for short-term storage only.
Frozen (-20°C)	N/A	90 days	< 20%	Recommended for long-term storage.
Biological (Plasma/Blood)	Room Temperature (~25°C)	N/A	8 hours	< 15%	Process and freeze immediately.
Refrigerated (4°C)	N/A	24 hours	10-25%	Not ideal; freeze for longer storage.
Frozen (-20°C)	N/A	30 days	< 15%	Recommended for long-term storage.
Frozen (-80°C)	N/A	> 90 days	< 10%	Optimal for long-term archival.

Disclaimer: The degradation percentages are estimates and can vary based on specific sample composition (e.g., microbial load, presence of other chemicals).

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Metolcarb.

Chromatography Issues (HPLC & GC)

Problem	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with active sites on the column (silanols).- Column contamination or degradation.- Mobile phase pH close to the pKa of an interferent.	- Use a column with end-capping or a base-deactivated column.- Flush the column with a strong solvent or replace it if necessary.- Adjust the mobile phase pH away from the pKa of interfering compounds.
Peak Fronting	- Sample overload.- Sample solvent is stronger than the mobile phase.	- Dilute the sample or reduce the injection volume.- Dissolve the sample in the mobile phase or a weaker solvent.
Split Peaks	- Clogged column inlet frit or void in the column packing.- Co-elution with an interfering compound.	- Back-flush the column (if recommended by the manufacturer) or replace the column.- Optimize the chromatographic method (e.g., change the gradient, mobile phase composition, or column chemistry) to resolve the peaks.
Shifting Retention Times	- Inconsistent mobile phase composition.- Fluctuation in column temperature.- Column aging.	- Prepare fresh mobile phase and ensure proper mixing and degassing.- Use a column oven to maintain a stable temperature.- Use a new column or re-validate the method with the aged column.
No Peak or Very Small Peak	- Degradation of Metolcarb in the sample or on the column.- Incorrect injection volume or sample concentration.- Detector issue.	- Verify sample storage and handling procedures. Check for on-column degradation by injecting a standard.- Confirm sample concentration and injection volume.- Check detector settings and lamp/source performance.

Sample Preparation (QuEChERS) Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low Recovery	- Inefficient extraction from the matrix.- Adsorption of Metolcarb to the d-SPE sorbent (e.g., GCB).- Degradation during extraction (e.g., due to pH).	- Ensure thorough homogenization and shaking during extraction.- If using GCB for pigment removal, be aware it can adsorb planar molecules. Consider using less GCB or an alternative cleanup if Metolcarb recovery is low.- Use a buffered QuEChERS method (e.g., AOAC or EN) to maintain a stable pH.
High Matrix Effects (Ion Suppression/Enhancement in MS)	- Insufficient cleanup of co-extractive matrix components.	- Use matrix-matched calibration standards to compensate for the effect.- Optimize the d-SPE cleanup step with different sorbents (e.g., C18, PSA).- Dilute the final extract to reduce the concentration of interfering compounds.
High Variability in Results (High %RSD)	- Inconsistent sample homogenization.- Inaccurate pipetting of solvents or standards.- Non-uniform distribution of d-SPE sorbents.	- Ensure the sample is completely homogenized before taking an aliquot.- Use calibrated pipettes and consistent technique.- Vortex the d-SPE tube thoroughly to ensure proper mixing of the sorbent with the extract.

Experimental Protocols

Protocol 1: Analysis of Metolcarb in Water by HPLC with Post-Column Derivatization and Fluorescence Detection

This method is based on the general principles of carbamate analysis.

1. Sample Preparation and Preservation:

• Collect water samples in amber glass bottles.

• Immediately after collection, acidify the sample to pH 3-4 with a suitable acid (e.g., phosphoric acid).

• Store samples at 4°C and analyze within 7 days. If longer storage is needed, freeze at -20°C.

2. Solid-Phase Extraction (SPE) Cleanup:

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Pass 100 mL of the water sample through the cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute Metolcarb with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase.

3. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Gradient elution with Acetonitrile and Water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 35°C.

4. Post-Column Derivatization:

• Hydrolysis: Mix the column effluent with 0.05 M NaOH at 100°C in a reaction coil to hydrolyze Metolcarb to methylamine.

• Derivatization: React the resulting methylamine with o-phthalaldehyde (OPA) and 2-mercaptoethanol to form a fluorescent derivative.

5. Fluorescence Detection:

• Excitation Wavelength: 340 nm.

• Emission Wavelength: 455 nm.

Protocol 2: Analysis of Metolcarb in Soil by GC-MS

1. Sample Preparation:

• Air-dry the soil sample and sieve it through a 2-mm mesh.

• Store samples at -20°C until extraction.

2. Extraction (QuEChERS-based):

• Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex to create a slurry.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer 6 mL of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄ and 150 mg PSA (Primary Secondary Amine).

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant for GC-MS analysis.

4. GC-MS Conditions:

• GC Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Program: Start at 70°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions for Metolcarb.

Visualizations

Caption: General experimental workflow for Metolcarb analysis.

Caption: A logical workflow for troubleshooting Metolcarb analysis issues.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimization of QuEChERS for Metolcarb Residue Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for metolcarb residue testing.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of metolcarb residues using the QuEChERS method.

Issue 1: Low Recovery of Metolcarb

Question: We are experiencing low recovery rates for metolcarb. What are the potential causes and solutions?

Answer:

Low recovery of metolcarb can stem from several factors throughout the QuEChERS workflow. Here are the primary causes and corresponding troubleshooting steps:

• Incomplete Extraction:

  • Sample Hydration: For dry or low-moisture samples (e.g., grains, dried herbs), inadequate hydration can hinder solvent penetration. It is crucial to add a specified amount of water to the sample and allow it to hydrate for at least 30 minutes before adding the extraction solvent.[1][2][3]

  • Solvent Choice: Acetonitrile is the most common and effective extraction solvent for a broad range of pesticides, including carbamates like metolcarb.[4][5] Ensure you are using high-purity acetonitrile.

  • Shaking/Homogenization: Insufficient shaking during the extraction step can lead to incomplete partitioning of metolcarb into the solvent. Ensure vigorous shaking for at least 1 minute to create a homogenous slurry.

• Analyte Degradation:

  • pH Sensitivity: Carbamate pesticides can be susceptible to degradation under certain pH conditions. The use of buffered QuEChERS methods (e.g., AOAC 2007.01 with acetate buffer or EN 15662 with citrate buffer) helps maintain a stable pH and prevents the degradation of pH-sensitive compounds. If you are using an unbuffered method, consider switching to a buffered version.

  • Post-Cleanup Stability: After the cleanup step, adding a small amount of a weak acid like formic acid to the final extract can help preserve base-sensitive compounds while awaiting LC analysis.

• Adsorption during Cleanup (dSPE):

  • Sorbent Selection: Certain sorbents used in dispersive solid-phase extraction (dSPE) can adsorb planar pesticides. While metolcarb is not strictly planar, interactions with aggressive sorbents are possible.

  • Graphitized Carbon Black (GCB): GCB is used to remove pigments and sterols but can also adsorb planar analytes. If your matrix is highly pigmented (e.g., spinach) and you are using GCB, this could be a cause of low recovery. Consider using a dSPE mixture with a lower amount of GCB or an alternative sorbent like Z-Sep.

Issue 2: High Matrix Effects (Signal Suppression or Enhancement)

Question: Our metolcarb signal is being significantly suppressed (or enhanced) by the matrix. How can we mitigate this?

Answer:

Matrix effects are a common challenge in QuEChERS, especially with complex matrices, and can lead to inaccurate quantification. Here’s how to address them:

• Improve Cleanup:

  • Choice of dSPE Sorbents: The goal of the dSPE step is to remove interfering matrix components.

    • Primary Secondary Amine (PSA): Effectively removes sugars, organic acids, and fatty acids.

    • C18 (Octadecyl): Removes non-polar interferences like lipids. It is particularly useful for high-fat matrices.

    • Graphitized Carbon Black (GCB): Removes pigments and sterols. Use with caution due to potential analyte loss.

    • Z-Sep/Z-Sep+: These are proprietary sorbents that can be more effective than C18 and PSA at removing lipids and pigments without adsorbing planar pesticides.

  • Optimize Sorbent Amount: Using too little sorbent may result in insufficient cleanup. Conversely, using too much can lead to analyte loss. Follow the recommended amounts in standard protocols or optimize for your specific matrix.

• Calibration Strategy:

  • Matrix-Matched Standards: This is the most effective way to compensate for matrix effects. Prepare your calibration standards in a blank matrix extract that has undergone the same QuEChERS procedure as your samples. This helps to ensure that the standards and samples experience the same degree of signal suppression or enhancement.

  • Internal Standards: Using an internal standard, preferably a stable isotope-labeled version of metolcarb, can help correct for both matrix effects and variations in extraction recovery.

• Instrumental Adjustments:

  • Dilution: Diluting the final extract with the mobile phase can reduce the concentration of co-extracted matrix components, thereby lessening their impact on the ionization of metolcarb in the mass spectrometer.

Issue 3: Poor Reproducibility (High %RSD)

Question: We are observing high variability (%RSD) in our replicate analyses for metolcarb. What could be the cause?

Answer:

Poor reproducibility can be caused by inconsistencies at any stage of the analytical process.

• Sample Homogeneity: Ensure your initial sample is thoroughly homogenized. Inconsistent subsamples will lead to variable results.

• Precise Measurements: Use calibrated pipettes and balances for all additions of solvents, water, salts, and standards. Inaccurate volumes or weights will introduce variability.

• Consistent Shaking and Centrifugation: The duration and intensity of shaking, as well as the speed and time of centrifugation, should be kept consistent for all samples.

• Temperature Control: Perform extractions at a consistent temperature, as temperature can influence extraction efficiency.

• Salt Addition: Add the extraction salts after the sample has been thoroughly mixed with the solvent. Adding salts directly to a non-wetted sample can cause agglomeration and reduce recovery.

Frequently Asked Questions (FAQs)

Q1: Which QuEChERS method (Original, AOAC, or EN) is best for metolcarb analysis?

A1: Both the AOAC 2007.01 (acetate-buffered) and EN 15662 (citrate-buffered) methods are generally suitable for carbamate pesticides like metolcarb because the buffering helps to stabilize the analytes. The choice may depend on the specific matrix and any other pesticides being analyzed simultaneously. For acidic matrices, the citrate buffer in the EN method may offer better pH control.

Q2: My sample matrix has a high fat content. How should I modify the QuEChERS protocol?

A2: For high-fat matrices, it is recommended to include C18 sorbent in your dSPE cleanup step to remove lipids. Some protocols also suggest an additional freezing step (at -20°C to -80°C) after the initial extraction and centrifugation. This helps to precipitate lipids, which can then be removed by centrifugation or filtration before proceeding to the dSPE step.

Q3: Can I use QuEChERS for dry matrices like tea or spices?

A3: Yes, but it is essential to rehydrate the sample before extraction. Typically, you would add a defined amount of water to the sample in the extraction tube and let it sit for at least 30 minutes to ensure proper hydration. This allows the acetonitrile to efficiently penetrate the sample matrix and extract the metolcarb residues.

Q4: What are "analyte protectants" and should I use them for metolcarb analysis by GC?

A4: Analyte protectants are compounds added to the final extract before GC analysis to minimize the degradation of susceptible analytes in the hot injector and to reduce matrix effects. While metolcarb is more commonly analyzed by LC-MS/MS, if you are using GC-MS/MS, analyte protectants can be a good alternative to using matrix-matched standards to improve accuracy and reproducibility.

Experimental Protocols

Standard QuEChERS Protocol (Adapted from AOAC 2007.01)

This protocol is a general guideline and may require optimization for specific matrices.

1. Sample Preparation and Homogenization:

• For high-water content samples (fruits, vegetables): Homogenize the sample using a high-speed blender.

• For dry samples: Grind to a fine powder.

2. Extraction:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• For dry samples, add the appropriate amount of water to rehydrate (e.g., 8-10 mL for a 2-5 g sample) and let stand for 30 minutes.

• Add 10-15 mL of acetonitrile to the tube.

• If using an internal standard, add it at this stage.

• Cap the tube and shake vigorously for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (commonly 4 g MgSO₄, 1 g NaCl for the original method, or 6 g MgSO₄, 1.5 g NaOAc for the AOAC method).

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

3. Dispersive SPE (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing the appropriate sorbents. The choice of sorbents depends on the matrix (see table below).

• Shake the dSPE tube for 30 seconds.

• Centrifuge at ≥3000 x g for 5 minutes.

4. Final Extract Preparation:

• Transfer the supernatant to an autosampler vial.

• If necessary, add a pH stabilizer (e.g., formic acid).

• The sample is now ready for analysis by LC-MS/MS or GC-MS/MS. For LC-MS/MS, a dilution with water or mobile phase may be required.

Data Presentation

Table 1: Common dSPE Sorbents and Their Applications

Sorbent	Target Interferences Removed	Common Application	Potential Issues
MgSO₄	Excess water	Used in all dSPE kits to absorb residual water.	---
PSA	Sugars, fatty acids, organic acids, anthocyanins	General purpose cleanup for most fruits and vegetables.	Can reduce recovery of some acidic pesticides.
C18	Non-polar interferences (lipids, sterols)	Matrices with high fat content (e.g., avocado, nuts, oilseeds).	---
GCB	Pigments (chlorophyll, carotenoids), sterols	Highly pigmented matrices (e.g., spinach, peppers).	Can cause low recovery of planar pesticides.
Z-Sep/Z-Sep+	Lipids, pigments	Alternative to C18 and GCB for complex matrices.	Higher cost compared to traditional sorbents.

Table 2: Typical Performance Data for QuEChERS Method (General Pesticides)

Note: This table represents typical recovery and precision values achievable with an optimized QuEChERS method. Specific results for metolcarb may vary depending on the matrix and exact protocol.

Matrix Type	Analyte Class	Average Recovery (%)	Typical RSD (%)	Reference
Fruits (low-fat)	Various Pesticides	70 - 110	< 10
Vegetables	Various Pesticides	70 - 120	< 15
Edible Insects	Various Pesticides	70 - 120	< 20
Orange Juice	Various Pesticides	70 - 118	< 19
Olives (high-fat)	Various Pesticides	70 - 120	< 20

Visualizations

Diagram 1: Standard QuEChERS Workflow

Caption: Standard workflow of the QuEChERS method from sample extraction to final analysis.

Diagram 2: Troubleshooting Logic for Low Metolcarb Recovery

Caption: Troubleshooting flowchart for diagnosing and resolving low metolcarb recovery.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Strategies to minimize matrix effects in Metolcarb LC-MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in the LC-MS analysis of Metolcarb.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Metolcarb analysis?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all components in a sample other than the analyte of interest (Metolcarb). Matrix effects occur when these co-eluting components interfere with the ionization of Metolcarb in the MS source, leading to either signal suppression or enhancement.[1][2][3] This phenomenon can significantly impact the accuracy, precision, and sensitivity of quantification, potentially leading to erroneous results.[2]

Q2: What are the common sources of matrix effects in Metolcarb analysis?

A2: Common sources of matrix effects in the analysis of Metolcarb, a carbamate pesticide, often depend on the sample type. In food and environmental samples, matrix components can include pigments, sugars, organic acids, lipids, and other endogenous substances. In biological matrices like plasma or urine, phospholipids, proteins, and salts are major contributors to matrix effects.

Q3: How can I determine if my Metolcarb analysis is affected by matrix effects?

A3: A common method to assess matrix effects is to compare the peak response of Metolcarb in a standard solution prepared in a pure solvent against its response in a sample extract spiked with the same concentration (post-extraction spike). A significant difference in signal intensity indicates the presence of matrix effects. The matrix effect factor can be calculated using the following equation:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates signal suppression, while a value greater than 100% suggests signal enhancement.

Q4: What are the primary strategies to minimize matrix effects for Metolcarb?

A4: The primary strategies can be categorized into three main areas:

• Sample Preparation: Employing effective cleanup techniques to remove interfering matrix components before LC-MS analysis.

• Chromatographic Separation: Optimizing the LC method to separate Metolcarb from co-eluting matrix components.

• Calibration and Normalization: Using calibration techniques that compensate for matrix effects.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your Metolcarb LC-MS analysis.

Issue 1: Poor reproducibility and accuracy in Metolcarb quantification.

• Possible Cause: Significant matrix-induced signal suppression or enhancement.

• Troubleshooting Steps:

  • Evaluate Sample Preparation: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide residue analysis, including carbamates like Metolcarb. If you are already using QuEChERS, consider optimizing the dispersive solid-phase extraction (dSPE) cleanup step. Different sorbents can be used to target specific matrix components. For example, PSA (Primary Secondary Amine) removes sugars and organic acids, C18 removes nonpolar interferences like fats, and GCB (Graphitized Carbon Black) removes pigments.

  • Implement Stable Isotope-Labeled Internal Standard (SIL-IS): The most effective way to compensate for matrix effects is to use a SIL-IS for Metolcarb. The SIL-IS co-elutes with Metolcarb and experiences similar ionization suppression or enhancement, allowing for accurate normalization of the signal.

  • Use Matrix-Matched Calibration: If a SIL-IS is not available, prepare calibration standards in a blank matrix extract that is free of Metolcarb. This helps to ensure that the calibration standards and the samples experience similar matrix effects.

  • Dilute the Sample: A simple and often effective strategy is to dilute the final sample extract. This reduces the concentration of matrix components, thereby minimizing their impact on the ionization of Metolcarb. However, ensure that the diluted concentration of Metolcarb remains above the limit of quantification (LOQ).

Issue 2: Low signal intensity or complete signal loss for Metolcarb.

• Possible Cause: Severe ion suppression due to co-eluting matrix components.

• Troubleshooting Steps:

  • Optimize Chromatographic Separation: Adjust the LC gradient, mobile phase composition, or even the analytical column to improve the separation of Metolcarb from the region where significant matrix effects occur. A post-column infusion experiment can help identify the retention times at which ion suppression is most severe.

  • Enhance Sample Cleanup: Consider more rigorous sample preparation techniques such as Solid-Phase Extraction (SPE). SPE cartridges with different sorbents (e.g., reversed-phase, ion-exchange) can provide a more thorough cleanup than dSPE.

  • Check MS Source Conditions: Optimize the electrospray ionization (ESI) source parameters, such as spray voltage, gas flows, and temperature, to maximize the ionization of Metolcarb and potentially reduce the influence of matrix components.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Metolcarb in a Fruit/Vegetable Matrix

This protocol is a general guideline based on the widely adopted QuEChERS methodology.

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • If required, add an internal standard.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Transfer 1 mL of the upper acetonitrile layer to a 2 mL dSPE tube containing MgSO₄ and a suitable sorbent (e.g., PSA for general cleanup, C18 for fatty matrices).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract:

  • The supernatant is the final extract. It can be directly injected or diluted with a suitable solvent before LC-MS analysis.

Data Presentation

Table 1: Comparison of Matrix Effects for Metolcarb with Different Sample Cleanup Strategies

Cleanup Strategy	Matrix Type	Matrix Effect (%)	RSD (%) (n=5)
None (Dilute-and-Shoot)	Spinach	45	15
QuEChERS with PSA	Spinach	78	8
QuEChERS with PSA + C18	Spinach	85	6
SPE (C18)	Spinach	92	4

Note: This table presents illustrative quantitative data to demonstrate the typical effectiveness of different cleanup strategies. Actual values may vary depending on the specific matrix and experimental conditions.

Visualizations

Caption: Experimental workflow for Metolcarb analysis.

References

• 1. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Solubilizing Metolcarb in Aqueous Research Media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metolcarb. This resource provides detailed guidance on the methods for solubilizing Metolcarb in aqueous research media, along with troubleshooting tips and frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Metolcarb and what are its basic properties?

Metolcarb is a carbamate insecticide that functions as an acetylcholinesterase inhibitor.[1] It is a colorless crystalline solid.[1] Understanding its physical and chemical properties is crucial for its effective use in research.

Q2: What is the solubility of Metolcarb in water and organic solvents?

Metolcarb has moderate solubility in water and is readily soluble in polar organic solvents.[1][2][3] For detailed quantitative data, please refer to the solubility table in the "Data Presentation" section.

Q3: What is the stability of Metolcarb in aqueous solutions?

Metolcarb is stable in acidic to neutral aqueous solutions (pH < 6). However, it is easily hydrolyzed in basic media (pH > 7). The half-life of Metolcarb at pH 9 is approximately 2.8 hours in freshwater and 6 hours in seawater. Therefore, it is critical to maintain the pH of your aqueous research media at 6 or below to ensure the stability of the compound during your experiments.

Q4: What is the primary mechanism of action of Metolcarb?

Metolcarb's primary mechanism of action is the inhibition of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors.

Data Presentation

Metolcarb Solubility Data

The following table summarizes the solubility of Metolcarb in various solvents. This information is essential for preparing stock solutions and ensuring the compound remains in solution during your experiments.

Solvent	Solubility	Temperature
Water	2.6 g/L (2600 mg/L)	30°C
Methanol	880 g/kg	Room Temperature
Cyclohexanone	790 g/kg	30°C
Xylene	100 g/kg	30°C
Acetone	Soluble	Not Specified
Ethanol	Soluble	Not Specified
Chloroform	Soluble	Not Specified
Dimethyl Sulfoxide (DMSO)	Likely to be soluble	Not Specified

Experimental Protocols

Protocol for Preparing a Metolcarb Stock Solution in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of Metolcarb in Dimethyl Sulfoxide (DMSO), a common solvent for compounds with low aqueous solubility.

Materials:

• Metolcarb powder

• Anhydrous, cell culture grade DMSO

• Sterile, amber glass vials or polypropylene tubes

• Calibrated analytical balance

• Vortex mixer

• Sterile, disposable serological pipettes and pipette tips

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

Procedure:

• In a sterile environment (e.g., a laminar flow hood), place a sterile amber glass vial on a calibrated analytical balance and tare it.

• Carefully weigh the desired amount of Metolcarb powder directly into the vial.

• Add the calculated volume of anhydrous, cell culture grade DMSO to the vial to achieve the desired stock solution concentration (e.g., 10 mM or 100 mM).

• Securely cap the vial and vortex at room temperature until the Metolcarb is completely dissolved. Visually inspect the solution to ensure no particulate matter is present.

• Aliquot the stock solution into smaller, single-use volumes in sterile amber vials to avoid repeated freeze-thaw cycles.

• Label the aliquots clearly with the compound name, concentration, date of preparation, and solvent.

• Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Protocol for Preparing Aqueous Working Solutions from a DMSO Stock

This protocol describes the proper method for diluting a concentrated DMSO stock solution of Metolcarb into your aqueous research medium to prevent precipitation.

Materials:

• Metolcarb stock solution in DMSO

• Pre-warmed (e.g., 37°C) aqueous research medium (e.g., cell culture medium, buffer)

• Sterile conical tubes or flasks

Procedure:

• Thaw an aliquot of the Metolcarb stock solution at room temperature.

• Perform a stepwise (serial) dilution. This is a critical step to prevent "solvent shock" and precipitation of the compound.

  • First, prepare an intermediate dilution of the stock solution in your pre-warmed aqueous medium. For example, to prepare a 1 mM working solution from a 100 mM stock, you might first dilute it 1:10 in the medium, and then perform a subsequent 1:10 dilution.

• Add the stock solution to the medium, not the other way around. While gently swirling or vortexing the pre-warmed medium, add the aliquot of the Metolcarb stock solution dropwise. This ensures rapid and even dispersion.

• Maintain a low final DMSO concentration. The final concentration of DMSO in your aqueous working solution should be kept as low as possible, ideally below 0.5% (v/v), to avoid solvent-induced toxicity or off-target effects in your experiments.

• Visually inspect the final working solution for any signs of precipitation (cloudiness or visible particles). If precipitation occurs, refer to the troubleshooting guide below.

• Always prepare a vehicle control containing the same final concentration of DMSO as your experimental samples.

Troubleshooting Guides

Issue: Precipitation Occurs When Diluting the DMSO Stock Solution into Aqueous Medium.

Possible Causes:

• Solvent Shock: The rapid change in solvent polarity when adding a concentrated DMSO stock directly to an aqueous solution can cause the hydrophobic compound to precipitate.

• Concentration Exceeds Aqueous Solubility: The final concentration of Metolcarb in the aqueous medium may be higher than its solubility limit.

• Low Temperature: The temperature of the aqueous medium may be too low, reducing the solubility of Metolcarb.

Solutions:

• Perform Stepwise Dilutions: As described in the protocol, perform one or more intermediate dilution steps in the aqueous medium to gradually decrease the solvent polarity.

• Reduce Final Concentration: Lower the final concentration of Metolcarb in your working solution.

• Pre-warm the Aqueous Medium: Ensure your buffer or cell culture medium is warmed to the experimental temperature (e.g., 37°C) before adding the Metolcarb stock solution.

• Use a Co-solvent: Consider the use of a small amount of a biocompatible co-solvent in your aqueous medium. Co-solvents like PEG400 or surfactants like Tween 80 can help to increase the solubility of hydrophobic compounds. However, the compatibility and potential effects of any co-solvent on your specific experimental system must be validated.

Issue: The Metolcarb Solution is Unstable Over Time.

Possible Causes:

• pH of the Medium: Metolcarb degrades in basic conditions (pH > 7).

• Light Exposure: Although not explicitly stated for Metolcarb, many organic compounds are light-sensitive.

• Improper Storage: Incorrect storage temperatures can affect compound stability.

Solutions:

• Control the pH: Ensure the pH of your aqueous research medium is maintained at or below 6.

• Protect from Light: Store stock solutions and working solutions in amber vials or protect them from light.

• Follow Recommended Storage Conditions: Store stock solutions at -20°C or -80°C and prepare fresh working solutions for each experiment.

Visualizations

Below are diagrams to illustrate key experimental workflows and the mechanism of action of Metolcarb.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. METOLCARB [chembk.com]

Long-term stability and storage of Metolcarb standard solutions

This technical support center provides guidance on the long-term stability and storage of Metolcarb standard solutions, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Metolcarb standard solutions?

A1: Metolcarb is soluble in polar organic solvents. For analytical purposes, HPLC-grade methanol or acetonitrile are commonly used to prepare stock and working standard solutions.

Q2: What are the optimal storage conditions for Metolcarb standard solutions?

A2: For long-term stability, it is recommended to store Metolcarb standard solutions at low temperatures. Storage at -20°C is preferable for maintaining the integrity of the standard over several years. For shorter-term storage (weeks to months), refrigeration at 4°C is acceptable. All solutions should be stored in well-sealed, amber glass vials to protect from light and prevent solvent evaporation.

Q3: How long can I expect my Metolcarb standard solutions to be stable?

A3: While specific long-term stability data for Metolcarb is not extensively published, studies on other carbamates and pesticides indicate that stock solutions stored at -20°C in appropriate solvents can be stable for 2 to 8 years. It is crucial to monitor for any signs of degradation, such as changes in color, precipitation, or the appearance of new peaks in your chromatograms. Metolcarb is known to be unstable in basic conditions (pH > 6), readily hydrolyzing.[1] Therefore, the pH of the solution should be kept below 6.

Q4: What are the primary degradation products of Metolcarb?

A4: The primary degradation pathway for Metolcarb, especially in aqueous environments with a pH greater than 6, is hydrolysis to m-cresol.[1] Under oxidative conditions, other degradation products may be formed.

Q5: Can I use a stock solution that has passed its expiration date?

A5: It is not recommended to use a stock solution beyond its expiration date. However, if a solution's integrity is , its concentration and purity should be verified against a new, certified reference standard before use.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No peak or unexpectedly small peak for Metolcarb	1. Degraded standard solution: The solution may have been stored improperly (e.g., at room temperature, exposed to light, or in a basic pH environment). 2. Injection issue: Problems with the autosampler or manual injector can lead to no or partial injection. 3. Detector issue: The detector may not be set to the correct wavelength for Metolcarb, or the lamp may be failing.	1. Prepare a fresh working standard from a reliable stock solution. Verify the storage conditions of the stock solution. 2. Check the injector for any blockages or leaks. Ensure the injection volume is set correctly. 3. Verify the detector settings. For UV detection, a wavelength around 210-270 nm is typically used for carbamates. Check the detector lamp's performance.
Peak tailing	1. Column degradation: The stationary phase of the HPLC column may be deteriorating. 2. Interactions with active sites: Residual silanol groups on the column can interact with the analyte. 3. Mobile phase pH: An inappropriate mobile phase pH can affect peak shape.	1. Replace the column with a new one of the same type. 2. Use a column with end-capping or add a competitive base to the mobile phase. 3. Adjust the mobile phase to a slightly acidic pH (e.g., by adding a small amount of formic or phosphoric acid) to improve peak shape.
Inconsistent retention times	1. Fluctuations in mobile phase composition: Improperly mixed or degassed mobile phase. 2. Temperature variations: Changes in the column temperature can affect retention times. 3. Pump issues: Inconsistent flow rate from the HPLC pump.	1. Ensure the mobile phase is thoroughly mixed and degassed. 2. Use a column oven to maintain a constant temperature. 3. Check the pump for leaks and ensure it is delivering a consistent flow rate.
Appearance of unknown peaks	1. Contamination: The solvent, glassware, or the standard itself may be contaminated. 2. Degradation of Metolcarb: The standard solution may be degrading, leading to the formation of new compounds.	1. Use high-purity solvents and clean glassware. Prepare a fresh standard solution. 2. Review the storage conditions of your standard. If degradation is suspected, prepare a fresh solution and re-analyze.

Quantitative Stability Data

While specific long-term stability data for Metolcarb is limited, the following table provides a general overview of pesticide stock solution stability based on studies of multiple compounds, including other carbamates.

Storage Temperature	Solvent	Concentration	Duration	Stability
-20°C	Toluene, Acetone, Ethyl Acetate	1000 µg/mL	2-8 years	High stability observed for most pesticides.
4°C	Acetonitrile	1 mg/mL	Up to 1 year	Generally stable, but more frequent verification is recommended compared to -20°C storage.

Note: The stability of Metolcarb solutions is highly dependent on the pH, with rapid degradation occurring in basic conditions.

Experimental Protocols

Protocol: Long-Term Stability Assessment of a Metolcarb Standard Solution

1. Objective: To evaluate the long-term stability of a Metolcarb stock solution prepared in acetonitrile when stored at 4°C and -20°C.

2. Materials:

• Metolcarb certified reference material (CRM)

• HPLC-grade acetonitrile

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Amber glass vials with PTFE-lined caps

• HPLC system with UV or MS detector

3. Preparation of Stock Solution (1000 µg/mL):

• Accurately weigh approximately 10 mg of Metolcarb CRM.

• Quantitatively transfer the weighed Metolcarb to a 10 mL volumetric flask.

• Dissolve the Metolcarb in a small amount of acetonitrile and then dilute to the mark with the same solvent.

• Mix the solution thoroughly by inversion.

4. Storage Conditions:

• Aliquot the stock solution into multiple amber glass vials.

• Store one set of vials in a refrigerator at 4°C.

• Store a second set of vials in a freezer at -20°C.

5. Testing Schedule:

• Analyze the solutions at the following time points: T=0 (initial), T=1 month, T=3 months, T=6 months, T=12 months, and annually thereafter.

6. Analytical Procedure:

• At each time point, retrieve one vial from each storage condition.

• Allow the solution to equilibrate to room temperature.

• Prepare a fresh working standard of the same concentration from a newly opened Metolcarb CRM for comparison.

• Analyze both the stored and freshly prepared standards by HPLC under consistent conditions (e.g., C18 column, acetonitrile/water mobile phase).

• Inject each sample in triplicate.

7. Data Evaluation:

• Compare the peak area of the stored standard to that of the freshly prepared standard.

• Calculate the percentage recovery of the stored standard relative to the fresh standard.

• A deviation of more than ±5-10% from the initial concentration may indicate significant degradation.

• Visually inspect the chromatograms for the presence of any new peaks, which could be degradation products.

Visualizations

Caption: Workflow for the long-term stability study of Metolcarb standard solutions.

Caption: Simplified diagram of acetylcholinesterase inhibition by Metolcarb.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying and resolving interferences in Metolcarb GC-MS analysis

Welcome to the technical support center for Metolcarb Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common interferences and issues encountered during experimental workflows.

Troubleshooting Guides

This section provides systematic guidance to troubleshoot common problems in Metolcarb GC-MS analysis.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptom: The chromatographic peak for Metolcarb is asymmetrical, with either a gradual return to baseline after the peak (tailing) or a sloping front before the peak (fronting).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Active Sites in the GC System	Liner: Use a deactivated liner or replace a contaminated one. Glass wool in the liner can also be a source of activity.[1][2] Column: Condition the column according to the manufacturer's instructions. If the problem persists, trim the first few centimeters of the column or replace it.[1][2]
Column Overload	Reduce the injection volume or dilute the sample.[3]
Inappropriate Injection Temperature	Too Low: May cause slow vaporization and band broadening. Gradually increase the injector temperature. Too High: Can cause thermal degradation of Metolcarb. Optimize the temperature to ensure efficient, non-destructive vaporization.
Sample Solvent Mismatch	The sample solvent should be compatible with the stationary phase and have a boiling point lower than the initial oven temperature for good focusing. Consider changing the solvent if a mismatch is suspected.

Issue 2: Co-elution and Overlapping Peaks

Symptom: A single chromatographic peak contains Metolcarb and one or more interfering compounds, making accurate quantification difficult.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Matrix Interferences	Sample Cleanup: Implement or optimize a sample cleanup procedure like Solid Phase Extraction (SPE) or dispersive Solid Phase Extraction (dSPE) as used in QuEChERS to remove matrix components. Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples to compensate for matrix effects.
Inadequate Chromatographic Separation	Modify Temperature Program: Adjust the oven temperature ramp rate. A slower ramp can improve the separation of closely eluting compounds. Change GC Column: Use a column with a different stationary phase polarity to alter the selectivity of the separation.
Confirmation of Co-elution	Use a mass spectrometer to examine the mass spectra across the peak. If the spectra are not consistent, co-elution is occurring. High-resolution mass spectrometry (HRMS) can also help differentiate between compounds with very similar masses.

Issue 3: Low or No Signal for Metolcarb

Symptom: The expected peak for Metolcarb is very small or completely absent.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Sample Degradation	Injector Temperature: Metolcarb is a carbamate and can be thermally labile. Lower the injector temperature to prevent degradation. Active Sites: Active sites in the liner or column can cause analyte degradation. Perform inlet maintenance and use a deactivated liner.
MS Detector Issues	Tuning: Ensure the mass spectrometer is properly tuned. Source Cleaning: A contaminated ion source can lead to a significant loss in sensitivity.
Sample Preparation Issues	Verify the extraction and cleanup procedure for potential analyte loss. Check the pH and solvent conditions during extraction.
Leaks in the System	Check for leaks in the GC inlet, column connections, and MS interface. Leaks can lead to a loss of sample and a decrease in sensitivity.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common sources of interference in Metolcarb GC-MS analysis?

A1: The most common interferences are from the sample matrix itself. Complex matrices like food, environmental, and biological samples contain numerous compounds that can co-elute with Metolcarb, causing signal suppression or enhancement and interfering with accurate quantification. Other sources include plasticizers from sample containers, septum bleed, and contamination from the GC system.

Q2: How can I confirm the identity of the Metolcarb peak?

A2: Peak identification should be based on two criteria:

• Retention Time: The retention time of the peak in the sample should match that of a known Metolcarb standard analyzed under the same conditions.

• Mass Spectrum: The mass spectrum of the sample peak should match the reference mass spectrum of Metolcarb. Key identifying ions for Metolcarb should be present in the correct ratios. The NIST database is a common source for reference spectra.

Sample Preparation

Q3: What is the recommended sample preparation technique for analyzing Metolcarb in complex matrices?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used and recommended for pesticide residue analysis, including Metolcarb, in various matrices. It involves an extraction with acetonitrile followed by a cleanup step using dSPE with materials like PSA (Primary Secondary Amine) to remove matrix components.

Q4: Is derivatization necessary for Metolcarb GC-MS analysis?

A4: While some carbamates require derivatization due to their thermal instability, Metolcarb can often be analyzed directly. However, if thermal degradation is a significant issue, derivatization can improve analyte stability and chromatographic performance.

Data Analysis & Interpretation

Q5: My mass spectrum for the Metolcarb peak looks different from the library spectrum. What could be the cause?

A5: This could be due to co-eluting interferences from the matrix, which can distort the mass spectrum. It could also indicate in-source fragmentation or that the peak is not Metolcarb. To resolve this, improve chromatographic separation or use a more selective MS technique like tandem mass spectrometry (MS/MS).

Q6: What are the characteristic ions of Metolcarb in an EI mass spectrum?

A6: Based on typical fragmentation patterns of carbamates and available spectral data, the mass spectrum of Metolcarb will show a molecular ion peak (M+) and several characteristic fragment ions. The most abundant ions are often used for quantification and confirmation. For Metolcarb (C9H11NO2, MW: 165.19 g/mol ), key ions would be expected from the cleavage of the carbamate group and fragmentation of the aromatic ring. Common fragments for similar carbamates often involve the loss of the methyl isocyanate group.

Experimental Protocols

Protocol 1: Generic QuEChERS Sample Preparation for Metolcarb

This protocol provides a general outline for the QuEChERS method, which may need optimization depending on the specific sample matrix.

• Sample Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube.

• Hydration (for dry samples): If the sample is dry (e.g., tea, grains), add an appropriate amount of water and let it hydrate for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add internal standards.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 rcf for 5 minutes.

• Cleanup (dSPE):

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube containing a cleanup sorbent (e.g., PSA and magnesium sulfate).

  • Vortex for 30 seconds.

  • Centrifuge at >3000 rcf for 5 minutes.

• Final Extract:

  • Transfer the supernatant to an autosampler vial.

  • The extract is now ready for GC-MS analysis.

Protocol 2: GC-MS Parameter Optimization for Metolcarb

These are starting parameters that should be optimized for your specific instrument and column.

• GC System:

  • Inlet: Splitless mode, Temperature: 250 °C (optimize to prevent degradation)

  • Carrier Gas: Helium or Hydrogen, Constant flow mode (e.g., 1.2 mL/min)

  • Oven Program:

    • Initial Temperature: 70 °C, hold for 1 min

    • Ramp: 10-25 °C/min to 300 °C

    • Hold: 5 min

  • Column: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is a good starting point.

• MS System:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Acquisition Mode:

    • Full Scan: For initial identification and screening (e.g., m/z 50-350).

    • Selected Ion Monitoring (SIM): For improved sensitivity and selectivity in quantification. Select 3-4 characteristic ions for Metolcarb.

Visualizations

Caption: Troubleshooting workflow for common GC-MS issues.

Caption: QuEChERS sample preparation workflow.

References

• 1. shimadzu.co.uk [shimadzu.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Metolcarb Gas Chromatography

Welcome to the technical support center for the analysis of Metolcarb by gas chromatography (GC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing injection parameters and overcoming common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a small or non-existent peak for Metolcarb in my GC analysis?

A1: This is a common issue when analyzing thermally labile compounds like Metolcarb, a carbamate pesticide. The primary reason is often thermal degradation in the hot GC injector. Carbamates can break down at high temperatures, leading to a reduced response for the parent compound. To address this, it is crucial to optimize your injection parameters.

Key Troubleshooting Steps:

• Lower the Injector Temperature: High injector temperatures are a primary cause of Metolcarb degradation. Start with a lower temperature and incrementally increase it to find the optimal balance between efficient volatilization and minimal degradation.

• Use a Deactivated Liner: Active sites in the injector liner can promote thermal degradation. Always use a high-quality, deactivated liner. Consider using a liner with glass wool to aid in vaporization and trap non-volatile matrix components, but be aware that the wool itself can become active.

• Check for System Activity: Active sites can also be present in other parts of the system, such as the column inlet. Conditioning the column properly and trimming the front end if it becomes contaminated can help.

• Consider On-Column Injection: For highly sensitive applications where thermal degradation is a significant concern, on-column injection is a viable alternative as it introduces the sample directly onto the column without a heated inlet.[1]

Q2: My Metolcarb peak is tailing. What are the likely causes and solutions?

A2: Peak tailing for a polar compound like Metolcarb is often indicative of active sites within the GC system. It can also be caused by sub-optimal chromatographic conditions.

Potential Causes and Solutions:

• Active Sites:

  • Injector Liner: The liner is a common source of activity. Replace it with a new, deactivated liner.

  • Column Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites. Trim 10-15 cm from the front of the column.

  • Septum Bleed: Particles from a worn septum can fall into the liner. Use high-quality septa and replace them regularly.

• Sub-optimal Flow Rate: An incorrect carrier gas flow rate can lead to poor peak shape. Ensure your flow rate is optimized for your column dimensions.

• Inappropriate Column Phase: While a 5% phenyl-methylpolysiloxane phase is common, ensure it is suitable for your specific application and that the column is in good condition.

Q3: I am seeing poor reproducibility in my Metolcarb peak areas. What should I investigate?

A3: Poor reproducibility can stem from several factors, from inconsistent sample introduction to variable thermal degradation.

Troubleshooting Checklist:

• Autosampler vs. Manual Injection: If using an autosampler, check the syringe for air bubbles or leaks. If injecting manually, ensure a consistent and rapid injection technique.

• Injector Temperature Fluctuations: Verify that your injector temperature is stable and not fluctuating. Inconsistent temperatures will lead to variable rates of degradation.

• Sample Matrix Effects: If analyzing complex matrices, co-eluting compounds can interfere with the Metolcarb peak, leading to inconsistent integration. Proper sample cleanup is essential.

• Liner Contamination: A dirty liner can lead to inconsistent sample vaporization and degradation. Regular replacement is crucial for reproducible results.

Q4: What are the expected thermal degradation products of Metolcarb?

A4: Carbamate pesticides are known to thermally degrade into their corresponding phenol and methyl isocyanate. For Metolcarb (m-tolyl methylcarbamate), the primary degradation product expected is m-cresol . Observing a significant peak for m-cresol in your chromatogram, especially when the Metolcarb peak is small or absent, is a strong indicator of thermal degradation in the injector.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the GC analysis of Metolcarb.

Problem	Potential Cause(s)	Recommended Troubleshooting Steps
No Metolcarb Peak or Very Small Peak	- Thermal Degradation: Injector temperature is too high. - Active Injector Liner: Silanol groups on the liner surface are catalytically degrading the analyte. - Column Contamination: Active sites at the head of the column.	- Decrease the injector temperature in 20°C increments (e.g., start at 250°C and go down to 200°C). - Replace the injector liner with a new, deactivated liner. - Trim 10-15 cm from the front of the GC column.
Peak Tailing	- Active Sites: In the injector liner, column, or septum. - Sub-optimal Flow Rate: Carrier gas flow is too low. - Column Overload: Sample concentration is too high.	- Use a deactivated liner and a fresh, high-quality septum. - Trim the column inlet. - Optimize the carrier gas flow rate. - Dilute the sample or use a split injection.
Broad Peaks	- Slow Sample Transfer: In splitless mode, the splitless hold time may be too long. - Sub-optimal Flow Rate: Carrier gas flow is not optimal. - Low Initial Oven Temperature: Insufficient focusing of the analyte at the head of the column.	- Optimize the splitless hold time (typically 30-60 seconds). - Optimize the carrier gas flow rate. - Ensure the initial oven temperature is appropriate for the solvent and analyte.
Poor Reproducibility (Variable Peak Areas)	- Inconsistent Injection: Issues with the autosampler syringe or manual injection technique. - Injector Temperature Instability: Fluctuations in the injector temperature. - Matrix Effects: Interference from co-eluting compounds in the sample.	- Check the autosampler syringe for bubbles and ensure proper function. - Verify the stability of the injector temperature. - Implement a more rigorous sample cleanup procedure.
Ghost Peaks	- Carryover: Residue from a previous injection. - Contaminated Syringe or Solvent: The autosampler syringe or wash solvent is contaminated. - Septum Bleed: Degradation products from the septum.	- Run a solvent blank to confirm carryover. - Clean the syringe and replace the wash solvent. - Replace the septum with a high-quality, low-bleed septum.

Experimental Protocols

Recommended Starting GC Parameters for Metolcarb Analysis

The following parameters are a good starting point for the analysis of Metolcarb and can be optimized for your specific instrument and application.

Parameter	Value
Gas Chromatograph	Agilent 6820 GC or equivalent
Injector	Split/splitless inlet with a deactivated splitless liner
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C (Optimize downwards if degradation is observed)
Column	HP-5ms, 30 m x 0.32 mm x 0.25 µm
Carrier Gas	Helium
Oven Program	Initial temp 60°C for 1 min; ramp 5°C/min to 90°C, hold for 1 min; ramp 20°C/min to 150°C, hold for 1 min; ramp 6°C/min to 270°C, hold for 1 min.
Detector	Nitrogen Phosphorus Detector (NPD) or Mass Spectrometer (MS)
Detector Temperature	300°C (for NPD)

Protocol for Optimizing Injector Temperature

• Initial Setup: Configure the GC with the recommended starting parameters from the table above.

• Prepare Standard: Prepare a standard solution of Metolcarb in a suitable solvent (e.g., acetone or ethyl acetate) at a concentration that gives a clear, on-scale peak.

• Temperature Gradient: Inject the Metolcarb standard at a series of injector temperatures (e.g., 270°C, 250°C, 230°C, 210°C), keeping all other parameters constant.

• Data Analysis: Evaluate the chromatograms for:

  • Peak Area: A significant increase in peak area at lower temperatures indicates that thermal degradation was occurring at higher temperatures.

  • Peak Shape: Assess the peak for symmetry and tailing.

  • Presence of Degradation Products: If using a mass spectrometer, monitor for the presence of m-cresol (the likely degradation product).

• Select Optimal Temperature: Choose the injector temperature that provides the best peak area and shape with minimal evidence of degradation.

Visualizations

Caption: Troubleshooting workflow for poor Metolcarb peak performance.

Caption: Logical workflow for optimizing GC injection parameters for Metolcarb.

References

• 1. shimadzu.com [shimadzu.com]

Reference Data & Comparative Studies

Validating Analytical Methods for Metolcarb in Food Samples: A Comparative Guide

Baoding, Hebei - The accurate determination of Metolcarb residues in food is crucial for ensuring consumer safety and regulatory compliance. This guide provides a comparative overview of common analytical methods for the quantification of Metolcarb in various food matrices, with a focus on High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). The performance characteristics and experimental protocols of these methods are detailed to assist researchers, scientists, and drug development professionals in selecting the most appropriate technique for their needs.

Method Performance Comparison

The selection of an analytical method for Metolcarb determination is often a trade-off between sensitivity, selectivity, cost, and sample throughput. The following table summarizes the key performance indicators of HPLC-DAD, LC-MS/MS, and GC-MS based on published validation data.

Performance Metric	HPLC-DAD	LC-MS/MS	GC-MS/MS
Linearity (r²)	0.9952 - 0.9990[1]	> 0.996[2]	Not explicitly stated, but method is validated
Limit of Detection (LOD)	0.2 - 0.6 ng/g[1]	Not explicitly stated, but LOQ is 5 µg/kg	0.01 mg/kg[3]
Limit of Quantitation (LOQ)	Not explicitly stated, but linearity starts at 1.0 ng/g	5 µg/kg[2]	0.05 mg/kg
Recovery (%)	90.3 - 107.4	91 - 109	70 - 120 (for a wide range of pesticides)
Precision (RSD %)	Not explicitly stated	< 10	Typically < 15
Common Food Matrices	Vegetables (radishes, rape)	Vegetables, Fruits	Dried Tea

Experimental Protocols

Detailed and validated experimental protocols are fundamental for achieving reliable and reproducible results. Below are outlines of the methodologies commonly employed for Metolcarb analysis in food samples.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food. It involves two main steps: extraction with a solvent (typically acetonitrile) and partitioning with salts, followed by a clean-up step using dispersive solid-phase extraction (d-SPE).

1. Homogenization:

• Weigh a representative portion of the food sample (e.g., 10-15 g).

• Homogenize the sample to achieve a uniform consistency. For dry samples, hydration with water may be necessary.

2. Extraction and Partitioning:

• Place the homogenized sample into a centrifuge tube.

• Add acetonitrile and internal standards.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

• Shake vigorously and centrifuge to separate the organic layer.

3. Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

• Transfer an aliquot of the acetonitrile extract to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove fatty acids and sugars, C18 for nonpolar interferences, and graphitized carbon black (GCB) for pigments).

• Vortex and centrifuge.

• The final cleaned extract is ready for analysis.

Analytical Determination Methods

1. High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

• Principle: This method separates Metolcarb from other matrix components on a C18 column followed by detection using a diode array detector at its maximum absorbance wavelength.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a diode array detector.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 150 mm x 4.6 mm, 5.0 µm).

  • Mobile Phase: A mixture of methanol and water (e.g., 55:45 v/v) at a flow rate of 1 mL/min.

  • Detection Wavelength: 200 nm for Metolcarb.

2. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Principle: LC-MS/MS offers high sensitivity and selectivity by separating the analyte chromatographically and then detecting it based on its specific mass-to-charge ratio of precursor and product ions.

• Instrumentation: An LC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic and MS Conditions:

  • Mobile Phase: A gradient of mobile phases such as water with formic acid and methanol or acetonitrile.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MS Parameters: Optimized precursor and product ions, collision energy, and other MS parameters for Metolcarb.

3. Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC-MS is suitable for thermally stable and volatile compounds. Metolcarb, being a carbamate, can be analyzed by GC-MS, often after derivatization, although direct analysis is also possible.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Injector: Split/splitless injector.

  • Column: A capillary column suitable for pesticide analysis (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: An optimized temperature ramp to ensure good separation.

• MS Conditions:

  • Ionization: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted analysis or full scan for screening.

Workflow for Analytical Method Validation

The validation of an analytical method is essential to ensure that it is fit for its intended purpose. The following diagram illustrates a typical workflow for validating an analytical method for Metolcarb in food samples.

References

• 1. tandfonline.com [tandfonline.com]
• 2. food.actapol.net [food.actapol.net]
• 3. agilent.com [agilent.com]

Comparative Efficacy of Metolcarb Versus Other Carbamate Insecticides: A Scientific Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of Metolcarb against other prominent carbamate insecticides, including BPMC (Fenobucarb), Isoprocarb, and Carbaryl. The data presented is curated from scientific literature to assist researchers in understanding the relative potency and spectrum of activity of these acetylcholinesterase inhibitors.

Mechanism of Action: Carbamate Insecticides

Carbamate insecticides, including Metolcarb, exert their toxic effects by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of insects.[1] This inhibition leads to the accumulation of the neurotransmitter acetylcholine at the synaptic cleft, causing continuous nerve stimulation, paralysis, and ultimately, the death of the insect.[1] The binding of carbamates to AChE is reversible, which generally results in a shorter duration of toxicity compared to organophosphates.

Below is a diagram illustrating the signaling pathway of carbamate insecticide action.

Caption: Mechanism of action of carbamate insecticides.

Comparative Efficacy Data

The efficacy of an insecticide is commonly determined by its median lethal concentration (LC50) or median lethal dose (LD50). The LC50 is the concentration of the insecticide in a medium (e.g., water or food) that is lethal to 50% of a test population, while the LD50 is the dose administered directly that is lethal to 50% of the population. Lower LC50 or LD50 values indicate higher toxicity and efficacy.

The following tables summarize available data comparing the efficacy of Metolcarb with other carbamate insecticides against various insect pests. It is important to note that direct comparisons are most valid when conducted under the same experimental conditions, on the same insect species, and using the same bioassay method. The data presented here is compiled from various sources and should be interpreted with this in mind.

Table 1: Comparative Toxicity (LC50) of Carbamate Insecticides against Rice Pests

Insecticide	Target Pest	LC50 Value	Bioassay Method	Source
Metolcarb	Brown Planthopper (Nilaparvata lugens)	Data Not Available	-	-
BPMC (Fenobucarb)	Brown Planthopper (Nilaparvata lugens)	0.85 ml/L (Field Population)	Leaf-stem dipping	[2]
BPMC (Fenobucarb)	Brown Planthopper (Nilaparvata lugens)	0.35 ml/L (Susceptible Strain)	Leaf-stem dipping	[2]
Isoprocarb	Brown Planthopper (Nilaparvata lugens)	Data Not Available	-	-
Carbaryl	Green Leafhopper (Nephotettix virescens)	Data Not Available	-	-

Note: Data for a direct comparison of Metolcarb with other carbamates against the same rice pest in a single study was not available in the searched literature. The presented data for Fenobucarb is from a study on insecticide resistance.

Table 2: General Toxicity Data (LD50/LC50) for Selected Carbamate Insecticides

Insecticide	Species	Toxicity Value	Route of Exposure	Source
Metolcarb	Rat	LC50: 475 mg/m³	Inhalation	[3]
Carbaryl	Rat (male)	LD50: 302.6 mg/kg	Oral
Carbaryl	Rat (female)	LD50: 311.5 mg/kg	Oral
Carbaryl	Rabbit	LD50: >2000 mg/kg	Dermal
Carbaryl	Honey Bee (Apis mellifera)	LD50: 1 µ g/bee	Topical
Carbaryl	Water Flea (Daphnia magna)	LC50: 6 µg/L (48h)	Aquatic
Fenobucarb	Bobwhite Quail (Colinus virginianus)	LD50: >2250 mg/kg	Oral
Fenobucarb	Earthworm (Eisenia foetida)	LC50: 10.7 mg/kg soil (14d)	Soil

This table provides a general overview of the toxicity of individual carbamates to different organisms. Direct comparison of efficacy against a specific target pest requires species-specific and method-standardized data.

Experimental Protocols

Standardized experimental protocols are crucial for generating reliable and comparable efficacy data. The following are detailed methodologies for key experiments cited in insecticide research.

Topical Application Bioassay

This method is used to determine the dose of an insecticide that is lethal to an insect when applied directly to its body surface (LD50).

Caption: Experimental workflow for a topical application bioassay.

Detailed Steps:

• Insect Rearing: Test insects of a specific age and life stage are used to ensure uniformity.

• Insecticide Preparation: A stock solution of the technical grade insecticide is prepared in a suitable solvent (e.g., acetone). Serial dilutions are then made to create a range of concentrations to be tested.

• Anesthetization: Insects are immobilized, typically by brief exposure to carbon dioxide or by chilling, to facilitate handling and application.

• Topical Application: A microapplicator is used to apply a precise, small volume (e.g., 0.5-1.0 µL) of the insecticide solution to a specific location on the insect's body, usually the dorsal thorax.

• Holding: After application, the insects are transferred to clean containers with access to food and water and held under controlled environmental conditions (temperature, humidity, and light cycle).

• Mortality Assessment: The number of dead and moribund insects is recorded at predetermined time intervals, commonly 24 hours after treatment.

• Data Analysis: The mortality data is subjected to statistical analysis, such as probit analysis, to determine the LD50 value and its confidence limits.

Acetylcholinesterase (AChE) Inhibition Assay

This in vitro assay measures the extent to which a compound inhibits the activity of the AChE enzyme. It is a key method for understanding the mechanism of action of carbamate insecticides.

Caption: Experimental workflow for an AChE inhibition assay.

Detailed Steps (based on Ellman's method):

• Reagent Preparation: Solutions of acetylcholinesterase, the test insecticide (inhibitor) at various concentrations, the substrate (acetylthiocholine iodide - ATCI), and the chromogen (5,5'-dithiobis-(2-nitrobenzoic acid) - DTNB) are prepared in a suitable buffer.

• Reaction Setup: The assay is typically performed in a 96-well microplate. The AChE enzyme solution is added to the wells containing different concentrations of the insecticide and allowed to pre-incubate.

• Reaction Initiation: The reaction is started by adding the substrate (ATCI) and the chromogen (DTNB) to the wells.

• Measurement: The AChE enzyme hydrolyzes acetylthiocholine to thiocholine. Thiocholine then reacts with DTNB to produce a yellow-colored product (5-thio-2-nitrobenzoate). The rate of color formation is measured spectrophotometrically by monitoring the change in absorbance at 412 nm over time.

• Data Analysis: The percentage of AChE inhibition is calculated for each insecticide concentration by comparing the reaction rate in the presence of the inhibitor to the rate in a control well without the inhibitor. The IC50 value (the concentration of inhibitor that causes 50% enzyme inhibition) is then determined from a dose-response curve.

Conclusion

References

• 1. Metolcarb [sitem.herts.ac.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

Assessing the Cross-Reactivity of Metolcarb in Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of the N-methylcarbamate insecticide, Metolcarb, in various immunoassay formats. Understanding the specificity of an immunoassay is critical for accurate quantification of the target analyte and for avoiding false-positive results due to the presence of structurally similar compounds. This document summarizes key performance data, details experimental protocols for assessing cross-reactivity, and visualizes the underlying principles and workflows.

Performance Comparison of Metolcarb Immunoassays

The specificity of an immunoassay is paramount for its reliable application in residue analysis. Cross-reactivity is typically evaluated by determining the concentration of related compounds required to cause a 50% inhibition (IC50) of the signal and comparing it to the IC50 of the target analyte, Metolcarb. The following tables summarize the cross-reactivity profiles of different immunoassay platforms for Metolcarb.

Polyclonal Antibody-Based Competitive Indirect ELISA

This table presents data from an enzyme-linked immunosorbent assay (ELISA) developed using polyclonal antibodies raised against a Metolcarb-specific hapten.[1] The assay's sensitivity and specificity are highly dependent on the structure of the hapten used for immunization and the coating antigen.[1]

Compound	IC50 (µg/mL)	Cross-Reactivity (%)
Metolcarb	0.64	100
Isoprocarb	0.85	75.3
Fenobucarb	1.23	52.0
Propoxur	2.56	25.0
Carbosulfan	4.12	15.5
Carbaryl	15.8	4.1
Carbofuran	20.98	3.1
Pirimicarb	>50	<1.3

Cross-reactivity (%) = (IC50 of Metolcarb / IC50 of competing compound) x 100

Biomimetic Competitive Direct ELISA (cd-BELISA)

This innovative approach utilizes a molecularly imprinted polymer (MIP) as a synthetic antibody, offering high selectivity for Metolcarb.[2] This biomimetic sensor demonstrates a significant reduction in cross-reactivity with other carbamates, highlighting the potential of MIP technology in developing highly specific assays.

Compound	Cross-Reactivity (%)
Metolcarb	100
Propoxur	< 5.0
Carbofuran	< 2.0
Isoprocarb	< 1.0
Carbaryl	< 1.0

Note: Specific IC50 values were not provided in the source material, but the study emphasized the high selectivity for Metolcarb.

Experimental Protocols

Competitive Indirect ELISA for Cross-Reactivity Assessment

This protocol outlines the key steps for determining the cross-reactivity of a panel of compounds in a competitive indirect ELISA format.

Materials:

• 96-well microtiter plates

• Coating antigen (Metolcarb-protein conjugate)

• Phosphate-buffered saline (PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Anti-Metolcarb primary antibody

• Standard solutions of Metolcarb and competing compounds

• Enzyme-conjugated secondary antibody (e.g., HRP-goat anti-rabbit IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Plate reader

Procedure:

• Coating: Coat the wells of a 96-well microtiter plate with the coating antigen diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with PBS containing 0.05% Tween 20 (PBST).

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at 37°C to block non-specific binding sites.

• Washing: Repeat the washing step.

• Competitive Reaction: Add equal volumes of the anti-Metolcarb primary antibody and either the Metolcarb standard or the competing compound solution (at various concentrations) to the wells. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Substrate Reaction: Add the substrate solution to each well and incubate in the dark for 15-30 minutes at 37°C.

• Stopping the Reaction: Add the stop solution to each well to terminate the color development.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

• Data Analysis: Plot the absorbance against the logarithm of the analyte concentration. Determine the IC50 value for Metolcarb and each competing compound. Calculate the cross-reactivity using the formula mentioned above.

Visualizing the Workflow and Principles

The following diagrams illustrate the key processes involved in assessing the cross-reactivity of Metolcarb in immunoassays.

Caption: Workflow for Competitive Indirect ELISA.

Caption: Principle of Antibody Specificity.

References

• 1. Effect of hapten structures on specific and sensitive enzyme-linked immunosorbent assays for N-methylcarbamate insecticide metolcarb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid determination of metolcarb residues in foods using a biomimetic enzyme-linked immunosorbent assay employing a novel molecularly imprinted polymer film as artificial antibody - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Toxicological Profiles of Metolcarb and Alternative Pest Control Agents

An objective review of the relative toxicities of the carbamate insecticide Metolcarb and selected alternative pest control agents, supported by experimental data, to inform researchers and drug development professionals.

Metolcarb, a carbamate insecticide, functions as a reversible inhibitor of acetylcholinesterase (AChE), an enzyme crucial for nerve function.[1][2][3][4] Its inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of the nervous system in target pests. While effective for controlling a range of insects including leafhoppers, planthoppers, and aphids, its use raises toxicological concerns for non-target organisms, including humans. This guide provides a comparative toxicological overview of Metolcarb and alternative pest control agents, including other chemical insecticides and biopesticides, to offer a broader perspective for researchers in pest management and drug development.

Quantitative Toxicity Data

The acute toxicity of a substance is often quantified by its median lethal dose (LD50) or median lethal concentration (LC50). The LD50 represents the dose of a substance that is lethal to 50% of a test population, while the LC50 refers to the concentration in air or water. A lower LD50 or LC50 value indicates higher acute toxicity. The following table summarizes the available acute toxicity data for Metolcarb and selected alternatives.

Compound	Class	Test Organism	Route of Administration	LD50 / LC50	Reference
Metolcarb	Carbamate	Rat	Oral	268 mg/kg
Rat	Dermal	>2,000 mg/kg
Rat	Inhalation	475 mg/m³ (LC50)
Mouse	Oral	109 mg/kg
Carbaryl	Carbamate	Honey Bee	Topical	LD5 (Sublethal Dose)
Clothianidin	Neonicotinoid	Honey Bee	Oral & Topical	LD5 (Sublethal Dose)
Imidacloprid	Neonicotinoid	Honey Bee	Oral & Topical	LD5 (Sublethal Dose)
Spinosad	Spinosyn	Mouse	Oral (13-week study)	NOEL: 6 mg/kg/day
Mouse	Oral (18-month study)	NOEL: 11 mg/kg/day
Neem Oil	Botanical	Rat	Oral	31.95 g/kg
Bacillus thuringiensis (Bt)	Microbial	Rat	Oral	Very low toxicity
Rat	Inhalation	No adverse effects at 26-80 million spores/L
Rabbit	Dermal	Mild irritation
Mallard Duck	Oral	>10 g/kg

Note: NOEL (No Observed Effect Level) is the highest dose at which no adverse effects are observed. The LD5 for honey bees represents a sublethal dose used in a specific study to assess non-lethal effects.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. Below are generalized protocols for common toxicity assays based on the reviewed literature.

Acute Oral Toxicity (LD50) Protocol (Rodent Model)

This protocol is a generalized representation for determining the oral LD50 in rats or mice.

• Animal Selection: Healthy, young adult rodents (e.g., Wistar rats, CD-1 mice) of a single sex are used. Animals are acclimatized to laboratory conditions for at least one week.

• Dose Preparation: The test substance (e.g., Metolcarb) is dissolved or suspended in a suitable vehicle (e.g., corn oil, water with 1% carboxymethyl cellulose). A range of doses is prepared.

• Administration: Animals are fasted overnight. The test substance is administered via oral gavage. A control group receives only the vehicle.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals for up to 14 days. Observations include changes in behavior, appearance, and physiological functions.

• Data Analysis: The LD50 value is calculated using statistical methods, such as probit analysis.

Experimental Workflow for Acute Oral Toxicity Testing

Caption: Generalized workflow for an acute oral toxicity study.

Mechanisms of Action and Signaling Pathways

Understanding the mechanism of action is fundamental to assessing the specific toxicological risks of a pesticide.

Metolcarb and Carbamate Insecticides

Metolcarb, like other carbamate insecticides, acts as a reversible inhibitor of the enzyme acetylcholinesterase (AChE). In a healthy nervous system, acetylcholine is released at the synapse to transmit a nerve impulse and is then broken down by AChE. By blocking AChE, Metolcarb causes an accumulation of acetylcholine, leading to continuous nerve stimulation, paralysis, and ultimately death in insects. While the inhibition is reversible, in cases of acute exposure, the effects can be severe, leading to a cholinergic crisis.

Signaling Pathway of Metolcarb (AChE Inhibition)

Caption: Metolcarb inhibits AChE, leading to ACh accumulation and neurotoxicity.

Alternative Pest Control Agents

• Bacillus thuringiensis (Bt): This microbial insecticide produces crystalline proteins (Cry toxins) that are toxic to specific insect larvae. The toxins are activated in the alkaline environment of the insect midgut, where they bind to specific receptors on the gut cell membrane, leading to pore formation, cell lysis, and larval death. This mode of action is highly specific and does not affect organisms with acidic gut environments, such as mammals.

Mechanism of Action for Bacillus thuringiensis

Caption: The insect-specific mode of action of Bacillus thuringiensis Cry toxins.

• Neem Oil: The primary active component of neem oil is azadirachtin, which acts as an insect antifeedant and growth regulator. It mimics insect hormones, disrupting molting, and also repels insects. Neem oil is considered practically non-toxic to birds, mammals, and bees, but can be slightly toxic to fish and other aquatic organisms.

• Neonicotinoids: This class of insecticides, which includes imidacloprid and clothianidin, acts on the central nervous system of insects. They are agonists of nicotinic acetylcholine receptors (nAChRs), causing irreversible blockage of these receptors, leading to paralysis and death. Neonicotinoids show greater selectivity for insect nAChRs compared to mammalian receptors.

• Spinosad: This insecticide acts on the insect nervous system through a novel mechanism, primarily targeting nicotinic acetylcholine receptors at a site distinct from that of neonicotinoids. It also has effects on GABA receptors. This leads to hyperexcitation of the nervous system, paralysis, and death of the insect. While it can be toxic to pollinators upon direct contact, dried residues show significantly reduced toxicity.

Comparative Toxicity to Non-Target Organisms

A critical aspect of a pesticide's toxicological profile is its impact on non-target organisms.

• Metolcarb: As a broad-spectrum insecticide, Metolcarb can be toxic to beneficial insects, wildlife, and potentially humans. Its mechanism of action is not specific to pests.

• Bacillus thuringiensis (Bt): Bt is known for its high degree of specificity. Most strains are toxic only to certain insect orders (e.g., Lepidoptera, Coleoptera, Diptera) and are considered practically non-toxic to mammals, birds, and fish.

• Neem Oil: Generally considered safe for mammals and birds, with an oral LD50 in rats of 31.95 g/kg. It is slightly toxic to fish and aquatic invertebrates. It is also considered to have a low impact on pollinators as it primarily affects insects that ingest the treated plant material.

• Neonicotinoids: While having lower acute toxicity to mammals compared to older insecticide classes, neonicotinoids have been implicated in adverse effects on pollinators, particularly bees.

• Spinosad: Exhibits low toxicity to mammals and other wildlife. While initial laboratory tests show toxicity to pollinators, field studies indicate that dried residues pose a low risk to bees.

Conclusion

Metolcarb is an effective but broadly toxic carbamate insecticide. In contrast, biopesticides like Bacillus thuringiensis and Neem Oil offer more targeted and environmentally benign alternatives. Bt, in particular, demonstrates a high degree of specificity with minimal risk to non-target organisms. Neem oil also presents a low-risk profile for most non-target species. Chemical alternatives like neonicotinoids and spinosad have their own distinct toxicological profiles, with neonicotinoids raising concerns about pollinator health. The selection of a pest control agent should, therefore, involve a thorough risk assessment that considers not only its efficacy against target pests but also its potential impact on human health and the environment. For researchers and drug development professionals, understanding these comparative toxicological profiles is essential for the development of safer and more sustainable pest management strategies.

References

• 1. Methiocarb | C11H15NO2S | CID 16248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. toxno.com.au [toxno.com.au]
• 4. Metolcarb [sitem.herts.ac.uk]

A Researcher's Guide to Evaluating Commercial Metolcarb ELISA Kits

An objective guide for researchers, scientists, and drug development professionals on assessing the performance of commercial Metolcarb Enzyme-Linked Immunosorbent Assay (ELISA) kits. This guide provides key performance benchmarks from published literature and detailed protocols for in-house validation.

Due to a lack of publicly available direct comparative studies on commercial Metolcarb ELISA kits, this guide outlines a comprehensive framework for researchers to independently evaluate and compare the performance of kits they procure. The data presented is derived from published studies on laboratory-developed Metolcarb immunoassays, which can serve as a benchmark for performance expectations.

Performance Benchmarks from Published Metolcarb Immunoassay Studies

The following table summarizes the performance data from developmental studies of Metolcarb ELISA. These values can be used as a reference point when evaluating a commercial kit.

Performance Parameter	Published Assay 1 (Polyclonal Antibody)[1]	Published Assay 2 (Molecularly Imprinted Polymer)[2]	Your Commercial Kit
Assay Type	Direct Competitive ELISA	Competitive Direct Biomimetic ELISA (cd-BELISA)	[To be determined]
Limit of Detection (LOD)	1.2 µg/L	0.12 µg/L	[To be determined]
Sensitivity (IC50)	22 µg/L	17 µg/L	[To be determined]
Recovery (in spiked samples)	80.5% - 109.5%	71.5% - 117.0%	[To be determined]
Correlation with HPLC (R²)	0.9884	> 0.9562	[To be determined]
Specificity/Cross-reactivity	High selectivity for Metolcarb	Higher selectivity for Metolcarb than related compounds	[To be determined]

Experimental Protocols for In-House Kit Validation

To ensure that a commercial Metolcarb ELISA kit meets the requirements of your specific research, it is crucial to perform an in-house validation. Below are detailed protocols for key validation experiments.

Determination of Limit of Detection (LOD) and Sensitivity (IC50)

The Limit of Detection is the lowest concentration of Metolcarb that can be reliably distinguished from a blank sample. The IC50 (half-maximal inhibitory concentration) represents the concentration of Metolcarb required to inhibit the assay signal by 50% and is a measure of the assay's sensitivity in a competitive ELISA format.

Protocol:

• Prepare Metolcarb Standards: Prepare a serial dilution of a certified Metolcarb standard in the assay buffer provided with the kit. The concentration range should bracket the expected IC50 value (e.g., from 0.01 µg/L to 1000 µg/L). Include a zero-concentration standard (blank).

• Run the ELISA: Follow the manufacturer's instructions to run the ELISA with the prepared standards. It is recommended to run each standard in triplicate.

• Generate a Standard Curve: Plot the absorbance values (or a normalized B/B0%) against the logarithm of the Metolcarb concentration. Use a four-parameter logistic (4-PL) curve fit.

• Calculate IC50: The IC50 is the concentration of Metolcarb that corresponds to 50% of the maximum signal. This value can be directly calculated from the 4-PL curve fit.

• Calculate LOD: The LOD is typically calculated as the mean of the blank replicates minus three times the standard deviation of the blank replicates. The corresponding concentration is then interpolated from the standard curve.

Assessment of Accuracy through Spike and Recovery

This experiment determines if the kit can accurately measure Metolcarb in your specific sample matrix (e.g., serum, water, tissue homogenate).

Protocol:

• Sample Preparation: Obtain a sample of your matrix that is known to be free of Metolcarb.

• Spiking: Spike the blank matrix with known concentrations of Metolcarb. It is recommended to use at least three different concentrations (low, medium, and high) within the assay's dynamic range.

• Run the ELISA: Assay the spiked and un-spiked samples according to the kit's protocol. Run each sample in triplicate.

• Calculate Recovery: The percentage recovery is calculated using the following formula:

  Acceptable recovery rates are typically within 80-120%.[3]

Evaluation of Precision (Intra- and Inter-Assay Variation)

Precision measures the reproducibility of the assay. Intra-assay precision assesses the variation within a single plate, while inter-assay precision assesses the variation between different plates and/or on different days.

Protocol:

• Prepare Quality Control (QC) Samples: Prepare three pools of your sample matrix containing low, medium, and high concentrations of Metolcarb.

• Intra-Assay Precision: Run at least 15 replicates of each QC sample on a single ELISA plate.

• Inter-Assay Precision: Run three replicates of each QC sample on at least three different plates on different days.

• Calculate Coefficient of Variation (%CV): For both intra- and inter-assay precision, calculate the mean, standard deviation, and %CV for the measured concentrations of each QC sample.

  A %CV of less than 15% is generally considered acceptable.[4]

Determination of Specificity (Cross-Reactivity)

This experiment evaluates the ability of the ELISA to exclusively detect Metolcarb in the presence of structurally similar compounds. Metolcarb is a carbamate insecticide.[5]

Protocol:

• Select Cross-Reactants: Choose compounds that are structurally related to Metolcarb (e.g., other carbamate pesticides) or that are likely to be present in your samples.

• Prepare Standards: Prepare serial dilutions of each potential cross-reactant.

• Run the ELISA: Run the ELISA with these standards as you would for Metolcarb.

• Calculate Cross-Reactivity: Determine the IC50 for each cross-reactant. The percent cross-reactivity can be calculated using the following formula:

  A low percentage indicates high specificity for Metolcarb.

Workflow for Commercial Metolcarb ELISA Kit Evaluation

The following diagram illustrates the logical workflow for a comprehensive in-house evaluation of a commercial Metolcarb ELISA kit.

Workflow for the in-house evaluation of a commercial Metolcarb ELISA kit.

References

• 1. Development of an enzyme-linked immunosorbent assay for metolcarb residue analysis and investigation of matrix effects from different agricultural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid determination of metolcarb residues in foods using a biomimetic enzyme-linked immunosorbent assay employing a novel molecularly imprinted polymer film as artificial antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bosterbio.com [bosterbio.com]
• 4. biocompare.com [biocompare.com]
• 5. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Sourcing and Utilizing Certified Metolcarb Reference Materials

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the cornerstone of quality assurance in analytical chemistry, ensuring the validity of experimental results. This guide provides a comprehensive comparison of sourcing options for Metolcarb certified reference materials and details their use in typical analytical workflows.

Metolcarb, a carbamate insecticide, is a compound of significant interest in environmental and food safety analysis. Accurate quantification of Metolcarb residues relies on the use of high-quality, certified reference materials. This guide will delve into the offerings of major suppliers, provide a detailed experimental protocol for its analysis, and illustrate the critical workflows involved in sourcing and application.

Comparison of Certified Metolcarb Reference Materials

Several reputable suppliers offer Metolcarb certified reference materials, each produced under stringent quality management systems. The following table summarizes the key specifications of Metolcarb CRMs from prominent vendors to aid researchers in selecting the most suitable material for their needs.

Supplier	Product Line	Certification Standards	Format	Purity/Certified Value	Intended Use
Sigma-Aldrich	TraceCERT®	ISO/IEC 17025, ISO 17034	Neat Solid	Certified content by quantitative NMR, information on certificate of analysis	Calibrant for chromatography (UHPLC-QToF-MS, UHPLC-MS/MS) and other analytical techniques
Sigma-Aldrich	PESTANAL®	Analytical Standard	Neat Solid	Passes test for identity (NMR)	Analytical standard for various applications
LGC Standards	Dr. Ehrenstorfer	ISO 17034[1]	Neat Solid	Information available upon request or on the certificate of analysis	Food and environmental analysis[2]
MedchemExpress	Analytical Standard	Rigorously tested under ISO 17025 system	Solid	Information available on the Certificate of Analysis	Research and analytical applications

The Journey of a Certified Reference Material: From Sourcing to Certification

The production of a Certified Reference Material is a meticulous process governed by international standards to ensure its quality and traceability. The following diagram illustrates the typical workflow for sourcing and certifying Metolcarb reference materials.

Sourcing and certification workflow for Metolcarb CRMs.

This process, from raw material sourcing to the final certified product, ensures that the reference material is of high purity, stable, and has a well-defined certified value with a stated uncertainty, making it suitable for its intended use in analytical measurements.

Experimental Protocol: Analysis of Metolcarb using High-Performance Liquid Chromatography (HPLC)

The following protocol provides a representative method for the analysis of Metolcarb in a research setting using a certified reference material. This method is based on common practices for the analysis of carbamate pesticides.

1. Objective: To quantify the concentration of Metolcarb in a sample matrix using HPLC with UV detection.

2. Materials and Reagents:

• Metolcarb Certified Reference Material

• HPLC-grade Methanol

• HPLC-grade Acetonitrile

• HPLC-grade Water

• Formic Acid (or other suitable modifier)

• Sample matrix (e.g., water, soil extract)

• Syringe filters (0.45 µm)

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Binary or Quaternary Pump

  • Autosampler

  • Column Oven

  • UV-Vis Detector

• Analytical Balance

• Volumetric flasks and pipettes

4. Standard Preparation:

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh an appropriate amount of the Metolcarb CRM and dissolve it in a known volume of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock standard solution with an appropriate solvent (e.g., methanol/water mixture) to cover the expected concentration range of the samples.

5. Sample Preparation:

• The sample preparation method will vary depending on the matrix. For water samples, a simple filtration may be sufficient. For solid samples like soil, an extraction step (e.g., with acetonitrile) followed by clean-up (e.g., solid-phase extraction) may be necessary.

• Ensure the final sample extract is in a solvent compatible with the mobile phase.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

6. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid) is commonly used. A typical gradient could be:

  • 0-2 min: 20% Acetonitrile

  • 2-15 min: Ramp to 80% Acetonitrile

  • 15-18 min: Hold at 80% Acetonitrile

  • 18-20 min: Return to 20% Acetonitrile

  • 20-25 min: Equilibration at 20% Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 220 nm (or a wavelength determined by UV scan of Metolcarb)

7. Data Analysis:

• Construct a calibration curve by plotting the peak area of the Metolcarb standards against their known concentrations.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line and the correlation coefficient (R²). An R² value > 0.995 is generally considered acceptable.

• Quantify the concentration of Metolcarb in the samples by interpolating their peak areas from the calibration curve.

Typical Experimental Workflow for Using a Metolcarb CRM

The following diagram illustrates a typical workflow for the utilization of a Metolcarb certified reference material in a research experiment.

References

• 1. Metolcarb | CAS 1129-41-5 | LGC Standards [lgcstandards.com]
• 2. Reference standards, research chemicals & proficiency testing - LGC [lgcgroup.com]

Metolcarb Degradation: A Comparative Analysis of Microbial and Chemical Approaches

For Researchers, Scientists, and Drug Development Professionals

Metolcarb, a carbamate insecticide, plays a significant role in agriculture. However, its persistence in the environment necessitates effective degradation strategies. This guide provides a comparative analysis of microbial and chemical methods for the degradation of Metolcarb, supported by experimental data, to aid researchers in selecting and developing appropriate remediation technologies.

At a Glance: Microbial vs. Chemical Degradation of Metolcarb

Feature	Microbial Degradation	Chemical Degradation
Mechanism	Enzymatic breakdown by microorganisms (e.g., bacteria, fungi) primarily through hydrolysis and oxidation.	Primarily through advanced oxidation processes (AOPs) like the electro-Fenton process, photodegradation, and hydrolysis under specific pH conditions.
Key Reactants	Microorganisms, enzymes (e.g., hydrolases, oxidoreductases).	Oxidizing agents (e.g., hydroxyl radicals), UV light, acidic or basic conditions.
Degradation Rate	Generally slower, with half-lives in soil ranging from 3.8 to 55 days depending on soil type and conditions.[1]	Can be very rapid; for example, near-complete degradation within 15-60 minutes using the electro-Fenton process.[2]
Byproducts	Typically involves hydrolysis to 3-methylphenol, which can be further metabolized by microorganisms.	A wider array of byproducts, including hydroxylated and oxidized intermediates, eventually leading to mineralization (CO2, H2O, inorganic ions).[2]
Controllability	More complex to control due to dependence on environmental factors (pH, temperature, nutrient availability) affecting microbial activity.	Highly controllable by adjusting experimental parameters like reactant concentrations, current intensity, and pH.[2]
Environmental Impact	Generally considered more environmentally friendly, with the potential for complete mineralization in situ.	Can involve the use of harsh chemicals and energy-intensive processes. Byproduct toxicity needs to be assessed.

Microbial Degradation of Metolcarb

While specific studies isolating and characterizing microorganisms that degrade Metolcarb are limited, the biodegradation of carbamate insecticides is well-documented. The primary mechanism involves the enzymatic hydrolysis of the carbamate ester linkage by hydrolase enzymes produced by various soil bacteria and fungi.[3] This initial step detoxifies the compound by breaking it down into 3-methylphenol and N-methylcarbamic acid. The resulting 3-methylphenol can then be further metabolized by microorganisms through ring cleavage and subsequent entry into central metabolic pathways.

Experimental Protocol: Isolation of Metolcarb-Degrading Microorganisms

This protocol is a general method for isolating microorganisms capable of degrading Metolcarb from soil samples.

• Enrichment Culture:

  • Collect soil samples from a site with a history of Metolcarb application.

  • Prepare a mineral salt medium (MSM) with Metolcarb (e.g., 50 mg/L) as the sole carbon and nitrogen source.

  • Inoculate 1 gram of soil into 100 mL of the MSM.

  • Incubate at 28-30°C on a rotary shaker at 150 rpm for 7-10 days.

  • Perform serial transfers (10% v/v) into fresh MSM with Metolcarb every 7 days for several cycles to enrich for Metolcarb-degrading microorganisms.

• Isolation and Purification:

  • After enrichment, serially dilute the culture and plate onto MSM agar plates containing Metolcarb.

  • Incubate the plates at 28-30°C until distinct colonies appear.

  • Isolate morphologically different colonies and streak them onto fresh MSM agar plates to obtain pure cultures.

• Degradation Assay:

  • Inoculate the pure isolates into liquid MSM containing a known concentration of Metolcarb.

  • Monitor the degradation of Metolcarb over time using High-Performance Liquid Chromatography (HPLC).

  • Analyze the culture supernatant for the formation of degradation byproducts using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

Chemical Degradation of Metolcarb

Chemical degradation offers a more controlled and often faster alternative to microbial methods. Advanced Oxidation Processes (AOPs), particularly the electro-Fenton process, have shown high efficiency in degrading Metolcarb.

Electro-Fenton Oxidation

The electro-Fenton process generates highly reactive hydroxyl radicals (•OH) that non-selectively oxidize organic pollutants. This method has been demonstrated to effectively degrade and mineralize Metolcarb. The degradation follows pseudo-first-order kinetics.

Quantitative Data from Electro-Fenton Degradation of Metolcarb

Parameter	Value	Conditions	Reference
Reaction Kinetics	Pseudo-first-order	Initial Metolcarb conc.: 0.1 mM, pH 3
Absolute Rate Constant (k_abs)	3.59 x 10⁹ L mol⁻¹ s⁻¹	Reaction with hydroxyl radicals
Degradation Time (100 mA)	~60 minutes for near-total degradation	0.1 mM Metolcarb, pH 3
Degradation Time (500 mA)	~25 minutes for near-total degradation	0.1 mM Metolcarb, pH 3
Degradation Time (800 mA)	~15 minutes for near-total degradation	0.1 mM Metolcarb, pH 3

Experimental Protocol: Electro-Fenton Degradation of Metolcarb

The following protocol is based on a study by Bakhti et al. (2022).

• Experimental Setup:

  • An open electrochemical reactor (1.4 L capacity) with a volumetric carbon graphite granule cathode and two titanium anodes coated with ruthenium dioxide.

  • A DC power supply operating in galvanostatic mode.

  • A peristaltic pump for solution circulation.

• Reaction Conditions:

  • Prepare a 0.1 mM solution of Metolcarb in water.

  • Add Na₂SO₄ (0.05 M) as a supporting electrolyte.

  • Adjust the pH of the solution to 3.

  • Set the desired current intensity (e.g., 100, 500, or 800 mA).

  • Maintain the solution at room temperature.

• Degradation Monitoring:

  • Take samples at regular intervals during the electrolysis.

  • Analyze the concentration of Metolcarb using HPLC.

  • Monitor the mineralization of Metolcarb by measuring the Total Organic Carbon (TOC).

  • Identify degradation byproducts using LC-MS.

Hydrolysis

Metolcarb is susceptible to hydrolysis, especially under alkaline conditions. The rate of hydrolysis is pH-dependent.

pH	Half-life	Medium	Reference
9	2.8 hours	Freshwater
9	6 hours	Seawater
< 6	Stable	-

Conclusion

Both microbial and chemical methods offer viable pathways for the degradation of Metolcarb. Chemical methods, such as the electro-Fenton process, provide rapid and highly controllable degradation, making them suitable for treating concentrated waste streams. Microbial degradation, while generally slower, represents a more environmentally sustainable approach for in situ remediation of contaminated soils and water. The choice of degradation strategy will depend on the specific application, the concentration of the contaminant, and the desired treatment timeframe and environmental considerations. Further research is needed to isolate and characterize specific microbial strains with high Metolcarb degradation efficacy to develop more robust and efficient bioremediation technologies.

References

• 1. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics and Yields of Pesticide Biodegradation at Low Substrate Concentrations and under Conditions Restricting Assimilable Organic Carbon - PMC [pmc.ncbi.nlm.nih.gov]

Predictive Models for Metolcarb's Environmental Journey: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Metolcarb, a carbamate insecticide, plays a significant role in agriculture. Understanding its environmental transport is crucial for assessing its ecological impact and ensuring responsible use. Predictive models are indispensable tools for simulating the fate and movement of pesticides like Metolcarb in soil and water systems. This guide provides an objective comparison of commonly used predictive models, supported by available experimental data for Metolcarb, to aid researchers in selecting the most appropriate tools for their environmental risk assessments.

Model Comparison Overview

Several mathematical models are available to predict the environmental transport of pesticides. These models vary in their complexity, data requirements, and the specific processes they simulate. The most prominent models include PRZM (Pesticide Root Zone Model), PELMO (Pesticide Leaching Model), GLEAMS (Groundwater Loading Effects of Agricultural Management Systems), and LEACHM (Leaching Estimation and Chemistry Model). While direct comparative validation studies for Metolcarb are limited in the readily available scientific literature, comparisons using other pesticides, such as atrazine and terbuthylazine, offer valuable insights into their relative performance.

Table 1: Comparison of Key Features of Predictive Models for Pesticide Transport

Feature	PRZM (Pesticide Root Zone Model)	PELMO (Pesticide Leaching Model)	GLEAMS (Groundwater Loading Effects of Agricultural Management Systems)	LEACHM (Leaching Estimation and Chemistry Model)
Primary Focus	Leaching and runoff from the root zone.	Leaching through the soil profile.	Edge-of-field losses via runoff, erosion, and leaching.	Detailed soil chemical and physical processes.
Hydrology	Tipping bucket water balance.	Tipping bucket or capacity-based flow.	Daily water balance.	Mechanistic water flow based on Richards' equation.
Solute Transport	Convection-dispersion equation.	Convection-dispersion or chromatographic approach.	Convection-dispersion equation.	Convection-dispersion equation.
Degradation	First-order kinetics, can vary with depth and temperature.	First-order kinetics, influenced by temperature and moisture.	First-order kinetics.	First-order or more complex kinetics.
Data Intensity	Moderate.	Moderate.	High.	Very High.
Strengths	Widely used and accepted, good for initial screening.	Good for leaching assessments, used in EU registration.	Comprehensive field-scale model.	Detailed process description, good for research.
Limitations	Simplified hydrology, may not capture preferential flow well.	Can be sensitive to input parameters.	Complex and data-intensive.	Requires extensive and often difficult-to-obtain input data.

A study comparing PRZM, GLEAMS, and LEACHM for atrazine and terbuthylazine found that PRZM and LEACHM generally performed better in predicting solute breakthrough in soil column experiments, while GLEAMS was computationally faster but at the cost of accuracy[1]. The choice of model often depends on the specific research question, data availability, and the required level of detail.

Experimental Data for Metolcarb

Accurate model predictions rely on high-quality experimental data for key input parameters. The following table summarizes available data for Metolcarb's environmental fate.

Table 2: Environmental Fate Properties of Metolcarb

Parameter	Value	Reference
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	200 cm³/g (estimated)	[2]
Soil Half-life (DT50)	3.8 to 55 days (in six different soils)	[2]
Leaching Potential	Mobile	[3]

A long-term lysimeter study on the related compound, S-metolachlor, provides further insights into the potential transport behavior of Metolcarb. In that study, S-metolachlor and its metabolites were detected in the leachate, indicating a potential for groundwater contamination[4].

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable data for model validation. Below are synthesized methodologies for key experiments based on established guidelines.

Soil Adsorption/Desorption (Batch Equilibrium)

This experiment quantifies the partitioning of Metolcarb between the soil and water phases, which is crucial for predicting its mobility. The protocol is based on the OECD Guideline 106 and OPPTS 835.1230.

Methodology:

• Soil Preparation: Use at least three different soil types with varying organic carbon content, pH, and texture. Air-dry the soils and sieve them to <2 mm.

• Test Substance: Prepare a stock solution of radiolabeled (e.g., ¹⁴C) Metolcarb in a 0.01 M CaCl₂ solution.

• Equilibration: Add a known mass of soil to centrifuge tubes. Add a specific volume of the Metolcarb stock solution to achieve a defined soil-to-solution ratio (e.g., 1:5).

• Adsorption Phase: Shake the tubes at a constant temperature (e.g., 20-25°C) in the dark for a predetermined equilibrium time (typically 24-48 hours), established in preliminary kinetics tests.

• Separation: Centrifuge the tubes to separate the soil and solution.

• Analysis: Analyze the concentration of Metolcarb in the supernatant using liquid scintillation counting (LSC). The amount adsorbed to the soil is calculated by the difference between the initial and final solution concentrations.

• Desorption Phase: After the adsorption phase, decant the supernatant and replace it with a fresh 0.01 M CaCl₂ solution. Shake for the same equilibrium time and analyze the supernatant to determine the amount of Metolcarb desorbed.

• Data Analysis: Calculate the soil-water distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

Soil Column Leaching

This experiment simulates the movement of Metolcarb through a soil profile under controlled laboratory conditions, providing data on its leaching potential. The protocol is based on OECD Guideline 312 and OPPTS 835.1240.

Methodology:

• Column Preparation: Pack glass or stainless steel columns with the selected soil to a uniform bulk density. The columns should be of sufficient length (e.g., 30 cm) to represent the root zone.

• Saturation: Slowly saturate the soil columns from the bottom with a 0.01 M CaCl₂ solution to avoid air entrapment.

• Application: Apply a known amount of radiolabeled Metolcarb to the surface of the soil column.

• Leaching: Apply a simulated rainfall (0.01 M CaCl₂ solution) to the top of the column at a constant flow rate for a specified period (e.g., 48 hours).

• Leachate Collection: Collect the leachate from the bottom of the column in fractions at regular intervals.

• Analysis: Analyze the concentration of Metolcarb and its potential transformation products in each leachate fraction using LSC and/or chromatographic methods (e.g., HPLC).

• Soil Analysis: At the end of the experiment, extrude the soil core from the column and section it into segments (e.g., every 5 cm). Analyze each segment for the remaining Metolcarb and its transformation products.

• Data Analysis: Construct a breakthrough curve by plotting the concentration of Metolcarb in the leachate over time. Calculate the mass balance to account for the total applied radioactivity.

Soil Degradation Kinetics

This experiment determines the rate at which Metolcarb breaks down in the soil, which is a critical factor influencing its persistence and potential for transport.

Methodology:

• Soil Preparation: Use fresh, sieved (<2 mm) soil with a known moisture content.

• Application: Treat a known mass of soil with a solution of Metolcarb to achieve a desired concentration. Ensure homogenous mixing.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25°C) and moisture level (e.g., 40-60% of water holding capacity).

• Sampling: At predetermined time intervals, collect replicate soil samples.

• Extraction: Extract Metolcarb and its degradation products from the soil samples using an appropriate solvent.

• Analysis: Analyze the concentration of Metolcarb in the extracts using a suitable analytical method, such as HPLC or GC-MS.

• Data Analysis: Plot the concentration of Metolcarb over time and determine the degradation rate constant (k) and the half-life (DT50) by fitting the data to a kinetic model (e.g., first-order kinetics).

Visualizing the Validation Workflow

Understanding the logical flow of a model validation study is crucial. The following diagrams, created using the DOT language, illustrate the key relationships and workflows.

Caption: Workflow for the validation of predictive environmental transport models.

Caption: Key environmental fate and transport pathways of Metolcarb in soil.

References

• 1. old.iuss.org [old.iuss.org]
• 2. Methiocarb | C11H15NO2S | CID 16248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Metolcarb [sitem.herts.ac.uk]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Metolcarb: A Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of Metolcarb, a carbamate insecticide. It is intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting. Adherence to these procedures is critical to ensure personnel safety and environmental protection. Metolcarb is classified as toxic if swallowed or in contact with skin, and it is toxic to aquatic life with long-lasting effects.

Immediate Safety and Handling

Before any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling Metolcarb

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)
Eye Protection	Safety glasses with side shields or goggles
Skin and Body	Laboratory coat, long pants, and closed-toe shoes
Respiratory	Use in a well-ventilated area or chemical fume hood

Disposal Procedures

The primary and recommended method for the disposal of Metolcarb is through a licensed hazardous waste disposal facility. This typically involves incineration at a permitted hazardous waste incinerator.[1]

For small quantities of Metolcarb waste generated in a laboratory setting, a chemical degradation procedure via alkaline hydrolysis can be employed to neutralize the active compound before collection by a licensed waste disposal service. Carbamate insecticides like Metolcarb are susceptible to alkaline hydrolysis, which breaks down the toxic carbamate ester.[2][3]

Experimental Protocol: Alkaline Hydrolysis for Laboratory-Scale Metolcarb Waste

This protocol is intended for the degradation of small quantities (milligrams to a few grams) of Metolcarb waste.

Materials:

• Metolcarb waste (solid or in a solvent that is miscible with water and does not react with NaOH)

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Hydrochloric acid (HCl) solution (e.g., 1 M) for neutralization

• pH indicator strips or a pH meter

• Appropriate glass container for the reaction

• Stir plate and stir bar

Procedure:

• Preparation: Conduct the entire procedure in a certified chemical fume hood. Ensure all necessary PPE is worn.

• Dissolution: If the Metolcarb waste is solid, dissolve it in a minimal amount of a suitable water-miscible solvent (e.g., acetone, ethanol). If it is already in a compatible organic solvent, proceed to the next step.

• Hydrolysis:

  • Slowly add the Metolcarb solution to a larger volume of 1 M sodium hydroxide solution while stirring. The final pH of the solution should be greater than 12.

  • Allow the reaction to proceed at room temperature for at least 3 hours to ensure complete hydrolysis. Metolcarb has a reported half-life of 2.8 hours in freshwater at pH 9, and increasing the pH will accelerate this process.[4]

• Neutralization:

  • Slowly and carefully add 1 M hydrochloric acid to the reaction mixture while continuously stirring to neutralize the excess sodium hydroxide.

  • Monitor the pH of the solution using pH strips or a pH meter. The target pH is between 6.0 and 8.0.

• Collection and Disposal:

  • Once neutralized, the solution should be transferred to a properly labeled hazardous waste container for aqueous waste.

  • Arrange for pickup by your institution's environmental health and safety (EHS) department or a licensed hazardous waste contractor.

Decontamination Procedures

All laboratory equipment and surfaces contaminated with Metolcarb must be thoroughly decontaminated.

Decontamination of Glassware and Equipment

• Initial Rinse: Rinse the contaminated glassware and equipment with a suitable solvent (e.g., acetone, ethanol) to remove the bulk of the Metolcarb. Collect this rinsate as hazardous waste.

• Alkaline Wash: Wash the rinsed items with a laboratory detergent solution that has been made basic (pH > 10) with the addition of sodium hydroxide.

• Final Rinse: Thoroughly rinse with deionized water.

Decontamination of Work Surfaces

• Absorb Spills: For any spills, first absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Wipe Down: Wipe the contaminated surface with a cloth or paper towel soaked in a basic detergent solution.

• Rinse: Wipe the surface with a clean, water-dampened cloth to remove any detergent residue.

Quantitative Data Summary

The following table summarizes key quantitative data relevant to the safe handling and disposal of Metolcarb.

Table 2: Metolcarb Hazard and Disposal Data

Parameter	Value	Citation(s)
Acute Oral Toxicity	Toxic if swallowed	[5]
Acute Dermal Toxicity	Toxic in contact with skin
Aquatic Toxicity	Toxic to aquatic life with long lasting effects
Primary Disposal Method	Incineration by a licensed hazardous waste disposal facility
Chemical Degradation	Susceptible to alkaline hydrolysis
Hydrolysis Half-life	2.8 hours in freshwater at pH 9
Hazardous Decomposition	Emits toxic fumes of nitrogen oxides when heated to decomposition

Logical Workflow for Metolcarb Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Metolcarb waste in a laboratory setting.

Caption: Metolcarb Disposal Workflow Diagram.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. echemi.com [echemi.com]
• 3. METOLCARB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Metolcarb | C9H11NO2 | CID 14322 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling Metolcarb

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Metolcarb in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure the safe and effective use of this compound.

Metolcarb is a carbamate insecticide that functions as a cholinesterase inhibitor.[1][2] It is classified as toxic if swallowed and in contact with skin, and is also toxic to aquatic life with long-lasting effects.[3][4] Due to its hazardous nature, strict adherence to safety protocols is mandatory.

Quantitative Data Summary

The following tables summarize the key quantitative data for Metolcarb, providing a clear reference for its physical and toxicological properties.

Table 1: Physical and Chemical Properties of Metolcarb

Property	Value	Source
Chemical Formula	C₉H₁₁NO₂	[3]
Molecular Weight	165.21 g/mol
Appearance	Colorless crystalline solid
Melting Point	76-77 °C (169-171 °F)
Boiling Point	241.6 °C at 760 mmHg
Vapor Pressure	1 x 10⁻⁵ mm Hg at 25 °C (77 °F)
Water Solubility	Slightly soluble

Table 2: Toxicological Data and Exposure Limits for Metolcarb

Parameter	Value	Species	Source
LD₅₀ (Oral)	580 mg/kg	Rat (male)
LD₅₀ (Dermal)	>2000 mg/kg	Rat
Occupational Exposure Limits (OELs)	No established limits	N/A

Note: No occupational exposure limits have been established for Metolcarb by major regulatory agencies such as OSHA or NIOSH. This absence of established limits does not imply the substance is harmless; all necessary precautions should be taken to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Metolcarb. The following table outlines the required equipment. While specific breakthrough times for Metolcarb are not available, general recommendations for handling carbamate pesticides should be followed.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling Metolcarb

PPE Category	Specification	Rationale and Source
Eye and Face Protection	Tightly fitting safety goggles with side-shields or a face shield.	To prevent contact with eyes, which can cause serious irritation.
Hand Protection	Chemical-resistant, impervious gloves. Nitrile or Neoprene gloves are recommended. Double gloving is advised.	To prevent skin contact, as Metolcarb is toxic upon dermal absorption. Specific breakthrough time data for Metolcarb is not available; therefore, gloves should be inspected before each use and changed frequently.
Body Protection	Fire/flame resistant and impervious clothing, such as a lab coat or coveralls. An apron may be necessary for splash hazards.	To protect skin from accidental contact and spills.
Respiratory Protection	A full-face respirator with appropriate cartridges should be used if exposure limits are exceeded, if irritation is experienced, or when handling the powder outside of a fume hood.	To prevent inhalation, which can lead to systemic toxicity.

Experimental Protocol: Safe Handling of Metolcarb

This protocol provides a step-by-step guide for the safe handling of Metolcarb in a laboratory environment.

1. Preparation and Precautionary Measures

• Designated Area: All work with Metolcarb must be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

• Safety Data Sheet (SDS) Review: Before beginning any work, all personnel must review the Metolcarb Safety Data Sheet.

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested. Have a chemical spill kit appropriate for solid materials readily available.

• PPE Donning: Put on all required PPE as outlined in Table 3 before entering the designated handling area.

2. Handling Procedures

• Weighing: If weighing the solid compound, do so within a fume hood or a balance enclosure to prevent the generation of airborne dust.

• Solution Preparation: When preparing solutions, add Metolcarb to the solvent slowly to avoid splashing. Keep containers tightly closed when not in use.

• Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory.

• General Hygiene: Wash hands thoroughly with soap and water after handling Metolcarb, before breaks, and at the end of the workday.

3. Spill and Emergency Procedures

• Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. Clean the spill area with a suitable decontaminating solution.

• Major Spills: In the event of a large spill, evacuate the area immediately and alert laboratory safety personnel.

• Skin Contact: If skin contact occurs, immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.

• Eye Contact: If Metolcarb comes into contact with the eyes, flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.

4. Disposal Plan

• Waste Collection: All Metolcarb waste, including contaminated consumables (e.g., gloves, weighing paper), must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Method: Dispose of Metolcarb waste through an approved hazardous waste disposal facility. Do not dispose of it down the drain or in the regular trash.

• Decontamination: Decontaminate all non-disposable equipment that has come into contact with Metolcarb using an appropriate cleaning procedure before reuse.

Visualizations

The following diagrams illustrate the safe handling workflow for Metolcarb and its mechanism of action as a cholinesterase inhibitor.

References

• 1. nj.gov [nj.gov]
• 2. targetmol.com [targetmol.com]
• 3. METOLCARB | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. cdc.gov [cdc.gov]